Benzenepropanoic acid, 5-hydroxy-2-iodo-

Core Science & Biosynthesis

5-hydroxy-2-iodohydrocinnamic acid properties

An In-Depth Technical Guide to 5-Hydroxy-2-iodohydrocinnamic Acid: Properties, Synthesis, and Applications in Drug Discovery

Executive Summary

5-Hydroxy-2-iodohydrocinnamic acid is a specialized derivative of the widespread and biologically significant hydroxycinnamic acid (HCA) scaffold. While naturally occurring HCAs are lauded for their antioxidant and anti-inflammatory properties, this synthetic analogue introduces a strategically placed iodine atom, transforming it into a highly versatile building block for medicinal chemistry and drug development. The iodine serves as a "heavy atom" for crystallographic studies, a site for radiolabeling, and, most importantly, a reactive handle for carbon-carbon and carbon-heteroatom bond formation via cross-coupling reactions. This guide provides a comprehensive overview of its inferred physicochemical properties, proposes a robust synthetic pathway, details its chemical reactivity, and explores its potential applications as a molecular scaffold for creating novel therapeutics, particularly as a precursor to potent enzyme inhibitors.

Introduction: The Strategic Value of the Hydroxycinnamic Acid Scaffold

Hydroxycinnamic acids (HCAs) are a class of phenolic compounds derived from cinnamic acid and are ubiquitous in the plant kingdom.[1][2] Molecules like caffeic acid, ferulic acid, and p-coumaric acid are integral components of the human diet, found in fruits, vegetables, coffee, and whole grains.[3] Their biological significance stems primarily from their antioxidant activity, which is attributed to their ability to scavenge free radicals and chelate metals.[4][5] This activity confers a wide range of therapeutic potentials, including anti-inflammatory, antimicrobial, neuroprotective, and anti-cancer effects.[6][7]

The structure of 5-hydroxy-2-iodohydrocinnamic acid combines the foundational HCA core with a synthetically enabling iodine substituent. This design is intentional:

• The HCA Core: The 3-(5-hydroxyphenyl)propanoic acid backbone provides the inherent biological footprint and physicochemical properties of the HCA class. The phenolic hydroxyl group is critical for antioxidant activity and can be modulated to fine-tune binding interactions.[5]

• The Iodine Handle: The iodine atom at the 2-position is a key feature for synthetic diversification. It is an excellent leaving group in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck, Buchwald-Hartwig), allowing for the precise and efficient introduction of a wide array of chemical moieties. This is a cornerstone of modern drug discovery for building molecular complexity and exploring structure-activity relationships (SAR).

This guide positions 5-hydroxy-2-iodohydrocinnamic acid not as a final drug candidate, but as a high-value starting material and molecular tool for researchers and drug development professionals.

Physicochemical and Structural Properties

The fundamental properties of 5-hydroxy-2-iodohydrocinnamic acid are derived from its molecular structure. While extensive experimental data is not publicly available for this specific compound, its properties can be reliably predicted based on its constituent functional groups.

Structure:

Figure 1: Chemical structure of 5-hydroxy-2-iodohydrocinnamic acid.

Data Presentation: Core Physicochemical Properties

Property	Value	Basis
IUPAC Name	3-(5-hydroxy-2-iodophenyl)propanoic acid	Standard Nomenclature
Molecular Formula	C₉H₉IO₃	Calculated
Molecular Weight	292.07 g/mol	Calculated
Appearance	Expected to be a solid, likely off-white to beige powder.[8]	Analogy to similar phenolic compounds.
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and alcohols; likely has some water solubility.[3][8]	Presence of polar hydroxyl and carboxylic acid groups.
CAS Number	Not publicly available.	Database Search

Synthesis and Chemical Reactivity

The synthesis of 5-hydroxy-2-iodohydrocinnamic acid can be approached through established organic chemistry transformations. A logical and efficient pathway is crucial for its utility as a research chemical.

Proposed Synthetic Workflow

A robust synthesis can be envisioned starting from 3-(5-hydroxyphenyl)propanoic acid. This precursor undergoes regioselective iodination. The hydroxyl group is an ortho-, para-director; since the para position is blocked, iodination is directed to one of the ortho positions (C2 or C6). Steric hindrance may influence selectivity, but the C2 position is a likely target.

Sources

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• 6. researchgate.net [researchgate.net]
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• 8. assets.thermofisher.com [assets.thermofisher.com]

Technical Guide: Iodinated Phenolic Propanoic Acid Derivatives

Focus: Structural Biology, Synthesis, and Therapeutic Applications of DITPA and Analogs

Executive Summary

Iodinated phenolic propanoic acid derivatives represent a specialized class of thyromimetic compounds designed to decouple the beneficial metabolic and inotropic effects of thyroid hormones from their deleterious chronotropic (heart rate) side effects. The most prominent member of this class, 3,5-diiodothyropropionic acid (DITPA) , serves as the primary case study for this guide. Unlike endogenous thyroid hormones (

, ) which possess an alanine side chain, these derivatives feature a propanoic acid tail. This structural modification alters cellular transport kinetics—specifically allowing entry independent of the Monocarboxylate Transporter 8 (MCT8)—and modifies nuclear receptor affinity profiles.

Part 1: Structural Architecture & Structure-Activity Relationship (SAR)

The pharmacophore of iodinated phenolic propanoic acids relies on three critical structural domains. Understanding these domains is essential for rational drug design in this space.

1. The Phenolic Ring (Outer Ring)

• Function: Acts as the primary hydrogen bond donor within the ligand-binding domain (LBD) of the Thyroid Receptor (TR).

• Iodination Pattern (3,5-positions): The bulky iodine atoms at the ortho positions relative to the hydroxyl group force the outer ring into a perpendicular orientation relative to the inner ring (in thyronine-like structures). This steric constraint is critical for fitting into the hydrophobic pocket of the TR.

• pKa Modulation: The electron-withdrawing nature of the iodines increases the acidity of the phenolic hydroxyl (

  vs. 10 for phenol), enhancing ionization at physiological pH, which influences receptor interaction energy.

2. The Propanoic Acid Side Chain

• Differentiation from

  / : Endogenous thyroid hormones possess an amino-acid side chain (alanine). Replacing this with a propanoic acid moiety removes the zwitterionic character.

• Transport Implications: The lack of the amino group allows these derivatives to bypass specific amino acid transporters (like MCT8) that are often mutated in severe neurological conditions (e.g., Allan-Herndon-Dudley syndrome).

• Receptor Selectivity: The carboxylate group forms an electrostatic interaction with arginine residues in the polar region of the TR LBD. The propanoic chain length is optimized to maintain this bridge while positioning the phenolic ring correctly.

3. The Inner Ring (If present, e.g., Thyropropionic acid)

• In DITPA (which lacks the inner ring iodines of

  ), the molecule mimics the "diiodotyrosine" fragment but functions biologically as a thyromimetic.

Table 1: Comparative Pharmacophores

Feature	(Triiodothyronine)	DITPA (Diiodothyropropionic Acid)	Functional Impact of Difference
Side Chain	Alanine (Amino Acid)	Propanoic Acid	DITPA bypasses MCT8 transporter; altered bioavailability.
Iodination	3,5,3'-Triiodo	3,5-Diiodo	DITPA has lower affinity for TRs but sufficient for gene activation.
Charge	Zwitterionic	Anionic (at pH 7.4)	Alters tissue distribution and blood-brain barrier penetration.
Primary Target	TR & TR	TR (Moderate Selectivity)	DITPA aims for metabolic benefits (lipid lowering) with reduced tachycardia.

Part 2: Synthetic Pathways & Protocols

The synthesis of 3,5-diiodophenolic propanoic acid derivatives is a classic example of electrophilic aromatic substitution. The following protocol describes the synthesis of DITPA from phloretic acid.

Experimental Protocol: Iodination of Phloretic Acid

Objective: Synthesis of 3-(3,5-diiodo-4-hydroxyphenyl)propanoic acid.

Reagents:

• 3-(4-hydroxyphenyl)propanoic acid (Phloretic acid)

• Iodine monochloride (ICl) or Potassium Iodide (

  ) + Iodine ( )

• Glacial Acetic Acid (Solvent)

• Sodium Bisulfite (

  ) (Quenching agent)

Step-by-Step Methodology:

• Solvation: Dissolve 10 mmol of 3-(4-hydroxyphenyl)propanoic acid in 20 mL of glacial acetic acid in a round-bottom flask. Ensure complete dissolution; mild heating (40°C) may be required.

• Iodination:

  • Prepare a solution of Iodine Monochloride (22 mmol, 1.1 equivalents per substitution site) in 5 mL glacial acetic acid.

  • Critical Step: Add the ICl solution dropwise to the phenol solution over 30 minutes while stirring vigorously at room temperature. The slow addition prevents the formation of polymeric byproducts.

  • Observation: The solution will darken. Allow the reaction to stir for 2 hours.

• Quenching: Pour the reaction mixture into 100 mL of ice-cold water. The excess iodine will color the water brown. Add saturated aqueous Sodium Bisulfite (

  ) solution dropwise until the brown color disappears (reduction of excess to ).

• Precipitation: The product, being less soluble in water than acetic acid, will precipitate as a solid.

• Purification:

  • Filter the crude solid.

  • Recrystallize from dilute ethanol (50% EtOH/Water).

  • Dry under vacuum at 50°C.

• Characterization:

  • Melting Point: Expect ~168–170°C.

  • 1H NMR (DMSO-d6): Look for the disappearance of the ortho/meta protons of the starting material and the appearance of a singlet (2H) for the aromatic protons at the 2,6 positions (due to symmetry after 3,5-iodination).

Workflow Visualization (DOT)

Caption: Synthetic workflow for the conversion of phloretic acid to DITPA via electrophilic aromatic substitution.

Part 3: Pharmacodynamics & Mechanism of Action

The therapeutic utility of iodinated propanoic acid derivatives lies in their ability to modulate Thyroid Hormone Response Elements (TREs) while exhibiting distinct tissue distribution profiles.

1. The MCT8 Bypass Mechanism

Canonical thyroid hormones require the Monocarboxylate Transporter 8 (MCT8) to cross the blood-brain barrier and enter neuronal cells. Mutations in the SLC16A2 gene (encoding MCT8) cause Allan-Herndon-Dudley syndrome, resulting in severe psychomotor retardation due to cerebral hypothyroidism.

• DITPA Advantage: Due to the propanoic acid modification, DITPA does not rely on MCT8. It enters cells via alternative organic anion transporters (OATPs) or passive diffusion, effectively "rescuing" the hypothyroid state in the brain without requiring the defective transporter.

2. Transcriptional Regulation

Once inside the nucleus, DITPA binds to Thyroid Receptors (TRs).

• TR

  Selectivity: DITPA shows a functional preference for TR (predominant in liver) over TR (predominant in heart).

• Outcome: This results in upregulation of hepatic LDL receptors (lowering cholesterol) and stimulation of SERCA2a (improving cardiac relaxation) with a reduced risk of TR

  -mediated tachycardia.

Signaling Pathway Visualization (DOT)

Caption: Mechanism of DITPA action highlighting the MCT8-independent cellular entry and subsequent TR-mediated gene transcription.

Part 4: Clinical & Diagnostic Applications

1. Heart Failure (HF)

DITPA has been investigated as an inotropic agent.[1][2][3] Unlike catecholamines (which increase cAMP and oxygen demand), DITPA improves contractility and diastolic relaxation (lusitropy) by upregulating calcium-handling proteins (SERCA2a) and myosin heavy chain isoforms (

-MHC).

• Clinical Evidence: Phase II trials (e.g., Veterans Affairs Cooperative Study) showed DITPA increased cardiac index and decreased systemic vascular resistance in HF patients.[4] However, gastrointestinal side effects and weight loss were noted limiting its widespread adoption as a standalone HF drug.

2. Allan-Herndon-Dudley Syndrome (AHDS)

This is the most promising "orphan" application.

• Rationale: Since

  cannot enter the brain in AHDS patients, the brain starves of thyroid hormone while the periphery is thyrotoxic. DITPA crosses the blood-brain barrier independently of MCT8.

• Results: Compassionate use studies have shown DITPA can normalize peripheral thyroid function tests (reducing toxic

  levels) and improve some metabolic markers, though reversal of established neurological damage remains challenging.

3. Diagnostic Imaging

While DITPA itself is therapeutic, the scaffold is related to Iopanoic Acid , a cholecystographic contrast agent. Iopanoic acid is also a potent inhibitor of Type 1 Deiodinase (D1), preventing the conversion of

to . This highlights the versatility of the iodinated propanoic acid scaffold: slight modifications shift the molecule from a receptor agonist (DITPA) to an enzyme inhibitor (Iopanoic Acid).

References

• Pennock, G. D., et al. (2002).[5] "Clinical and experimental studies on the use of 3,5-diiodothyropropionic acid, a thyroid hormone analogue, in heart failure."[4][5][6] Thyroid. Link

• Goldman, S., et al. (2009).[5] "DITPA (3,5-Diiodothyropropionic Acid), a Thyroid Hormone Analog to Treat Heart Failure: Phase II Trial Veterans Affairs Cooperative Study."[4][6] Circulation. Link

• Verge, C. F., et al. (2012). "Diiodothyropropionic Acid (DITPA) in the Treatment of MCT8 Deficiency." The Journal of Clinical Endocrinology & Metabolism. Link

• Mousa, S. A., et al. (2006).[7] "Proangiogenesis Action of the Thyroid Hormone Analog 3,5-Diiodothyropropionic Acid (DITPA) Is Initiated at the Cell Surface and Is Integrin Mediated."[7][8] Endocrinology. Link

• PubChem. "3,5-Diiodothyropropionic acid (Compound Summary)." National Library of Medicine. Link

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An In-depth Technical Guide to the Molecular Properties of C9H9IO3 for Researchers and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of the molecular characteristics of the chemical formula C9H9IO3. The document elucidates the calculation of its molecular weight, explores the structural diversity of its common isomers, and discusses their respective chemical properties and significance in synthetic chemistry. This guide is intended to serve as a foundational resource for researchers, chemists, and professionals in the field of drug development, offering both theoretical understanding and practical insights into the handling and application of these compounds.

Introduction: Defining the Molecular Landscape of C9H9IO3

The molecular formula C9H9IO3 represents a class of iodinated organic compounds that, while sharing the same elemental composition, can exist as various structural isomers. The presence of a hefty iodine atom, alongside oxygen and a nine-carbon framework, imparts these molecules with unique chemical reactivity and potential for application in organic synthesis and medicinal chemistry. Understanding the fundamental molecular weight is the first step in characterizing any chemical entity, providing the basis for stoichiometric calculations, analytical characterization, and the prediction of physical properties.

Core Molecular Attributes of C9H9IO3

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms. For C9H9IO3, this is calculated as follows:

• Carbon (C): 9 atoms × 12.011 amu = 108.099 amu

• Hydrogen (H): 9 atoms × 1.008 amu = 9.072 amu

• Iodine (I): 1 atom × 126.904 amu = 126.904 amu

• Oxygen (O): 3 atoms × 15.999 amu = 47.997 amu

Total Molecular Weight = 292.072 g/mol

This value is a cornerstone for any quantitative work involving this class of molecules. Spectroscopic techniques such as Mass Spectrometry (MS) are essential for confirming this molecular weight experimentally.[1]

Table 1: Summary of Molecular Weight and Composition

Element	Atom Count	Atomic Weight ( g/mol )	Total Mass Contribution ( g/mol )
Carbon	9	12.011	108.099
Hydrogen	9	1.008	9.072
Iodine	1	126.904	126.904
Oxygen	3	15.999	47.997
Total	22	292.07

Isomeric Landscape of C9H9IO3: Structure and Implications

Isomers are compounds that share the same molecular formula but have different structural arrangements of atoms.[2] This structural variance can lead to significant differences in physical and chemical properties, including reactivity, solubility, and biological activity. For C9H9IO3, several isomers are documented, primarily substituted benzaldehydes. The position of the iodine and methoxy or methoxymethoxy groups on the benzene ring dictates the isomer's identity and, consequently, its chemical behavior.

Table 2: Prominent Isomers of C9H9IO3

IUPAC Name	CAS Number	Molecular Weight ( g/mol )	Key Structural Features
3-iodo-4-(methoxymethoxy)benzaldehyde	121169-17-3	292.07	Benzaldehyde with iodine at position 3 and a methoxymethoxy group at position 4.[1]
3-Iodo-4,5-dimethoxybenzaldehyde	32024-15-0	292.07	Benzaldehyde with iodine at position 3 and two methoxy groups at positions 4 and 5.[3][4]
2-iodo-3,4-dimethoxybenzaldehyde	N/A	292.073	Benzaldehyde with iodine at position 2 and two methoxy groups at positions 3 and 4.[5]
4-iodo-3,5-dimethoxybenzaldehyde	56518-59-3	292.073	Benzaldehyde with iodine at position 4 and two methoxy groups at positions 3 and 5.[6]
5-iodo-2,4-dimethoxybenzaldehyde	N/A	292.07	Benzaldehyde with iodine at position 5 and two methoxy groups at positions 2 and 4.[7]

The diverse placement of the bulky, electron-withdrawing iodine atom and the electron-donating methoxy groups significantly influences the electron density distribution within the aromatic ring and the reactivity of the aldehyde functional group. These differences are critical in the context of designing synthetic pathways, as they affect the regioselectivity and rate of subsequent chemical transformations.

Workflow for Isomer Identification and Characterization

The unambiguous identification of a specific C9H9IO3 isomer is paramount in a research and development setting. The following workflow outlines a standard procedure for the characterization of a synthesized or procured sample.

Caption: A typical workflow for the structural elucidation of a C9H9IO3 isomer.

Contextualizing C9H9IO3: Comparison with 2-Iodoxybenzoic Acid (IBX)

While not an isomer of C9H9IO3, 2-Iodoxybenzoic acid (IBX), with the molecular formula C7H5IO4, is a well-known and widely used hypervalent iodine reagent in organic synthesis.[8][9] Its primary application is as a mild and selective oxidizing agent, particularly for the conversion of alcohols to aldehydes and ketones.[9][10]

Table 3: Comparison of C9H9IO3 Isomers and IBX

Property	C9H9IO3 Isomers	2-Iodoxybenzoic Acid (IBX)
Molecular Formula	C9H9IO3	C7H5IO4
Molecular Weight	~292.07 g/mol	~280.02 g/mol [10][11]
Primary Functional Group	Aldehyde	Carboxylic Acid (in one tautomeric form)[8]
Primary Application	Synthetic intermediates	Oxidizing agent[8][9]
Solubility	Generally soluble in common organic solvents	Insoluble in many common organic solvents, but soluble in DMSO[8][12]

The comparison with IBX highlights the functional diversity that arises from different atomic arrangements and functional groups, even with the shared presence of an iodine atom. The C9H9IO3 isomers, with their aldehyde functionality, are more likely to serve as building blocks for further molecular elaboration through reactions such as nucleophilic additions, condensations, and cross-coupling reactions.

Experimental Protocol: Synthesis of 2-Iodoxybenzoic Acid (IBX) from 2-Iodobenzoic Acid

To provide a practical context for working with related iodinated aromatic compounds, the following is a standard laboratory procedure for the synthesis of IBX.

Disclaimer: This protocol involves the use of strong oxidizing agents and potentially explosive compounds. Appropriate personal protective equipment (PPE) must be worn, and the reaction should be conducted in a well-ventilated fume hood. IBX can be explosive upon impact or when heated above 200°C.[8]

Materials:

• 2-Iodobenzoic acid

• Oxone (2KHSO5·KHSO4·K2SO4)

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle

• Ice bath

• Büchner funnel and filter flask

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve Oxone in deionized water.

• To this solution, add 2-iodobenzoic acid.

• Heat the reaction mixture to approximately 70-73°C with vigorous stirring for 1 to 3 hours. A shorter reaction time may improve purity at the cost of a slightly lower yield.[8][13]

• After the heating period, cool the reaction mixture in an ice bath to 0°C and continue stirring for at least 1.5 hours to facilitate precipitation.

• Collect the white crystalline precipitate of IBX by vacuum filtration using a Büchner funnel.

• Wash the solid with cold deionized water and then with a small amount of a non-polar solvent like ether.

• Dry the product under vacuum. Caution: Do not heat the solid to high temperatures for drying due to its explosive nature.

Caption: A flowchart illustrating the synthesis of IBX.

Conclusion

The molecular formula C9H9IO3 encapsulates a family of isomeric compounds with a precise molecular weight of approximately 292.07 g/mol . The structural diversity among its isomers, primarily substituted benzaldehydes, offers a range of chemical properties and potential applications in organic synthesis. A thorough understanding of their individual structures, confirmed through rigorous analytical techniques, is essential for their effective utilization in research and drug development. While distinct from the well-known oxidizing agent IBX, the study of C9H9IO3 isomers contributes to the broader understanding of iodinated organic molecules and their role in modern chemistry.

References

• 2-Iodoxybenzoic acid - Wikipedia. Available at: [Link]

• PubChem. 3-Iodo-4,5-dimethoxybenzaldehyde | C9H9IO3 | CID 2778113. Available at: [Link]

• Chemical Synthesis Database. 2-iodo-3,4-dimethoxybenzaldehyde. Available at: [Link]

• LookChem. Benzaldehyde, 4-iodo-3,5-dimethoxy-. Available at: [Link]

• PubChem. 2-Iodoxybenzoic acid | C7H5IO4 | CID 108794. Available at: [Link]

• PrepChem.com. Preparation of 3-iodobenzoic acid. Available at: [Link]

• PubChemLite. C9H9IO3 - Explore. Available at: [Link]

• PMC. Practical Synthesis of 2-Iodosobenzoic Acid (IBA) without Contamination by Hazardous 2-Iodoxybenzoic Acid (IBX) under Mild Conditions. Available at: [Link]

• YouTube. Iodoxybenzoic acid (IBX) based oxidations. Available at: [Link]

• Organic Syntheses Procedure. m-IODOBENZOIC ACID. Available at: [Link]

• PubChemLite. 3-iodo-4,5-dimethoxybenzaldehyde (C9H9IO3). Available at: [Link]

• PubChemLite. 5-iodo-2,4-dimethoxybenzaldehyde (C9H9IO3). Available at: [Link]

• Bentham Science. Iodoxybenzoic Acid (IBX) in Organic Synthesis: A Septennial Review. Available at: [Link]

• Journal of the American Chemical Society. Iodine(V) Reagents in Organic Synthesis. Part 3. New Routes to Heterocyclic Compounds via o-Iodoxybenzoic Acid-Mediated Cyclizations: Generality, Scope, and Mechanism. Available at: [Link]

• ResearchGate. Can anyone explain the detailed mechanism of IBX synthesis from Iodo benzoic acid and oxone in water?. Available at: [Link]

• Organic Chemistry Portal. IBX, 2-Iodoxybenzoic acid. Available at: [Link]

• Baran Lab. Iodine(V) Reagents in Organic Synthesis. Part 4. - o-Iodoxybenzoic Acid as a Chemospecific Tool for Single. Available at: [Link]

• PubMed. Iodine(V) reagents in organic synthesis. Part 4. o-Iodoxybenzoic acid as a chemospecific tool for single electron transfer-based oxidation processes. Available at: [Link]

• LibreTexts Chemistry. Isomers of Organic Compounds. Available at: [Link]

• Michigan State University Department of Chemistry. Stereoisomers. Available at: [Link]

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An In-Depth Technical Guide to 5-hydroxy-2-iodo-benzenepropanoic Acid: Synthesis, Characterization, and Applications in Drug Discovery

This guide provides a comprehensive technical overview of 5-hydroxy-2-iodo-benzenepropanoic acid, a specialized organic molecule with significant potential in pharmaceutical and biochemical research. While a dedicated PubChem entry for this specific compound is not established, this document extrapolates from well-characterized structural analogs to present a robust framework for its synthesis, predicted physicochemical properties, and prospective applications. By analyzing its constituent functional groups—a benzenepropanoic acid core, a phenolic hydroxyl group, and an iodine substituent—we can logically deduce its chemical behavior and biological potential, offering valuable insights for researchers in drug development.

Molecular Structure and Predicted Physicochemical Properties

5-hydroxy-2-iodo-benzenepropanoic acid is an aromatic carboxylic acid. The strategic placement of the hydroxyl and iodo groups on the phenyl ring, combined with the propanoic acid side chain, imparts a unique combination of lipophilicity, polarity, and reactivity. These features are critical determinants of its behavior in biological systems and its utility as a synthetic intermediate.[1]

The properties of this molecule can be predicted by referencing structurally similar compounds. For instance, 2-Iodo-5-hydroxybenzoic acid provides insight into the impact of the iodo and hydroxyl groups on the aromatic ring, while 2,5-dihydroxy-benzenepropanoic acid helps model the influence of the propanoic acid chain.[2][3]

Table 1: Predicted Physicochemical Properties of 5-hydroxy-2-iodo-benzenepropanoic Acid and Comparison with Analogs

Property	Predicted Value (5-hydroxy-2-iodo-benzenepropanoic acid)	2-Iodo-5-hydroxybenzoic acid[2][4]	2,5-dihydroxy-benzenepropanoic acid[3]
Molecular Formula	C₉H₉IO₃	C₇H₅IO₃	C₉H₁₀O₄
Molecular Weight	292.07 g/mol	264.01 g/mol	182.17 g/mol
XLogP3	~2.5 - 3.0	2.4	1.1
Hydrogen Bond Donors	2	2	3
Hydrogen Bond Acceptors	3	3	4
pKa (Phenolic OH)	~9-10	~8.5	~9.5
pKa (Carboxylic Acid)	~4-5	~3-4	~4-5
Appearance	Predicted: Off-white to light tan solid	Off-white to tan powder	Not specified

Note: Predicted values are estimations based on structural analysis and data from analogous compounds.

Strategic Synthesis Pathway

A logical and efficient synthesis of 5-hydroxy-2-iodo-benzenepropanoic acid can be envisioned starting from a commercially available precursor, 3-(3-hydroxyphenyl)propanoic acid. The key transformation is a regioselective iodination of the aromatic ring. The hydroxyl group is an ortho-, para-director; therefore, direct iodination will likely yield a mixture of products. A more controlled approach involves the direct iodination of a suitable precursor under mild conditions.

An effective method for the iodination of activated aromatic rings is the use of molecular iodine in the presence of an oxidizing agent, such as hydrogen peroxide, in a polar solvent like acetic acid.[5] This approach is considered a green synthesis method due to its high atomic economy and reduced waste.[6]

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A Technical Guide to Sourcing and Synthesis of Benzenepropanoic Acid, 5-hydroxy-2-iodo- for Pharmaceutical Research

Part 1: Sourcing and Qualification of the Starting Material: 5-hydroxy-2-iodobenzoic acid

The successful synthesis of the target compound is contingent on the quality of the starting material. 5-hydroxy-2-iodobenzoic acid is available from several chemical suppliers. The following table provides a summary of potential sources.

Supplier	Purity	Available Quantities	Notes
CymitQuimica	96%	100mg to 100g	Offers a range of quantities suitable for initial studies to pilot-scale synthesis.[1]
Suzhou Aobai Pharmaceutical	95%	Inquire for details	A potential source for larger quantities, direct inquiry is necessary.[2]
J&K Scientific	Not specified	Inquire for details	Listed as a supplier, further inquiry for purity and quantity is required.[3]
ChemNet	Not specified	Inquire for details	A platform that connects with various manufacturers, may offer competitive pricing.[4]

Expert Insight: When selecting a supplier, it is crucial to look beyond the listed purity. Requesting a Certificate of Analysis (CoA) is a standard and necessary step. A comprehensive CoA should include not only the purity as determined by a primary analytical technique (e.g., HPLC or NMR) but also data from orthogonal methods such as mass spectrometry and elemental analysis. For GMP-compliant projects, a supplier's quality management system (e.g., ISO 9001 certification) is a key indicator of reliability.[1]

Workflow for Supplier and Starting Material Qualification

Caption: Workflow for sourcing and quality control of the precursor.

Analytical Methodology for Precursor Qualification

Upon receipt of 5-hydroxy-2-iodobenzoic acid, in-house verification of its identity and purity is paramount.

1. High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method is the workhorse for purity assessment. A typical method would involve a C18 column with a gradient elution using a mobile phase of water and acetonitrile with an acid modifier like formic or phosphoric acid.[5]

2. Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are indispensable for structural confirmation. The spectra should be consistent with the structure of 5-hydroxy-2-iodobenzoic acid.

3. Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) will confirm the molecular weight of the compound.

4. Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR provides confirmation of key functional groups, such as the carboxylic acid and hydroxyl moieties.

Part 2: Synthesis of Benzenepropanoic acid, 5-hydroxy-2-iodo-

The conversion of 5-hydroxy-2-iodobenzoic acid to the target benzenepropanoic acid derivative can be achieved via a multi-step synthesis. A robust and well-established approach is the Arndt-Eistert homologation or a variation thereof.

Proposed Synthetic Pathway

Caption: Proposed synthetic route to the target compound.

Step-by-Step Experimental Protocol

Step 1: Formation of the Acyl Chloride

• To a solution of 5-hydroxy-2-iodobenzoic acid (1 equivalent) in an inert solvent such as dichloromethane (DCM) or toluene, add oxalyl chloride or thionyl chloride (1.2 equivalents) dropwise at 0 °C.

• Add a catalytic amount of N,N-dimethylformamide (DMF).

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Remove the solvent and excess reagent under reduced pressure to yield the crude acyl chloride, which is used immediately in the next step.

Step 2: Formation of the Diazoketone

• Dissolve the crude acyl chloride in an anhydrous, inert solvent like diethyl ether or THF.

• Cool the solution to 0 °C and add a freshly prepared solution of diazomethane in ether dropwise until a faint yellow color persists. Caution: Diazomethane is explosive and toxic. This reaction should only be performed by trained personnel in a fume hood with appropriate safety precautions.

• Stir the reaction at 0 °C for 1 hour.

• Carefully quench any excess diazomethane by the dropwise addition of acetic acid.

• The solvent can be removed under reduced pressure to yield the crude diazoketone.

Step 3: Wolff Rearrangement and Ester Formation

• Dissolve the crude diazoketone in a suitable solvent such as methanol or ethanol.

• Add a catalyst, typically silver oxide (Ag₂O) or silver benzoate, in catalytic amounts.

• Heat the reaction mixture to reflux and stir for 2-3 hours. The reaction progress can be monitored by the evolution of nitrogen gas.

• Cool the reaction mixture and filter to remove the catalyst.

• The filtrate, containing the methyl or ethyl ester of the target compound, is concentrated under reduced pressure.

Step 4: Hydrolysis to the Final Product

• Dissolve the crude ester in a mixture of THF and water.

• Add a base such as lithium hydroxide or sodium hydroxide (2-3 equivalents).

• Stir the reaction at room temperature for 4-6 hours, monitoring by TLC or LC-MS.

• Once the hydrolysis is complete, acidify the reaction mixture with a dilute acid (e.g., 1M HCl) to a pH of 2-3.

• Extract the aqueous layer with an organic solvent such as ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Benzenepropanoic acid, 5-hydroxy-2-iodo-.

Purification and Characterization of the Final Product

The crude product will likely require purification. Recrystallization from a suitable solvent system or purification by column chromatography on silica gel are standard methods.[6][7]

The identity and purity of the final product must be confirmed using a suite of analytical techniques, including HPLC, NMR, MS, and FTIR, as described for the precursor qualification.

Part 3: Safety and Handling of Iodinated Organic Compounds

Iodinated organic compounds require careful handling due to their potential for toxicity and reactivity.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[8]

• Ventilation: Handle these compounds in a well-ventilated fume hood to avoid inhalation of dust or vapors.[9][10]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials. Keep containers tightly closed.[11]

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.[12]

Expert Insight: Iodinated compounds can be light-sensitive. It is good practice to store them in amber vials or protected from light to prevent degradation.

This guide provides a comprehensive framework for researchers to obtain Benzenepropanoic acid, 5-hydroxy-2-iodo-. By carefully selecting and qualifying a commercially available precursor and following a well-defined synthetic and purification protocol, a high-purity supply of this valuable research chemical can be reliably established.

References

• Covetrus North America. (n.d.). NeogenVet® Organic Iodide Powder Safety Data Sheet. Retrieved from [Link]

• Suzhou Aobai Pharmaceutical. (n.d.). 5-HYDROXY-2-IODOBENZOIC ACID. Retrieved from [Link]

• Penta. (n.d.). Iodine - SAFETY DATA SHEET. Retrieved from [Link]

• Penta. (2024, July 25). Iodine - SAFETY DATA SHEET. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Benzenepropanoic acid, 4-hydroxy-. Retrieved from [Link]

• National Research Council. (1995). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. Washington, DC: The National Academies Press. Retrieved from [Link]

• J&K Scientific. (n.d.). 2-Hydroxy-5-iodobenzoic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). m-IODOBENZOIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). Purification of benzoic acid and its derivatives.

• MDPI. (2024, April 16). Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester. Retrieved from [Link]

• Asian Journal of Research in Chemistry. (2012, May 24). Impurity Profiling With Use of Hyphenated Techniques. Retrieved from [Link]

Sources

• 1. 5-Hydroxy-2-iodobenzoic acid | CymitQuimica [cymitquimica.com]
• 2. 5-HYDROXY-2-IODOBENZOIC ACID [allbiopharm.com]
• 3. jk-sci.com [jk-sci.com]
• 4. 2-Hydroxy-5-iodobenzoic acid 119-30-2, China 2-Hydroxy-5-iodobenzoic acid 119-30-2 Manufacturers, China 2-Hydroxy-5-iodobenzoic acid 119-30-2 Suppliers - J&H Chemical [chemnet.com]
• 5. Benzenepropanoic acid, 4-hydroxy- | SIELC Technologies [sielc.com]
• 6. One moment, please... [noblesciencepress.org]
• 7. Synthesis and Analytical Characterization of Cyclization Products of 3-Propargyloxy-5-benzyloxy-benzoic Acid Methyl Ester [mdpi.com]
• 8. chemsupply.com.au [chemsupply.com.au]
• 9. northamerica.covetrus.com [northamerica.covetrus.com]
• 10. pentachemicals.eu [pentachemicals.eu]
• 11. fishersci.co.uk [fishersci.co.uk]
• 12. LCSS: IODINE [web.stanford.edu]

Protocols & Analytical Methods

Application Note & Protocol: A Robust and Regioselective Synthesis of 3-(5-Hydroxy-2-iodophenyl)propanoic Acid

Introduction and Scientific Context

3-(5-Hydroxy-2-iodophenyl)propanoic acid is a valuable halogenated aromatic compound that serves as a key intermediate in the synthesis of more complex molecules, particularly in medicinal and materials chemistry. Its structure, featuring a phenol, a carboxylic acid, and a strategically placed iodine atom, offers multiple points for further functionalization. The ortho-iodo substitution, in particular, provides a reactive site for cross-coupling reactions, enabling the construction of diverse molecular architectures. For instance, related di-iodinated hydroxyphenylpropionic acids are precursors to thyroid hormone analogs, highlighting the potential utility of this structural motif in drug discovery.[1]

This document provides a detailed, field-proven protocol for the synthesis of 3-(5-hydroxy-2-iodophenyl)propanoic acid via a direct, regioselective iodination of its precursor, 3-(3-hydroxyphenyl)propanoic acid. The chosen methodology is based on an environmentally benign system that demonstrates high selectivity for the desired ortho-iodinated product, avoiding the use of harsh reagents or heavy metals.

Synthetic Strategy and Mechanistic Rationale

The core of this synthesis is an electrophilic aromatic substitution reaction. The starting material, 3-(3-hydroxyphenyl)propanoic acid, possesses two key functional groups that influence the reaction's regiochemical outcome:

• Hydroxyl (-OH) Group: A strongly activating, ortho, para-directing group. It significantly increases the electron density of the aromatic ring, particularly at the positions ortho (C2, C6) and para (C4) to itself, making them highly susceptible to electrophilic attack.

• Propanoic Acid (-CH₂CH₂COOH) Group: A weakly deactivating, meta-directing group.

The desired product requires the introduction of an iodine atom at the C2 position (relative to the propanoic acid chain), which is ortho to both the hydroxyl and the propanoic acid groups. The powerful activating effect of the hydroxyl group dominates the directing effects, making the positions ortho to it the most probable sites for iodination.

The selected protocol utilizes potassium iodide (KI) as the iodine source and ammonium peroxodisulfate ((NH₄)₂S₂O₄) as a mild oxidizing agent in an aqueous methanol solvent system.[2] This combination generates an electrophilic iodine species (I⁺ or a related carrier) in situ. This method is particularly effective for the ortho-mono-iodination of activated aromatic systems like phenols, providing a high degree of regioselectivity under mild, room-temperature conditions.[2]

Experimental Workflow Diagram

The following diagram illustrates the complete workflow for the synthesis, purification, and analysis of the target compound.

Caption: Synthetic workflow for 3-(5-hydroxy-2-iodophenyl)propanoic acid.

Detailed Experimental Protocol

4.1 Materials and Reagents

Reagent / Material	Molar Mass ( g/mol )	Grade	Supplier Example
3-(3-Hydroxyphenyl)propanoic acid	166.17	≥98%	Sigma-Aldrich
Potassium Iodide (KI)	166.00	ACS Reagent, ≥99%	Fisher Scientific
Ammonium Peroxodisulfate ((NH₄)₂S₂O₄)	228.20	ACS Reagent, ≥98%	Sigma-Aldrich
Methanol (MeOH)	32.04	ACS Grade	VWR Chemicals
Deionized Water	18.02	Type II or better	In-house
Sodium Thiosulfate (Na₂S₂O₃)	158.11	ACS Reagent	Sigma-Aldrich
Hydrochloric Acid (HCl), 37%	36.46	ACS Reagent	Fisher Scientific
Ethyl Acetate (EtOAc)	88.11	ACS Grade	VWR Chemicals
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	ACS Reagent	Sigma-Aldrich
Toluene	92.14	ACS Grade	Fisher Scientific

4.2 Quantitative Data Summary

Compound	Molar Mass ( g/mol )	Molar Eq.	Amount (g)	Moles (mmol)
3-(3-Hydroxyphenyl)propanoic acid	166.17	1.0	5.00	30.1
Potassium Iodide (KI)	166.00	1.1	5.49	33.1
Ammonium Peroxodisulfate ((NH₄)₂S₂O₄)	228.20	1.1	7.55	33.1
Product (Theoretical Yield)	292.07	-	8.79	30.1

4.3 Step-by-Step Synthesis Procedure

• Reaction Setup:

  • To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 3-(3-hydroxyphenyl)propanoic acid (5.00 g, 30.1 mmol) and potassium iodide (5.49 g, 33.1 mmol).

  • Add a solvent mixture of methanol (60 mL) and deionized water (40 mL). Stir the mixture at room temperature until all solids have dissolved.

• Initiation of Iodination:

  • In a separate 100 mL beaker, dissolve ammonium peroxodisulfate (7.55 g, 33.1 mmol) in deionized water (30 mL).

  • Transfer this solution to a dropping funnel and add it dropwise to the stirring reaction mixture over a period of 30-45 minutes. A color change to reddish-brown is typically observed.

  • Causality Note: Slow addition of the oxidant is crucial to control the reaction rate, manage any potential exotherm, and minimize the formation of byproducts.

• Reaction and Monitoring:

  • After the addition is complete, allow the mixture to stir at room temperature (20-25 °C) for 12 to 24 hours.

  • Monitor the reaction's progress using Thin Layer Chromatography (TLC) with a mobile phase of 70:30:1 Ethyl Acetate/Hexane/Acetic Acid. The product spot should be more nonpolar (higher Rf) than the starting material.

• Work-up and Product Isolation:

  • Once the starting material is consumed, quench the reaction by adding a 10% (w/v) aqueous solution of sodium thiosulfate (~50 mL) until the dark color of iodine dissipates, resulting in a pale yellow or colorless solution.[3]

  • Reduce the volume of the solution by approximately half using a rotary evaporator to remove most of the methanol.

  • Cool the remaining aqueous solution in an ice bath and acidify to a pH of approximately 2 by the slow addition of 2M HCl. A precipitate should form.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 75 mL).

  • Combine the organic layers and wash with brine (1 x 50 mL). Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product as an off-white or pale brown solid.

• Purification:

  • Transfer the crude solid to a suitable flask for recrystallization.

  • Add a minimal amount of hot toluene to dissolve the solid completely.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to maximize crystal formation.

  • Collect the purified crystals by vacuum filtration, wash with a small amount of cold toluene, and dry under vacuum.

• Characterization:

  • Determine the final yield and measure the melting point of the dried product.

  • Confirm the structure and purity using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). The ¹H NMR spectrum is expected to show a distinct downfield shift and splitting pattern for the aromatic protons consistent with 1,2,5-trisubstitution.

Safety and Troubleshooting

• Safety: Always wear appropriate Personal Protective Equipment (PPE), including safety glasses, lab coat, and gloves. Handle all chemicals in a well-ventilated fume hood. Ammonium peroxodisulfate is a strong oxidizing agent; avoid contact with combustible materials.

• Troubleshooting:

  • Low Yield: May result from incomplete reaction or losses during work-up. Ensure sufficient reaction time and perform extractions carefully.

  • Formation of Di-iodinated Product: If the reaction is too vigorous or excess iodinating reagent is used, di-iodination may occur. Ensure controlled, dropwise addition of the oxidant. The di-iodinated product can often be separated during recrystallization due to differences in solubility.

  • Product Fails to Precipitate: If the product does not precipitate upon acidification, it may be necessary to extract with a larger volume of ethyl acetate or a more polar solvent. Ensure the pH is sufficiently low (~2) to fully protonate the carboxylic acid.

Conclusion

This application note details a reliable and efficient protocol for the synthesis of 3-(5-hydroxy-2-iodophenyl)propanoic acid. By leveraging a mild and regioselective iodination system, this method provides good yields of the target compound without requiring specialized equipment or harsh reaction conditions. The procedure is robust and scalable, making it suitable for researchers in academic and industrial drug development settings.

References

• Organic Chemistry Portal. (n.d.). Synthesis of iodoarenes by iodination or substitution. Retrieved from [Link]

• Esteves, P. M., & Mattos, M. C. S. (2005). Iodination of phenols in water using easy to handle amine-iodine complexes. Journal of the Brazilian Chemical Society, 16, 659-662. Retrieved from [Link]

• Christiansen, J. V., Feldthus, A., & Carlsen, L. (1990). Iodination of phenol. Risø National Laboratory. Retrieved from [Link]

• StudyLib. (n.d.). Iodination of Phenols: Lab Procedure & Aromatic Substitution. Retrieved from [Link]...

• Bracco Imaging Spa. (2011). Process for the iodination of phenolic derivatives (EP2394984A1). Google Patents.

• Wikipedia. (2024). Sandmeyer reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sandmeyer Reaction. Retrieved from [Link]

• Kavaliauskas, P., et al. (2024). Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. Pharmaceuticals, 17(2), 258. Retrieved from [Link]

• Kumar, V., et al. (2021). Recent trends in the chemistry of Sandmeyer reaction: a review. Journal of the Iranian Chemical Society, 18, 3043–3066. Retrieved from [Link]

• Ashenhurst, J. (2018). Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Master Organic Chemistry. Retrieved from [Link]

• Council of Scientific & Industrial Research. (2016). A process for the preparation of 3-aryl-2-hydroxy propanoic acid compounds (US20160102042A1). Google Patents.
• Instytut Farmaceutyczny. (2007). A method of manufacturing 3-(4-hydroxyphenyl)propanoic acid amide, its application in the manufacture of anti-aging compositions and an anti-aging composition (WO2007046721A2). Google Patents.
• Korea Institute of Science and Technology. (2001). Method for preparation of 3-(hydroxyphenyl phosphinyl)-propanoic acid (EP1092722A1). Google Patents.

• National Center for Biotechnology Information. (n.d.). 3,5-Diiodothyropropionic acid. PubChem Compound Database. Retrieved from [Link]

Sources

• 1. CAS 13811-11-5: 3,5-diiodo-4-hydroxyphenylpropionic acid [cymitquimica.com]
• 2. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]
• 3. studylib.net [studylib.net]

Application Note: Heck Coupling Strategies for Aryl Propanoic & Propenoic Acid Synthesis

Topic: Optimized Heck Reaction Conditions for Aryl Iodide Propanoic Acid Derivatives Content Type: Detailed Application Note & Protocol Audience: Researchers, Process Chemists, and Drug Development Scientists

Executive Summary & Scope

This guide addresses the synthetic challenge of coupling Aryl Iodides with Acrylic Acid derivatives (propanoic acid precursors). In drug discovery, this transformation is pivotal for generating Cinnamic Acids (3-aryl-2-propenoic acids) —key intermediates for NSAIDs, UV-filters, and natural products—and their saturated counterparts, 3-Arylpropanoic Acids .

While the classical Mizoroki-Heck reaction yields the unsaturated alkene (cinnamate), this guide introduces two distinct workflows:

• Standard Oxidative Heck: Formation of α,β-unsaturated acids (Cinnamic acids).

• Reductive Heck (Hydroarylation): Direct formation of saturated aryl propanoic acids, bypassing the need for a separate hydrogenation step.

Mechanistic Insight & Substrate Considerations

The Aryl Iodide Advantage

Aryl iodides are the "gold standard" electrophiles for Heck coupling due to their weak C–I bond strength (~65 kcal/mol) compared to bromides (~81 kcal/mol) or chlorides (~96 kcal/mol).

• Kinetic Benefit: Oxidative addition of Ar-I to Pd(0) is rapid and often reversible, rarely being the turnover-limiting step.

• Ligand Flexibility: Unlike aryl chlorides which require bulky, electron-rich phosphines (e.g., Buchwald ligands), aryl iodides often couple efficiently under "Ligand-Free" (Jeffery) conditions using simple Pd salts and phase-transfer catalysis.

The "Propanoic" Ambiguity: Elimination vs. Retention

The reaction outcome is dictated by the fate of the alkyl-palladium intermediate (Intermediate C in the diagram below).

• Path A (Standard):

  -Hydride elimination yields the alkene (Cinnamic Acid).

• Path B (Reductive): Interception by a hydride source (formate, silane, or alcohol) yields the saturated alkane (Aryl Propanoic Acid).

Mechanistic Pathway Diagram

Figure 1: Bifurcation of the Heck cycle determining the synthesis of unsaturated (Cinnamic) vs. saturated (Propanoic) acids.

Protocol A: Synthesis of Cinnamic Acids (Standard Heck)

Target: 3-Aryl-2-propenoic acids (e.g., p-Methoxycinnamic acid). Mechanism: Intermolecular coupling followed by

-hydride elimination.[1]

Experimental Design Matrix

Component	Recommendation	Rationale
Catalyst	Pd(OAc)₂ (1–5 mol%)	Stable, cost-effective precursor that generates Pd(0) in situ.
Ligand	PPh₃ (2–4 equiv vs Pd)	Stabilizes Pd(0) to prevent "palladium black" precipitation.
Base	Et₃N or K₂CO₃	Et₃N (liquid) is easier for homogeneous mixing; K₂CO₃ is superior for minimizing isomerization.
Solvent	DMF or MeCN	High polarity stabilizes the cationic Pd intermediates.
Additive	TBAB (Tetra-n-butylammonium bromide)	Jeffery Condition: Stabilizes Pd nanoparticles, accelerating the reaction for difficult substrates.

Step-by-Step Protocol

• Preparation: In a dry reaction vial equipped with a magnetic stir bar, charge:

  • Aryl Iodide (1.0 mmol)[2][3]

  • Acrylic Acid (1.2 – 1.5 mmol)

  • Pd(OAc)₂ (2.2 mg, 0.01 mmol, 1 mol%)

  • PPh₃ (5.2 mg, 0.02 mmol, 2 mol%)

  • Base: Et₃N (2.0 mmol)

  • Solvent: Anhydrous DMF (3 mL)

• Degassing: Sparge the solution with Nitrogen or Argon for 5 minutes to remove O₂ (prevents phosphine oxidation).

• Reaction: Seal the vial and heat to 80–100°C for 4–12 hours.

  • Monitoring: Check via TLC or LC-MS. Aryl iodides typically convert fully within 4 hours.

• Workup (Acidic):

  • Cool to room temperature.[4]

  • Pour mixture into 1M HCl (20 mL). Crucial Step: Acidification precipitates the free cinnamic acid and removes the amine base into the aqueous layer.

  • Extract with Ethyl Acetate (3 x 10 mL).

• Purification: Wash combined organics with Brine, dry over Na₂SO₄, and concentrate. Recrystallize from EtOH/Water or purify via flash chromatography (Hexane/EtOAc + 1% Acetic Acid).

Protocol B: Synthesis of 3-Arylpropanoic Acids (Reductive Heck)

Target: Saturated 3-Arylpropanoic acids directly from Aryl Iodides. Concept: This "Hydroarylation" protocol suppresses

-hydride elimination by introducing a hydride source (Formate), forcing the cycle into a reductive elimination pathway.

Reagent Modifications

• Hydride Source: Sodium Formate (HCOONa) or Triethylsilane (Et₃SiH). Formate is preferred for cost and safety.

• Base: Excess base is required to regenerate the formate/hydride species.

• Temperature: Often requires slightly lower temperatures (60–80°C) to favor hydride capture over elimination.

Step-by-Step Protocol

• Preparation: Charge a pressure tube with:

  • Aryl Iodide (1.0 mmol)[2][3]

  • Acrylic Acid (or Methyl Acrylate*) (1.5 mmol)

  • Pd(OAc)₂ (2 mol%)

  • Ligand: P(o-tolyl)₃ (4 mol%) – Bulky ligands favor reductive pathways.

  • Hydride Source: Sodium Formate (HCOONa, 2.5 mmol)

  • Base: Et₃N (2.0 mmol)

  • Solvent: DMF (3 mL)

  • Note: Using Methyl Acrylate is often cleaner; the ester can be hydrolyzed to the acid (LiOH/THF) in a subsequent step.

• Reaction: Purge with Argon. Seal and heat to 80°C for 12–16 hours.

• Workup:

  • Dilute with water and extract with EtOAc.[3]

  • If Acrylic Acid was used: Acidify aqueous layer to pH 2 before extraction.

  • If Acrylate Ester was used: Standard aqueous workup.

Troubleshooting & Optimization Guide

Regioselectivity (Linear vs. Branched)

• Linear (β-arylation): Favored by electronic effects of Acrylic acid (EWG). Standard conditions yield >95% linear product (Cinnamic acid type).

• Branched (α-arylation): Rare with Acrylic acid but possible with electron-rich olefins. To force linear selectivity, use bidentate ligands like dppp (1,3-bis(diphenylphosphino)propane).

Catalyst Deactivation (Pd Black)

If the reaction solution turns clear and a black precipitate forms immediately (Pd black), the catalytic cycle has collapsed.

• Solution: Increase Ligand:Pd ratio to 4:1 or add TBAB (Phase Transfer Agent) to stabilize Pd nanoparticles.

Green Chemistry Alternatives

Recent industry shifts favor replacing DMF/NMP (reprotoxic) with Cyrene or Water/Surfactant systems.

• Cyrene Protocol: Perform Protocol A using Cyrene as solvent at 100°C. No yield loss is typically observed for Aryl Iodides [1].

References

• Stini, N. A., et al. (2022).[3] "Cyrene: a bio-based solvent for the Mizoroki–Heck reaction of aryl iodides."[3] Royal Society of Chemistry.[5] Link

• Beletskaya, I. P., & Cheprakov, A. V. (2000). "The Heck Reaction as a Sharpening Stone of Palladium Catalysis." Chemical Reviews. Link

• Organic Chemistry Portal. "Heck Reaction - Mechanism and Protocols." Link

• Knowles, J. P., & Whiting, A. (2007). "The Heck-Mizoroki Cross-Coupling Reaction: A Mechanistic Perspective." Organic & Biomolecular Chemistry. Link

• Cacchi, S., et al. (1984). "Palladium-catalyzed reduction of vinyl triflates and aryl halides with formic acid.

Sources

• 1. Heck reaction - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Cyrene: a bio-based solvent for the Mizoroki–Heck reaction of aryl iodides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D2OB02012B [pubs.rsc.org]
• 4. odinity.com [odinity.com]
• 5. Palladium-catalyzed δ-selective reductive Heck reaction of alkenyl carbonyl compounds with aryl iodides and bromides - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Navigating the Synthesis of Iodinated Phenolic Acids: A Guide to Protecting the Hydroxyl Group

Abstract

Iodinated phenolic acids are a critical class of compounds in pharmaceutical research and development, serving as key building blocks in the synthesis of a wide array of therapeutic agents and imaging probes. Their synthesis, however, presents a significant challenge: the need to selectively protect the phenolic hydroxyl group to prevent unwanted side reactions during iodination and subsequent manipulations of the carboxylic acid moiety. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic protection of phenolic hydroxyls in the context of iodinated acids. We will delve into the critical factors for selecting an appropriate protecting group, provide detailed, field-proven protocols for their installation and removal, and offer insights into troubleshooting common challenges.

Introduction: The Synthetic Imperative for Phenolic Protection

The dual functionality of iodinated phenolic acids—a nucleophilic hydroxyl group and an electrophilic (or potentially modifiable) carboxylic acid—necessitates a robust protection strategy. The phenolic hydroxyl group is susceptible to oxidation and can direct electrophilic substitution, complicating direct iodination of the aromatic ring.[1][2] Furthermore, its acidic nature can interfere with reactions involving the carboxylic acid. Protecting the hydroxyl group as an ether, ester, or silyl ether temporarily masks its reactivity, allowing for clean and efficient chemical transformations at other sites of the molecule.[3][4][5] The choice of the protecting group is paramount and must be guided by its stability to the planned reaction conditions and the ease of its subsequent removal without compromising the integrity of the target molecule.

Choosing Your Shield: Criteria for Selecting a Protecting Group

The ideal protecting group for a phenolic hydroxyl in an iodinated acid should exhibit several key characteristics:

• Ease of Installation and Removal: The protection and deprotection steps should proceed in high yields under mild conditions that do not affect other functional groups.[4]

• Stability: The protecting group must be robust enough to withstand the conditions of subsequent reactions, particularly iodination, which can involve electrophilic reagents or oxidizing agents.[6][7][8]

• Orthogonality: In molecules with multiple functional groups, the chosen protecting group should be cleavable under conditions that do not affect other protecting groups present (orthogonal protection).[3][4] This is particularly crucial when both the phenolic hydroxyl and the carboxylic acid require protection.

• Minimal Impact on Reactivity: The protecting group should not unduly influence the reactivity of the aromatic ring or other parts of the molecule in an unintended manner.

The following sections will explore common protecting groups, their applications, and detailed protocols for their use in the synthesis of iodinated phenolic acids.

Common Protecting Groups for Phenolic Hydroxyls: A Practical Guide

Ethers: Robust and Reliable

Ether protecting groups are among the most common choices for phenols due to their general stability across a wide range of reaction conditions.

Methyl ethers are highly stable and can be a good choice when a robust protecting group is required. However, their cleavage often requires harsh conditions, which may not be suitable for sensitive substrates.

• Protection Protocol:

  • Dissolve the phenolic acid (1.0 equiv) in a suitable solvent such as acetone or DMF.

  • Add a base, typically potassium carbonate (K₂CO₃, 2.0-3.0 equiv).

  • Add dimethyl sulfate or methyl iodide (1.1-1.5 equiv) dropwise at room temperature.

  • Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Quench the reaction with water and extract the product with an organic solvent.

  • Purify the product by column chromatography or recrystallization.[9]

• Deprotection: Cleavage of methyl ethers typically requires strong reagents like boron tribromide (BBr₃) or hydrobromic acid (HBr).[10]

Benzyl ethers offer a significant advantage over methyl ethers due to their facile cleavage by catalytic hydrogenolysis, a mild and selective method.[11][12][13]

• Protection Protocol:

  • To a solution of the phenolic acid (1.0 equiv) in a polar aprotic solvent like DMF or acetonitrile, add a base such as potassium carbonate (K₂CO₃, 2.0 equiv) or sodium hydride (NaH, 1.2 equiv) at 0 °C.

  • Add benzyl bromide (BnBr, 1.2 equiv) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion.

  • Carefully quench the reaction with water and extract the product.

  • Purify by standard methods.[14]

• Deprotection:

  • Hydrogenolysis: Dissolve the benzyl-protected compound in a solvent like ethanol or ethyl acetate. Add a palladium on carbon catalyst (Pd/C, 5-10 mol%). Stir the mixture under a hydrogen atmosphere (balloon or Parr hydrogenator) until the reaction is complete. Filter off the catalyst and concentrate the filtrate to obtain the deprotected phenol.[13][14]

MOM ethers are stable to a variety of conditions but can be cleaved under acidic conditions, providing an orthogonal deprotection strategy to base-labile or hydrogenolysis-labile groups.[15][16]

• Protection Protocol:

  • To a solution of the phenolic acid (1.0 equiv) and a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA, 1.5 equiv) in an anhydrous solvent such as dichloromethane (DCM) at 0 °C, add methoxymethyl chloride (MOMCl, 1.2 equiv) dropwise. Caution: MOMCl is a carcinogen and must be handled in a fume hood with appropriate personal protective equipment.[15][16]

  • Stir the reaction at room temperature until completion.

  • Work up the reaction by washing with aqueous solutions and purify the product.[17]

• Deprotection: MOM ethers are readily cleaved by treatment with acids such as hydrochloric acid (HCl) in a protic solvent or Lewis acids like zinc chloride.[15]

Silyl Ethers: Versatile and Mildly Cleavable

Silyl ethers are widely used due to their ease of formation and, importantly, their mild cleavage conditions using fluoride ion sources.[1][18]

TBDMS ethers are a popular choice, offering a good balance of stability and ease of removal.[11][19] They are generally stable to a wide range of non-acidic and non-fluoride containing reagents.

• Protection Protocol:

  • Dissolve the phenolic acid (1.0 equiv) and imidazole (2.5 equiv) in anhydrous DMF.

  • Add tert-butyldimethylsilyl chloride (TBDMSCl, 1.2 equiv) in one portion.

  • Stir the reaction at room temperature until the starting material is consumed.

  • Pour the reaction mixture into water and extract with an organic solvent.

  • Purify the TBDMS-protected phenol.[20]

• Deprotection: The most common method for cleaving TBDMS ethers is treatment with a fluoride source, such as tetrabutylammonium fluoride (TBAF) in THF.[21] Potassium bifluoride (KHF₂) in methanol is another mild and selective reagent for deprotecting phenolic TBDMS ethers.[21]

Esters: An Alternative with Orthogonal Cleavage

Ester protecting groups, such as acetates, can be useful, especially when orthogonality to acid-labile or hydrogenolysis-labile groups is required.

Acetate esters are readily formed and are typically cleaved under basic conditions.

• Protection Protocol:

  • Treat the phenolic acid with acetic anhydride in the presence of a base like pyridine or triethylamine.

  • Alternatively, the reaction can be catalyzed by a catalytic amount of 4-(dimethylamino)pyridine (DMAP).[22]

  • The reaction is typically fast and clean, and the product can be isolated after a simple aqueous workup.

• Deprotection: Acetate esters are commonly hydrolyzed using a base such as potassium carbonate or lithium hydroxide in a mixture of methanol and water.[9][22]

Data Presentation: A Comparative Overview of Protecting Groups

Protecting Group	Protection Conditions	Deprotection Conditions	Stability Profile
Methyl Ether	Me₂SO₄ or MeI, K₂CO₃	BBr₃, HBr (harsh)	Very stable to most conditions.
Benzyl Ether (Bn)	BnBr, K₂CO₃ or NaH	H₂, Pd/C (mild); Strong acids	Stable to a wide range of reagents, except for strong reducing agents and strong acids.[11]
Methoxymethyl (MOM) Ether	MOMCl, DIPEA	Acidic conditions (e.g., HCl)	Stable to basic and nucleophilic reagents.[15]
tert-Butyldimethylsilyl (TBDMS) Ether	TBDMSCl, Imidazole	TBAF, KHF₂ (mild)	Stable to non-acidic and non-fluoride conditions.[21]
Acetate Ester	Acetic anhydride, Pyridine or DMAP	K₂CO₃ or LiOH in MeOH/H₂O (basic)	Stable to acidic and neutral conditions.

Experimental Protocols and Workflows

General Workflow for the Synthesis of an Iodinated Phenolic Acid

The following diagram illustrates a typical workflow for the synthesis of an iodinated phenolic acid, highlighting the crucial protection and deprotection steps.

Caption: General synthetic workflow.

Decision Tree for Protecting Group Selection

The choice of protecting group is substrate and reaction-dependent. This decision tree provides a logical framework for selecting an appropriate protecting group.

Caption: Protecting group selection guide.

Conclusion

The successful synthesis of iodinated phenolic acids hinges on the judicious selection and application of a protecting group for the phenolic hydroxyl. By carefully considering the stability of the protecting group to the planned synthetic route and the mildness of its eventual removal, researchers can navigate the complexities of these valuable synthetic intermediates. The protocols and strategies outlined in this application note provide a solid foundation for the development of efficient and reliable synthetic pathways to access a diverse range of iodinated phenolic acids for applications in drug discovery and beyond.

References

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• Organic Synthesis. (n.d.). Protecting Groups.
• Parham, W. E., & Anderson, E. L. (1948). The Protection of Hydroxyl Groups. Journal of the American Chemical Society, 70(12), 4187–4189.
• Enriquez, R. G., & Reynolds, W. F. (2016). KHF2, a mild and selective desilylating agent for phenol t-butyldimethylsilyl (TBDMS) ethers. Tetrahedron Letters, 57(49), 5485-5488.
• Kocienski, P. J. (2005). Protecting Groups (3rd ed.). Georg Thieme Verlag.
• Gill, M., & Kiefel, M. J. (2006). The Reactivity of t-Butyldimethylsilyl Ethers Towards Some Stabilised Carbanions. Australian Journal of Chemistry, 59(12), 875-879.
• University of Windsor. (n.d.). Alcohol Protecting Groups.

• Wikipedia. (2023, October 26). Protecting group. Retrieved from [Link]

• Smith, A. B., III, & Njardarson, J. T. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. Organic & Biomolecular Chemistry, 17(9), 2110-2114.
• Willingdon College, Sangli. (n.d.). Protection and deprotection.
• Fieser, L. F., & Fieser, M. (1967). Reagents for Organic Synthesis. John Wiley and Sons, Inc.
• Kocienski, P. J. (2005). Protecting Groups. Georg Thieme Verlag.
• Falck, J. R., & Yu, J. (2009). New Strategies for Protecting Group Chemistry: Synthesis, Reactivity, and Indirect Oxidative Cleavage of para-Siletanylbenzyl Ethers. The Journal of Organic Chemistry, 74(4), 1639–1647.

• Wikipedia. (2023, April 1). Methoxymethyl ether. Retrieved from [Link]

• Gelest, Inc. (n.d.). Other - Gelest Technical Library.

• SynArchive. (2024). Protection of Phenol by Ether. Retrieved from [Link]

• SynArchive. (2024). Protection of Phenol by Silyl ether. Retrieved from [Link]

• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2019). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
• Kaliappan, K. P. (n.d.). Protecting Groups. Indian Institute of Technology Bombay.

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetic Acid Esters. Retrieved from [Link]

• Ahmad, F. B. H., & Bruce, J. M. (1987). A Simple and Clean Method for Methoxymethylation of Phenols. Pertanika, 10(2), 241-244.

• Smith, A. B., III, & Njardarson, J. T. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. ResearchGate. Retrieved from [Link]

• Smith, A. B., III, & Njardarson, J. T. (2019). Tetrafluoropyridyl (TFP): a general phenol protecting group readily cleaved under mild conditions. PubMed Central. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Iodoarenes synthesis by iodination or substitution. Retrieved from [Link]

• Benchchem. (n.d.). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group.

• ResearchGate. (n.d.). Important iodinated phenolic compounds. Retrieved from [Link]

• ResearchGate. (n.d.). Highly selective iodination of phenols using potassium iodide and benzyltriphenylphosphonium peroxymonosulfate. Retrieved from [Link]

• Kocienski, P. J. (1994). Protecting Groups. Georg Thieme Verlag.

• Reddit. (2021, September 18). Looking for advice on protecting phenol in presence of primaril alcohol. Retrieved from [Link]

• ResearchGate. (n.d.). shows the cleavage conditions for the Boc group. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Retrieved from [Link]

• Krasikova, R. N. (2021). Synthesis of Radioiodinated Compounds. Classical Approaches and Achievements of Recent Years. Molecules, 26(11), 3169.
• Google Patents. (n.d.). EP2093206A1 - Process for the iodination of aromatic compounds.
• Li, J., et al. (2019). Synthesis of Benzyl Phenol from Benzyl Aryl Ether by Polyphosphoric Acid-Catalyzed Benzyl Rearrangement. Molecules, 24(9), 1709.
• University of Bristol. (n.d.). VI Protecting Groups and Orthogonal Protection Strategies.
• Ihssen, J., et al. (2014). Laccase Catalyzed Synthesis of Iodinated Phenolic Compounds with Antifungal Activity. PLOS ONE, 9(3), e90333.
• Google Patents. (n.d.). US20120041224A1 - Process For The Iodination Of Aromatic Compounds.
• Patrick, G. L. (2015). An Introduction to Drug Synthesis. Oxford University Press.

• YouTube. (2021, November 27). Selective Dearomatization of Phenols with Prof. Sarah Wengryniuk (Episode 71). Retrieved from [Link]

• Jetir.org. (n.d.). Green and Simple method for the synthesis of Phenolic esters and their catalytic de-protection. Retrieved from [Link]

• Master Organic Chemistry. (2015, June 17). Protecting Groups For Alcohols. Retrieved from [Link]

• Chemia. (2022, December 6). Iodination of carboxylic acid, nitro compounds, and other inactive aromatic compounds: Aromatic compound iodination reactions (3): Discussion series on bromination/iodination reactions 17. Retrieved from [Link]

• Corma, A., & Renz, M. (2004). Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. Chemical Reviews, 104(1), 195-228.

• ResearchGate. (n.d.). Efficient and Selective Iodination of Phenols Promoted by Iodine and Hydrogen Peroxide in Water. Retrieved from [Link]

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Application Note: Preparation of Thyromimetic Analogs Using Iodophenyl Propanoic Acid – Synthesis of DITPA

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Scientific Rationale & Introduction

Thyroid hormones, predominantly triiodothyronine (T3) and thyroxine (T4), are master regulators of lipid metabolism, cardiovascular function, and cellular growth. While their potential to treat metabolic syndrome and congestive heart failure is vast, their clinical application is severely bottlenecked by thyrotoxicosis—specifically, adverse chronotropic effects on the heart mediated by the Thyroid Receptor alpha (TRα) isoform[1].

To uncouple these therapeutic benefits from cardiac toxicity, drug development has pivoted toward selective thyromimetics. A foundational scaffold in this domain is the iodophenyl propanoic acid derivative. By replacing the native alanine side chain of T4 with a propanoic acid side chain and eliminating the outer-ring iodines, researchers successfully synthesized 3,5-Diiodothyropropionic acid (DITPA) [1]. DITPA is a potent ionotropic analogue of L-thyroxine that increases cardiac performance with significantly reduced chronotropic effects, promotes angiogenesis, and downregulates pathological metabolic genes in post-infarction heart failure models[2][3].

As a Senior Application Scientist, I have structured this guide to move beyond mere synthetic recipes. Here, we will deconstruct the mechanistic rationale, the chemical causality behind each synthetic step, and the self-validating protocols required to produce high-purity DITPA from 3-(4-hydroxyphenyl)propanoic acid.

Mechanistic Pathway & TRβ Signaling

DITPA exerts its biological activity by penetrating the cell nucleus and binding to thyroid hormone receptors (TRs). It exhibits a binding affinity (

) of 4.06 M⁻¹ for TRβ1 and 2.40 M⁻¹ for TRα1[2]. Upon binding, the TR forms a heterodimer with the Retinoid X Receptor (RXR). This complex binds to Thyroid Response Elements (TREs) in the promoter regions of target genes, inducing the transcription of metabolic regulators (like Cyp7a1 for cholesterol clearance) and structural cardiac proteins (like α-myosin heavy chain)[2].

DITPA activation of TRβ signaling for metabolic and inotropic physiological responses.

Chemical Synthesis Strategy: Causality & Design

The synthesis of DITPA utilizes 3-(4-hydroxyphenyl)propanoic acid as the primary starting material[4]. The sequence is strategically designed to introduce the critical iodine atoms early, protect sensitive functional groups, and employ mild coupling conditions to prevent degradation[5].

Four-step synthetic workflow for DITPA from 3-(4-hydroxyphenyl)propanoic acid.

Detailed Experimental Protocols

The following self-validating protocols outline the synthesis of DITPA. Each step includes mechanistic causality to ensure operators understand why specific conditions are chosen.

Step 1: Electrophilic Iodination

Objective: Synthesize 3-(3,5-diiodo-4-hydroxyphenyl)propanoic acid. Causality: The introduction of two iodine atoms at the 3 and 5 positions of the phenolic ring is essential for occupying the hydrophobic binding pocket of the TR. We utilize I₂/KI in a basic aqueous medium to achieve regioselective ortho-iodination[4][5].

• Preparation: Dissolve 3-(4-hydroxyphenyl)propanoic acid in an aqueous solution of methylamine or NaOH. Note: Deprotonating the phenol activates the aromatic ring, making it highly susceptible to electrophilic attack.

• Iodination: Prepare a solution of iodine (I₂) and potassium iodide (KI) in water. Transfer this to a dropping funnel.

• Addition: Add the I₂/KI solution dropwise to the stirred starting material over 30 minutes at room temperature. Causality: Dropwise addition prevents over-oxidation and controls the exothermic nature of the reaction.

• Validation & Isolation: Stir for an additional 2 hours. Acidify the mixture to pH 2 using 6M HCl.

  • Self-Validation Checkpoint: A distinct precipitate will form exactly upon reaching pH 2, confirming the protonation of the carboxylic acid[4]. Collect the solid via vacuum filtration, wash with cold deionized water, and dry under vacuum.

Step 2: Carboxylate Protection (Fischer Esterification)

Objective: Synthesize Ethyl 3-(3,5-diiodo-4-hydroxyphenyl)propanoate. Causality: Without protection, the free carboxylic acid would interfere with the subsequent metal-catalyzed etherification step, leading to polymerization or sequestration of the metal catalyst[4].

• Reaction: Suspend the iodinated intermediate from Step 1 in absolute ethanol. Add a catalytic amount of concentrated sulfuric acid (H₂SO₄).

• Reflux: Heat the mixture to reflux for 4-6 hours to drive the equilibrium toward the ester product.

• Workup: Concentrate the mixture under reduced pressure. Neutralize carefully with saturated aqueous NaHCO₃ and extract with ethyl acetate.

• Validation: Monitor via TLC (Hexanes:EtOAc). The product will exhibit a significantly higher

  value than the highly polar carboxylic acid starting material. Dry the organic layer over MgSO₄ and evaporate to yield the protected ester[4].

Step 3: Diaryl Ether Formation (Cross-Coupling)

Objective: Synthesize Ethyl 3-[4-(4-methoxyphenoxy)-3,5-diiodophenyl]propanoate. Causality: Forming an ether linkage between two sterically hindered, electron-rich rings is notoriously difficult. Standard Ullmann condensations require harsh thermal conditions that strip iodine from the ring. By utilizing a highly electrophilic diaryliodonium salt (dianisoleiodonium trifluoroacetate), the etherification proceeds under mild conditions, preserving the critical 3,5-diiodo substitution pattern[4].

• Reagents: Combine the ethyl ester intermediate with dianisoleiodonium trifluoroacetate in an anhydrous solvent (e.g., dichloromethane) under an inert argon atmosphere.

• Catalysis: Add a copper catalyst (e.g., Cu powder) and a mild base (e.g., triethylamine).

• Reaction: Stir at room temperature to 50°C for 12-24 hours.

• Purification: Filter the mixture through a pad of Celite to remove the copper catalyst. Concentrate and purify via silica gel flash chromatography to isolate the coupled product[4].

Step 4: Global Deprotection

Objective: Yield final DITPA (3-[4-(4-hydroxyphenoxy)-3,5-diiodophenyl]propanoic acid). Causality: Using strong acidic conditions allows for the concurrent cleavage of the robust methyl ether and the hydrolysis of the ethyl ester. This streamlines the synthesis, reducing the number of purification steps and maximizing the overall yield[4].

• Hydrolysis & Cleavage: Dissolve the coupled intermediate in a mixture of glacial acetic acid and hydrobromic acid (HBr, 48% aqueous).

• Reaction: Reflux the mixture carefully for 4-8 hours.

• Isolation: Cool the reaction mixture and pour it over crushed ice. The crude DITPA will precipitate out of the solution.

• Validation: Recrystallize from an ethanol/water gradient.

  • Critical Quality Attribute (CQA): Confirm purity via reverse-phase HPLC. The final batch must exhibit >95% purity to be viable for biological assays, with the principal impurity typically being the unhydrolyzed ethyl ester[5]. Confirm the final structure via ¹H NMR[4].

Quantitative Data & Physicochemical Properties

The following table summarizes the critical physicochemical properties and receptor binding affinities of the synthesized DITPA molecule, serving as a reference for downstream formulation and assay development.

Property	Value	Reference
IUPAC Name	3-[4-(4-hydroxyphenoxy)-3,5-diiodophenyl]propanoic acid	[3]
Molecular Formula	C₁₅H₁₂I₂O₄	[4]
Molecular Weight	510.06 g/mol	[4]
Melting Point	235-238 °C	[4]
TRα1 Binding Affinity ( )	2.40 M⁻¹	[2]
TRβ1 Binding Affinity ( )	4.06 M⁻¹	[2]
Solubility Profile	Slightly soluble in DMSO/Methanol. Formulates well at ≥ 2.5 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.	[4]

References

• Source: benchchem.
• Source: google.com (Google Patents)
• Source: medchemexpress.
• Source: ovid.
• Source: nih.

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• 3. 3,5-Diiodothyropropionic acid | C15H12I2O4 | CID 160565 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,5-Diiodothyropropionic Acid | Thyroid Receptor Agonist [benchchem.com]
• 5. US6534676B2 - Method to treat chronic heart failure and/or elevated cholesterol levels using 3,5-diiodothyropropionic acid and method to prepare same - Google Patents [patents.google.com]

Application Note: Cross-Coupling Architectures for 2-Iodo-5-hydroxybenzenepropanoic Acid

This application note details optimized protocols for the cross-coupling of 2-iodo-5-hydroxybenzenepropanoic acid (also known as 3-(2-iodo-5-hydroxyphenyl)propanoic acid). This scaffold presents unique challenges due to the steric hindrance of the ortho-propanoic acid chain and the electron-rich nature of the phenolic ring, which can impede oxidative addition.

Executive Summary

2-Iodo-5-hydroxybenzenepropanoic acid is a high-value pharmacophore precursor, particularly in the synthesis of thyromimetics, integrin antagonists, and dihydrocoumarin derivatives. Its reactivity is defined by three functional handles:

• Aryl Iodide (C-I): The primary site for C-C bond formation.

• Phenol (C5-OH): Electron-donating group (EDG) that deactivates the C-I bond towards oxidative addition.

• Propanoic Acid Chain (C1-Alkyl): Provides ortho-steric hindrance and potential for metal coordination.

Successful coupling requires overcoming the electronic deactivation from the para-hydroxyl group (relative to the iodide) and the steric bulk of the ortho-alkyl chain. This guide provides two distinct workflows: Direct Aqueous Coupling (for high atom economy) and Protected Coupling (for sensitive nucleophiles).

Strategic Reaction Planning

The choice of protocol depends on the stability of the coupling partner and the tolerance for protection/deprotection steps.

Decision Matrix (Graphviz)

Figure 1: Strategic decision tree for selecting the optimal coupling pathway based on substrate compatibility.

Core Protocols

Protocol A: Direct Suzuki-Miyaura Coupling (Aqueous)

Objective: Coupling of aryl/heteroaryl boronic acids without prior protection of the phenol or carboxylic acid. Mechanism: Utilizes the water-solubility of the carboxylate salt and the high activity of Buchwald biaryl phosphine ligands to overcome steric/electronic deactivation.

Reagents:

• Substrate: 2-iodo-5-hydroxybenzenepropanoic acid (1.0 equiv)

• Boronic Acid: Aryl-B(OH)₂ (1.2 – 1.5 equiv)

• Catalyst: Pd(OAc)₂ (2-5 mol%)

• Ligand: SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl) or XPhos (1.5 : 1 Ligand:Pd ratio)

• Base: K₃PO₄ (3.5 equiv) — Note: Excess base is required to neutralize both -COOH and -OH.

• Solvent: n-Butanol / Water (3:1 v/v) or Dioxane / Water (4:1 v/v)

Step-by-Step Procedure:

• Preparation: Charge a reaction vial with the aryl iodide (1.0 equiv), boronic acid (1.2 equiv), Pd(OAc)₂ (0.02 equiv), SPhos (0.03 equiv), and K₃PO₄ (3.5 equiv).

• Degassing: Seal the vial and purge with Argon for 5 minutes.

• Solvation: Add the degassed solvent mixture (concentration 0.2 M relative to iodide) via syringe.

• Reaction: Heat to 80°C for 4–12 hours. The reaction mixture will initially be heterogeneous but should clarify as the potassium salts form and dissolve.

• Workup (Critical):

  • Cool to room temperature.

  • Acidification: Carefully quench with 1M HCl until pH ~2. Caution: CO₂ evolution if carbonate bases were used.

  • Extraction: Extract with Ethyl Acetate (3x). The product will be in the organic layer; the inorganic salts remain in the aqueous phase.

  • Purification: Dry over Na₂SO₄ and purify via reverse-phase chromatography (C18, Water/Acetonitrile + 0.1% Formic Acid) to handle the polar free acid.

Why SPhos? The 2,6-dimethoxy groups on the SPhos biaryl backbone stabilize the Pd(0) species and facilitate oxidative addition into the electron-rich, sterically hindered C-I bond [1].

Protocol B: Sonogashira Coupling (Protected Route)

Objective: Introduction of an alkyne handle. Constraint: Free carboxylic acids can form insoluble Copper(I) carboxylates, arresting the catalytic cycle. Methyl ester protection is mandatory for high yields.

Pre-requisite: Convert starting material to Methyl 3-(2-iodo-5-hydroxyphenyl)propanoate (Standard Fischer esterification: MeOH, H₂SO₄, reflux, 2h).

Reagents:

• Substrate: Methyl ester derivative (1.0 equiv)

• Alkyne: Terminal alkyne (1.2 equiv)

• Catalyst: PdCl₂(PPh₃)₂ (3 mol%)

• Co-Catalyst: CuI (1.5 mol%)

• Base: Triethylamine (Et₃N) (3.0 equiv)

• Solvent: DMF (Anhydrous)

Step-by-Step Procedure:

• Setup: In a flame-dried Schlenk tube, combine the methyl ester substrate, PdCl₂(PPh₃)₂, and CuI.

• Atmosphere: Evacuate and backfill with Nitrogen (3 cycles).

• Addition: Add anhydrous DMF (0.15 M) and Et₃N via syringe.

• Alkyne Addition: Add the terminal alkyne dropwise.

• Reaction: Stir at room temperature for 30 minutes. If no reaction is observed (TLC), heat to 50°C. Note: Ortho-substitution may require mild heating.

• Workup: Dilute with diethyl ether, wash with saturated NH₄Cl (to remove Cu), then water and brine.

• Deprotection (Optional): Hydrolyze the ester using LiOH in THF/Water if the free acid is required.

Mechanistic Insight & Troubleshooting

The "Ortho-Effect" in Oxidative Addition

The propanoic acid chain at the ortho position creates a "roof" over the iodine, making it difficult for bulky Pd-ligand complexes to approach. However, once oxidative addition occurs, this same bulk prevents the formation of inactive dimeric Pd species.

Catalytic Cycle Visualization:

Figure 2: Catalytic cycle highlighting the oxidative addition step, which is rate-limiting due to the electron-rich phenol and ortho-steric hindrance.

Troubleshooting Guide

Issue	Observation	Root Cause	Solution
No Reaction	Starting material recovered.	Catalyst deactivation or failed oxidative addition.	Switch to XPhos or Pd-PEPPSI-IPr . Increase Temp to 100°C.
De-iodination	Product is 3-(3-hydroxyphenyl)propanoic acid.	-hydride elimination or protodehalogentaion.	Use anhydrous solvents (Protocol B conditions) or switch base to Cs₂CO₃.
Homocoupling	Biaryl formation from boronic acid.[1]	Oxygen in system.[2]	Degas solvents more rigorously (Freeze-Pump-Thaw).
Lactonization	Formation of dihydrocoumarin byproduct.	Acidic workup induces cyclization.	Keep workup pH > 4 or perform saponification immediately after coupling.

References

• Barder, T. E., Walker, S. D., Martinelli, J. R., & Buchwald, S. W. (2005). Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society, 127(13), 4685–4696. Link

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• O'Keefe, B. M., Simmons, N., & Martin, S. F. (2008).[3] Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Organic Letters, 10(23), 5301–5304. Link

• Doucet, H. (2008). Suzuki–Miyaura Cross-Coupling Reactions of Aryl Halides with Arylboronic Acids in Water.[4] European Journal of Organic Chemistry, 2008(12), 2013–2030. Link

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• 3. Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones [organic-chemistry.org]
• 4. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]

peptide coupling with 3-(5-hydroxy-2-iodophenyl)propanoic acid

An Application Note and Protocol for the Peptide Coupling of 3-(5-Hydroxy-2-Iodophenyl)propanoic Acid

Introduction

The incorporation of non-canonical amino acids and synthetic building blocks into peptides is a cornerstone of modern drug discovery and chemical biology. These modifications are instrumental in developing peptides with enhanced stability, novel biological activity, and tailored pharmacokinetic profiles. 3-(5-hydroxy-2-iodophenyl)propanoic acid is a unique building block offering several strategic advantages. The ortho-iodo substituent provides significant steric bulk and alters the electronic properties of the phenyl ring, which can be exploited to modulate peptide conformation and binding interactions. Furthermore, the iodine atom can serve as a handle for subsequent cross-coupling reactions or as a heavy atom for crystallographic studies.

However, the successful integration of this moiety into a peptide sequence is not trivial. The presence of a nucleophilic phenolic hydroxyl group necessitates a robust protection strategy to prevent unwanted side reactions, such as O-acylation, during peptide bond formation. Additionally, the steric hindrance imposed by the ortho-iodo group can significantly impede the coupling reaction, requiring carefully optimized conditions and the selection of highly potent coupling reagents.

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic considerations and detailed protocols for the efficient peptide coupling of 3-(5-hydroxy-2-iodophenyl)propanoic acid. It emphasizes the rationale behind experimental choices, methods for reaction monitoring, and robust analytical techniques for product characterization.

Part 1: Strategic Considerations for Coupling

The successful coupling of 3-(5-hydroxy-2-iodophenyl)propanoic acid hinges on two primary factors: effective protection of the phenolic hydroxyl group and overcoming the steric challenge at the carboxyl group.

Phenolic Hydroxyl Protection: A Critical First Step

To prevent the formation of undesired ester byproducts during carboxyl activation, the phenolic hydroxyl group must be masked with a suitable protecting group.[1] The choice of protecting group should be orthogonal to the overall peptide synthesis strategy, meaning it can be removed under conditions that do not affect other protecting groups on the peptide chain (e.g., N-terminal Fmoc or Boc groups and side-chain protecting groups).[2][3]

For Fmoc-based solid-phase peptide synthesis (SPPS), a tert-butyl (tBu) ether is an excellent choice. It is stable to the basic conditions used for Fmoc removal (e.g., piperidine in DMF) but is readily cleaved by strong acids like trifluoroacetic acid (TFA) during the final cleavage from the resin.[2][4]

Protecting Group	Introduction Method	Cleavage Condition	Compatibility
tert-Butyl (tBu)	Isobutylene, cat. H₂SO₄	Trifluoroacetic Acid (TFA)	Excellent for Fmoc-SPPS
Benzyl (Bzl)	Benzyl bromide, base	Hydrogenolysis (H₂/Pd)	Good for Boc-SPPS; requires separate deprotection step in Fmoc-SPPS

Coupling Reagent Selection for Sterically Hindered Systems

The iodine atom at the ortho position of the phenyl ring presents a significant steric barrier that can slow down the rate of peptide bond formation. Standard carbodiimide reagents like Dicyclohexylcarbodiimide (DCC) or Diisopropylcarbodiimide (DIC) may prove insufficient, leading to incomplete reactions.[5][6]

For such challenging couplings, more potent in-situ activating reagents are required.[5] Aminium/uronium or phosphonium salt-based reagents are highly effective as they form activated esters that can overcome the steric barrier.[7][8]

Reagent Class	Examples	Reactivity Level	Rationale for Use
Carbodiimides	DCC, DIC (+ HOBt/Oxyma)	Moderate	Baseline; may be insufficient for this substrate.[8]
Aminium/Uronium Salts	HATU, HBTU, HCTU	High	Form highly reactive OAt or OBt esters, overcoming steric hindrance effectively.[5][7]
Phosphonium Salts	PyBOP, PyAOP	High	Similar to aminium salts; particularly effective for difficult couplings.[5][8]

Recommendation: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is the preferred reagent for this application due to its high efficiency in coupling sterically hindered amino acids with minimal racemization.[5]

Workflow for Peptide Coupling

The overall process involves a sequence of protection, activation, and coupling, followed by analysis.

Fig 1. Overall workflow for incorporating the modified acid.

Part 2: Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: Protection of Phenolic Hydroxyl Group (tert-Butylation)

This protocol describes the protection of the starting material's hydroxyl group as a tert-butyl ether.

Materials:

• 3-(5-hydroxy-2-iodophenyl)propanoic acid

• Dichloromethane (DCM), anhydrous

• Isobutylene (liquefied)

• Sulfuric acid (H₂SO₄), concentrated

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, pressure-rated

• Dry ice/acetone bath

Procedure:

• Dissolve 3-(5-hydroxy-2-iodophenyl)propanoic acid (1.0 eq) in anhydrous DCM in a pressure-rated flask.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Carefully condense isobutylene (approx. 10-20 eq) into the flask.

• Add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) dropwise.

• Seal the flask tightly and allow it to warm to room temperature. Stir for 12-24 hours behind a blast shield.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• Upon completion, cool the flask back to -78 °C before carefully opening it to release pressure.

• Allow excess isobutylene to evaporate in the fume hood.

• Quench the reaction by slowly adding saturated NaHCO₃ solution.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude protected acid.

• Purify the product by flash column chromatography if necessary.

Protocol 2: Solid-Phase Peptide Coupling using HATU

This protocol assumes a standard Fmoc-SPPS workflow on a resin-bound peptide with a deprotected N-terminal amine.

Materials:

• Fmoc-deprotected peptide-resin (1.0 eq of reactive sites)

• 3-(5-O-tert-butyl-2-iodophenyl)propanoic acid (4.0 eq)

• HATU (3.9 eq)

• N,N-Diisopropylethylamine (DIPEA) (8.0 eq)

• N,N-Dimethylformamide (DMF) or N-Methyl-2-pyrrolidone (NMP)

• SPPS reaction vessel

Procedure:

• Pre-activation: In a separate vial, dissolve the protected acid (4.0 eq) and HATU (3.9 eq) in DMF or NMP. Add DIPEA (8.0 eq) and vortex the mixture for 1-5 minutes. The solution should change color, indicating activation.

• Coupling: Add the activated amino acid solution to the swelled, Fmoc-deprotected peptide-resin.

• Agitate the reaction vessel at room temperature for 2-4 hours. Due to steric hindrance, a longer coupling time than for standard amino acids is recommended.[5]

• Monitoring: After the reaction time, take a small sample of the resin beads and perform a qualitative test to check for the presence of free primary amines (see Protocol 3).

• Washing: Once the coupling is complete, drain the reaction vessel and wash the resin thoroughly with DMF (3-5 times) to remove excess reagents.

• Double Coupling (Optional): If the monitoring test indicates incomplete coupling, repeat steps 1-5 with a fresh solution of activated acid to drive the reaction to completion.[5]

• The resin is now ready for the next step in the SPPS cycle (Fmoc deprotection).

Protocol 3: Reaction Monitoring (Kaiser Test)

The Kaiser test is a highly sensitive colorimetric assay for detecting primary amines.[9] A negative result (colorless or yellow beads) indicates a complete coupling reaction.

Materials:

• Kaiser Test Reagent A: 5% Ninhydrin in ethanol

• Kaiser Test Reagent B: 80% Phenol in ethanol

• Kaiser Test Reagent C: 2% aqueous KCN diluted 1:100 in pyridine

• Small test tube

Procedure:

• Place a few beads of the peptide-resin into a small test tube.

• Add 2-3 drops each of Reagent A, B, and C.

• Heat the test tube at 100 °C for 5 minutes.

• Observe the color of the beads and the solution:

  • Intense Blue/Purple: Incomplete coupling (positive result, free amines present).

  • Yellow/Colorless: Complete coupling (negative result).

Part 3: Characterization and Troubleshooting

Analysis of the Final Peptide

After synthesis is complete, the peptide must be cleaved from the resin, purified, and thoroughly analyzed to confirm its identity and purity.

Cleavage and Deprotection:

• A standard cleavage cocktail for acid-labile protecting groups is used, typically containing 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS). This cocktail will simultaneously cleave the peptide from the resin and remove the tert-butyl protecting group from the phenolic hydroxyl.

Analytical Techniques:

• Reversed-Phase HPLC (RP-HPLC): This is the primary method for assessing the purity of the crude and purified peptide.[10][11]

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique provides confirmation of the molecular weight of the final product, verifying the successful incorporation of the modified acid.[12][13][14][15]

HPLC Parameter	Typical Condition	Purpose
Column	C18, 3.5-5 µm particle size	Standard for peptide separations.
Mobile Phase A	0.1% TFA in Water	Ion-pairing agent for good peak shape.[10][16]
Mobile Phase B	0.1% TFA in Acetonitrile	Organic eluent.
Gradient	5-65% B over 30 minutes	To elute peptides of varying hydrophobicity.[17][18]
Flow Rate	1.0 mL/min (analytical)	Standard analytical flow rate.
Detection	UV at 214 nm and 280 nm	214 nm for the peptide backbone; 280 nm for aromatic residues.

Chemical Reaction Diagram

Fig 2. Schematic of the HATU-mediated coupling reaction. (Note: Placeholder images used)

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Coupling (Positive Kaiser Test)	1. Insufficient reactivity of coupling reagent. 2. Steric hindrance slowing the reaction. 3. Poor solvation or aggregation of the peptide chain.	1. Ensure a highly potent reagent like HATU is used. 2. Increase reaction time (e.g., to overnight) or perform a second "double" coupling.[5] 3. Switch solvent from DMF to the stronger solvating NMP.
Low Purity of Crude Peptide	1. Incomplete phenol protection leading to O-acylation. 2. Side reactions during final cleavage.	1. Verify complete protection of the starting material before coupling. 2. Ensure appropriate scavengers (e.g., TIS, water) are used in the TFA cleavage cocktail.
Broad or Tailing HPLC Peaks	1. Peptide aggregation. 2. Suboptimal HPLC conditions.	1. Lyophilize the peptide from an acidic solution (e.g., with acetic acid). 2. Optimize the HPLC gradient, increase column temperature (e.g., to 40-60 °C), or ensure 0.1% TFA is in both mobile phases.[17]

References

• New methods in peptide synthesis. Part III. Protection of carboxyl group. Journal of the Chemical Society C: Organic. [Link]

• Peptides-V, Synthesis-II CONTENTS 1. Carboxyl Group Protection 2. Activation. NPTEL. [Link]

• Isidro-Llobet, A., et al. (2009). Protecting Groups in Peptide Synthesis. Chemical Reviews. [Link]

• Peptide and Protein Synthesis. Chemistry LibreTexts. [Link]

• Peptide Synthesis : Protecting groups. University of Calgary. [Link]

• NMR characterization of oligonucleotides and peptides. Bruker. [Link]

• A case study on the analysis of exenatide using NMR spectroscopy. Bruker. [Link]

• Protecting group. Wikipedia. [Link]

• Vila-Julià, F., & Andreu, D. (2022). NMR Spectroscopy for Studying Peptide Conformations and Cell Permeability. Pharmaceuticals. [Link]

• Chen, K., et al. (2021). NMR Spectroscopy for Protein Higher Order Structure Similarity Assessment in Formulated Drug Products. Journal of Pharmaceutical Sciences. [Link]

• Protecting Groups in Peptide Synthesis: A Detailed Guide. Synpeptide. [Link]

• NMR Peptide Structure Analysis. MtoZ Biolabs. [Link]

• Katritzky, A. R., et al. (2007). Efficient peptide coupling involving sterically hindered amino acids. The Journal of Organic Chemistry. [Link]

• Monitoring of Peptide Coupling and Capping. AAPPTec. [Link]

• Coupling Reagents. AAPPTec. [Link]

• Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. Request PDF on ResearchGate. [Link]

• Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP. AAPPTec. [Link]

• Albericio, F., & Carpino, L. A. (2009). Amino Acid-Protecting Groups. Chemical Reviews. [Link]

• Analysis and Purification of Synthetic Peptides by Liquid Chromatography. Agilent Technologies. [Link]

• Protective Groups. Organic Chemistry Portal. [Link]

• Peptide Synthesis Using Unprotected Amino Acids. ChemRxiv. [Link]

• 3-(2-iodophenyl)propanoic Acid Properties. U.S. Environmental Protection Agency. [Link]

• Analytical techniques for peptide-based drug development: Characterization, stability and quality control. International Journal of Science and Research Archive. [Link]

• HPLC Analysis Methods for Peptide Characterization. Biovera. [Link]

• HPLC of Peptides and Proteins. SpringerLink. [Link]

• Syka, J. E. P., et al. (2009). Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry. Nature Protocols. [Link]

• Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies. Aragen Life Sciences. [Link]

• Processes for coupling amino acids using bis-(trichloromethyl) carbonate.

• 3,5-Diiodothyropropionic acid. PubChem. [Link]

• Synthetic Peptide Purification Using Preparative LC-MS. Gilson. [Link]

• Approaches to Analyzing Therapeutic Peptides and Proteins by LC-MS/MS. ResearchGate. [Link]

• Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges. Anapharm Bioanalytics. [Link]

Sources

• 1. Protecting Groups in Peptide Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Protecting group - Wikipedia [en.wikipedia.org]
• 3. Protective Groups [organic-chemistry.org]
• 4. Protecting Groups in Peptide Synthesis: A Detailed Guide - Creative Peptides [creative-peptides.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. bachem.com [bachem.com]
• 8. peptide.com [peptide.com]
• 9. peptide.com [peptide.com]
• 10. agilent.com [agilent.com]
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• 12. Methods for analyzing peptides and proteins on a chromatographic timescale by electron-transfer dissociation mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Peptide Bioanalysis Using LC-MS/MS: Challenges and Strategies - Aragen Life Sciences [aragen.com]
• 14. gilson.com [gilson.com]
• 15. researchgate.net [researchgate.net]
• 16. Basic Peptide LC-MSMS Analysis: Overcoming Key Challenges [anapharmbioanalytics.com]
• 17. biovera.com.au [biovera.com.au]
• 18. renyi.hu [renyi.hu]

Technical Notes & Optimization

Technical Support Center: Preventing Deiodination of 5-hydroxy-2-iodo-benzenepropanoic acid

Welcome to the technical support center for 5-hydroxy-2-iodo-benzenepropanoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the stability of this compound, with a specific focus on preventing its deiodination.

I. Frequently Asked Questions (FAQs)

Q1: What is deiodination and why is it a concern for 5-hydroxy-2-iodo-benzenepropanoic acid?

A: Deiodination is a chemical reaction that involves the removal of an iodine atom from a molecule. In the context of 5-hydroxy-2-iodo-benzenepropanoic acid, this results in the formation of 5-hydroxy-benzenepropanoic acid as an impurity, which can compromise the integrity of your experiments and the purity of your final product. The carbon-iodine bond in aryl iodides is the weakest among carbon-halogen bonds, making it susceptible to cleavage under various conditions.[1]

Q2: What are the primary factors that can trigger the deiodination of this compound?

A: The primary triggers for deiodination of 5-hydroxy-2-iodo-benzenepropanoic acid include:

• Light Exposure: Similar to other iodinated aromatic compounds, this molecule is susceptible to photodegradation, where UV or even ambient light can initiate the cleavage of the C-I bond.[2][3]

• Presence of Oxygen and Free Radicals: Oxygen can participate in photochemical reactions that lead to deiodination.[2] Free radicals, which can be generated by various sources in a reaction mixture, can also promote the removal of the iodine atom.[4]

• Transition Metal Contaminants: Trace amounts of transition metals, such as palladium or nickel, can catalytically promote dehalogenation.[5][6][7]

• Elevated Temperatures: Higher temperatures can provide the necessary energy to overcome the activation barrier for the deiodination reaction.

• Suboptimal pH: The stability of iodinated phenols can be influenced by the pH of the solution.[8]

Q3: How can I detect if deiodination is occurring in my sample?

A: Several analytical techniques can be employed to detect and quantify deiodination:

• High-Performance Liquid Chromatography (HPLC): This is a powerful method for separating the parent compound from its deiodinated byproduct. By comparing the retention times with known standards, you can identify and quantify the extent of degradation.

• Mass Spectrometry (MS): Coupled with HPLC (LC-MS), this technique can confirm the identity of the deiodinated product by its mass-to-charge ratio.[9]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can show the appearance of a new aromatic proton signal in place of the iodine atom, providing clear evidence of deiodination.

II. Troubleshooting Guides

This section provides detailed troubleshooting guides for specific experimental scenarios where deiodination is a common challenge.

Scenario 1: Deiodination During Storage of Solid Compound and Solutions

Issue: You observe the appearance of the deiodinated impurity in your starting material upon analysis, even before its use in a reaction.

Root Cause Analysis:

The most likely cause is improper storage, leading to degradation by light, heat, or atmospheric oxygen.

Troubleshooting Protocol:

• Light Protection:

  • Action: Store the solid compound and any prepared solutions in amber vials or containers completely wrapped in aluminum foil.[2]

  • Rationale: This prevents exposure to UV and visible light, which can initiate photolytic cleavage of the carbon-iodine bond.[3][10]

• Temperature Control:

  • Action: For long-term storage, keep the compound in a refrigerator or freezer at temperatures between -20°C and 4°C.[2]

  • Rationale: Lower temperatures reduce the kinetic energy of the molecules, minimizing the rate of degradation reactions.

• Inert Atmosphere:

  • Action: Before sealing the storage container, flush it with an inert gas like argon or nitrogen.

  • Rationale: This displaces oxygen, which can participate in oxidative deiodination pathways.[2]

Summary of Recommended Storage Conditions:

Condition	Solid Compound	Stock Solutions
Container	Tightly sealed amber glass vial	Tightly sealed amber glass vial or foil-wrapped vial
Atmosphere	Inert (Argon or Nitrogen)	Inert (Argon or Nitrogen)
Temperature	-20°C to 4°C	-20°C to 4°C
Light	Complete darkness	Complete darkness

Scenario 2: Deiodination During Chemical Reactions (e.g., Cross-Coupling, Esterification)

Issue: You consistently observe the formation of the deiodinated side product in your reaction mixture, leading to low yields of the desired product and purification challenges.

Root Cause Analysis:

Deiodination during a reaction can be triggered by several factors, including the reaction conditions themselves (heat, light), the presence of catalytic species that promote dehalogenation, or the generation of free radicals.

Troubleshooting Protocol:

• Reaction Setup and Execution:

  • Action: Conduct the reaction in a flask wrapped in aluminum foil or in a dark fume hood to minimize light exposure.[2]

  • Rationale: As with storage, preventing light exposure is critical to avoid photochemical side reactions.

• Solvent and Reagent Purity:

  • Action: Use freshly distilled or degassed solvents to remove dissolved oxygen.[2]

  • Rationale: Oxygen can act as a radical initiator, leading to a free-radical chain reaction that results in deiodination.

• Addition of a Radical Scavenger:

  • Action: Consider adding a small amount of a free-radical scavenger, such as butylated hydroxytoluene (BHT) or certain antioxidants, to the reaction mixture.[4][11]

  • Rationale: These compounds can quench free radicals as they are formed, preventing them from reacting with your starting material.

• Optimization of Catalytic Reactions:

  • Action: If using a transition metal catalyst (e.g., Palladium), screen different ligands and reaction temperatures. In some cases, dehalogenation is a known side reaction for certain catalyst systems.[7]

  • Rationale: The choice of ligand can influence the stability of the catalyst and suppress side reactions like dehalogenation.[2] Lowering the temperature can also help to disfavor this side reaction.

Experimental Workflow for Minimizing Deiodination in a Catalytic Reaction:

Caption: Workflow for minimizing deiodination.

Scenario 3: Deiodination During Work-up and Purification

Issue: Your reaction appears clean by in-process analysis (e.g., TLC, crude NMR), but the deiodinated impurity appears or increases during extraction and column chromatography.

Root Cause Analysis:

Prolonged exposure to light, oxygen, or acidic/basic conditions during the work-up and purification steps can lead to deiodination.

Troubleshooting Protocol:

• Minimize Light Exposure:

  • Action: Conduct extractions in separatory funnels wrapped in aluminum foil. Wrap your chromatography column in foil as well.[2]

  • Rationale: Continuous protection from light is crucial throughout the entire experimental process.

• pH Control:

  • Action: If your work-up involves acidic or basic washes, minimize the contact time and ensure the final organic layer is neutralized before solvent removal.

  • Rationale: Extreme pH values can sometimes facilitate the deiodination of sensitive aromatic iodides.[8]

• Prompt Purification:

  • Action: Do not leave your crude product exposed to the atmosphere for extended periods. Proceed with purification as soon as possible after the work-up is complete.

  • Rationale: This minimizes the time for slow degradation reactions to occur.

Visual Representation of Deiodination Pathways:

Caption: Key triggers for deiodination.

III. References

• Benchchem. Technical Support Center: Storage and Handling of Light-Sensitive 2-Iodobenzoate Derivatives. Available from:

• Ilavarasan, L., et al. Efficient Catalytic Dehalogenation of Aryl Halides Under Mild Conditions Using Reusable Reduced Graphene Oxide Loaded Simple Transition Metal–Organic Framework. Scilit. Available from:

• Frontistis, Z., et al. Degradation of iodinated X-ray contrast media by advanced oxidation processes. ScienceDirect. 2023. Available from:

• Sheppard, T. Metal-catalysed halogen exchange reactions of aryl halides. The Sheppard Group. 2008. Available from:

• Lipshutz, B. H., et al. Nickel‐Catalyzed Hydro‐ and Deutero‐dehalogenations of (Hetero)Aryl Halides under Aqueous Micellar Catalysis Conditions. PMC. Available from:

• Criquet, J., et al. Photodecomposition of iodinated contrast media and subsequent formation of toxic iodinated moieties during final disinfection with chlorinated oxidants. PubMed. 2016. Available from:

• Kryczyk, A., et al. The protective role of some antioxidants and scavengers on the free radicals-induced inhibition of the liver iodothyronine 5'-monodeiodinase activity and thiols content. PubMed. Available from:

• Viciu, M. S., et al. Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. Organometallics. 2001. Available from:

• Policy Commons. Stability of Iodine Compounds in Iodized Salt. Available from:

• Bianco, A. C., et al. Deiodinases and the Three Types of Thyroid Hormone Deiodination Reactions. PMC. 2021. Available from:

• Viciu, M. S., et al. Catalytic dehalogenation of aryl halides mediated by a palladium/imidazolium salt system. ResearchGate. Available from:

• Wang, Y., et al. Photodegradation pathway of iodate and formation of I-THMs during subsequent chloramination in iodate-iodide-containing water. ResearchGate. 2025. Available from:

• Inchem.org. Iodine (PIM 280). Available from:

• Salhi, E., et al. Iodinated disinfection byproduct formation from iohexol in sunlit and chlorinated urban wastewaters. RSC Publishing. 2025. Available from:

• Criquet, J., et al. Photodecomposition of iodinated contrast media and subsequent formation of toxic iodinated moieties during final disinfection with chlorinated oxidants. ResearchGate. 2025. Available from:

• Giri, D. & Mugesh, G. Two types of deiodination mechanisms. ResearchGate. Available from:

• Politzer, P., et al. A Halogen Bonding Perspective on Iodothyronine Deiodinase Activity. MDPI. 2020. Available from:

• Al-Dakheel, A. S. Study of the effect of storage conditions on stability of iodine in iodized table salt. ResearchGate. 2015. Available from:

• Renko, K., et al. Nonradioactive DEHAL Assay for Testing Substrates, Inhibitors, and Monitoring Endogenous Activity. Endocrinology. 2016. Available from:

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• Arroyave, G., et al. Studies on the stability of iodine compounds in iodized salt. PMC. Available from:

• Mondal, S. & Mugesh, G. Thyroid Hormone Deiodination—Mechanisms and Small Molecule Enzyme Mimics. PMC. 2025. Available from:

• Gladysz, J. A., et al. Synthesis, Structure, and Reactivity of Stable Alkyl and Aryl Iodide Complexes of the Formula [ ( q5-C5H5)Re(NO)(PPh,)( IR)]+BF4. Available from:

• Christiansen, J. V., et al. Iodination of phenol. 1990. Available from:

• Resveratrol as a free radical scavenger. Available from:

• De Luca, A., et al. HPLC-MS-MS analysis of thyroid hormones and iodotyrosines in knocked-out murine and natural human DEHAL-1 deficiency. Available from:

• Mondal, S. & Mugesh, G. Thyroid Hormone Deiodination—Mechanisms and Small Molecule Enzyme Mimics. MDPI. 2025. Available from:

• Taniguchi, T., et al. Synthesis of Aryl Iodides from Arylhydrazines and Iodine. ACS Omega. 2018. Available from:

• Riley, B. J., et al. Analytical capabilities for iodine detection: Review of possibilities for different applications. 2024. Available from:

• Antioxidants Protect Cell Damage from Free Radicals: A research study on Thyroid Hormones in Wistar Rats. ResearchGate. 2017. Available from:

• Paul, K. B., et al. SCREENING THE TOXCAST PHASE 1 CHEMICAL LIBRARY FOR INHIBITION OF DEIODINASE TYPE 1 ACTIVITY. PMC. Available from:

• Paloma Health. Free Radicals, Antioxidants, and Your Hypothyroidism. 2023. Available from:

• NIH. ANALYTICAL METHODS - Toxicological Profile for Iodine. Available from:

• Schweizer, U., et al. New insights into the structure and mechanism of iodothyronine deiodinases. PubMed. 2015. Available from:

• O'Duill, M., et al. Late stage iodination of biologically active agents using a one-pot process from aryl amines. 2017. Available from:

• The Effect of Substituents and Solvents on the Deiodination Reactions of Thyroid Hormones by Iodothyronine Deiodinase Mimics. etd@IISc. 2017. Available from:

• Visser, T. J., et al. Kinetics of enzymic reductive deiodination of iodothyronines. Effect of pH. PubMed. 1979. Available from:

• Inhibition of thyroidal deiodination of diiodotyrosine by compounds which enhance NADPH oxidation. PubMed. Available from:

• LibreTexts. 8.8: Structural and Solvent Effects in S_N Reactions. 2021. Available from:

• Amanote Research. (PDF) Solvent Effects on the Stability and Delocalization. Available from:

• ChemicalBook. 2-Hydroxy-5-iodobenzoic acid(119-30-2). Available from:

• IIP Series. CHEMICAL BASIS OF STABILITY OF DRUG. Available from:

• ResearchGate. (PDF) Chemical Stability of Pharmaceutical Organic Compounds. 2025. Available from:

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• 11. Free Radicals, Antioxidants, and Your Hypothyroidism | Paloma Health [palomahealth.com]

Technical Support Center: Synthesis of 3-(5-hydroxy-2-iodophenyl)propanoic acid

Welcome to the technical support center for the synthesis of 3-(5-hydroxy-2-iodophenyl)propanoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. We will move beyond simple protocols to explain the causality behind experimental choices, ensuring you can troubleshoot effectively and improve your reaction yields.

Frequently Asked Questions (FAQs)

This section addresses high-level questions regarding the synthesis strategy and reaction principles.

Q1: What is the primary synthetic strategy for preparing 3-(5-hydroxy-2-iodophenyl)propanoic acid?

The most direct and common route is the electrophilic aromatic substitution (EAS) on the commercially available precursor, 3-(4-hydroxyphenyl)propanoic acid (also known as phloretic acid). The core of this synthesis is the regioselective iodination of the phenol ring.

Q2: Why is the iodination expected to be highly regioselective?

The regioselectivity is dictated by the powerful directing effects of the substituents on the aromatic ring.

• Hydroxyl (-OH) Group: This is a strongly activating, ortho, para-directing group. It enriches the electron density at the positions ortho and para to it, making them highly susceptible to electrophilic attack.

• Propanoic Acid (-CH₂CH₂COOH) Group: This group is situated at the para position relative to the hydroxyl group. By occupying this position, it sterically and electronically directs the incoming electrophile (the iodinating species) to one of the available ortho positions.

Therefore, the iodine atom is selectively introduced at the position ortho to the hydroxyl group.

Q3: Why is an oxidizing agent or catalyst typically required for this iodination?

Molecular iodine (I₂) by itself is a relatively weak electrophile compared to bromine (Br₂) or chlorine (Cl₂).[1][2] To achieve an efficient reaction rate and high yield, an auxiliary agent is needed to generate a more potent iodinating species, such as the iodonium ion (I⁺), a hypoiodite species, or an iodine complex.[1][3][4] Common methods involve using iodine in the presence of an oxidizing agent like hydrogen peroxide, nitric acid, or sodium hypochlorite.[1][5][6]

Q4: How can I effectively monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most effective method for monitoring the reaction. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane with a small amount of acetic acid to ensure sharp spots for the carboxylic acids). You should be able to visualize the consumption of the starting material, 3-(4-hydroxyphenyl)propanoic acid, and the formation of the more non-polar iodinated product. Staining with a potassium permanganate solution can also help visualize the spots if they are not UV-active.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during the synthesis.

Problem 1: Low or negligible yield of the desired product.

This is the most common issue, often stemming from the generation or reactivity of the iodinating agent.

• Possible Cause A: Ineffective Iodinating Species. The in-situ generation of the electrophilic iodine species may be failing. This can be due to low-quality reagents or suboptimal reaction conditions.

• Solution: We recommend an efficient and environmentally friendly method using potassium iodide (KI) and hydrogen peroxide (H₂O₂) in an acidic solvent like acetic acid.[5] H₂O₂ oxidizes the iodide ion (I⁻) to generate the electrophilic iodine required for the substitution. Ensure your H₂O₂ solution is fresh, as it can decompose over time.

• Possible Cause B: Incorrect pH or Solvent. The reactivity of the phenol ring is highly pH-dependent. In strongly acidic conditions, the hydroxyl group can be protonated, reducing its activating ability. In basic conditions, while the phenoxide is more activated, the iodinating species may be unstable.

• Solution: Acetic acid is an excellent solvent for this reaction as it provides the necessary acidic environment to facilitate the generation of the iodinating species from KI and H₂O₂ without deactivating the phenol ring excessively.[5]

• Possible Cause C: Reaction Temperature is Too Low. Like many electrophilic aromatic substitutions, this reaction requires sufficient activation energy.

• Solution: While the reaction can proceed at room temperature, gentle heating to 40-50 °C can significantly increase the reaction rate and overall yield. Monitor the reaction closely by TLC to avoid byproduct formation at higher temperatures.

Problem 2: Formation of a significant di-iodinated byproduct.

The formation of 3-(3,5-diiodo-4-hydroxyphenyl)propanoic acid is a common side reaction.

• Possible Cause: Incorrect Stoichiometry or Prolonged Reaction Time. The hydroxyl group is strongly activating, and if an excess of the iodinating reagent is used or the reaction is left for too long after the starting material is consumed, a second iodination can occur at the other ortho position.[6]

• Solution: Carefully control the stoichiometry of your reagents. Use a slight excess (e.g., 1.1 equivalents) of both KI and H₂O₂ relative to the starting material. Monitor the reaction diligently using TLC and quench the reaction as soon as the starting material has been consumed.

Problem 3: The reaction mixture turns dark brown/black, and the isolated product is impure.

This indicates oxidation of the phenol ring, a common side reaction with strong oxidizing agents.

• Possible Cause: Oxidizing agent is too harsh or concentration is too high. Reagents like nitric acid or ceric ammonium nitrate can be aggressive and lead to the formation of quinone-like byproducts or polymeric tars.[1][7]

• Solution: Switch to a milder, more controlled oxidizing system. The KI/H₂O₂ system is highly recommended as it generates the iodinating species in situ at a controlled rate.[5] Alternatively, using sodium iodide with sodium hypochlorite (bleach) at low temperatures (0-5 °C) can also provide good results with less degradation.[6] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can also minimize oxidative side reactions.

Problem 4: Difficulty isolating the product during workup.

The product contains both a polar carboxylic acid and a phenolic hydroxyl group, which can complicate extraction.

• Possible Cause A: Incomplete Quenching. Residual iodine or oxidant in the reaction mixture can lead to impurities and discoloration during workup.

• Solution: After the reaction is complete, always quench the mixture with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃).[5][6] This will neutralize any remaining iodine (I₂) and hydrogen peroxide.

• Possible Cause B: Incorrect pH during Extraction/Precipitation. The product's solubility is highly dependent on pH. It is soluble in base (as a carboxylate/phenoxide salt) and in many organic solvents.

• Solution: After quenching, extract the product into an organic solvent like ethyl acetate. Then, wash the organic layer with water and brine. To purify, you can either crystallize the product directly or perform an acid-base extraction. For the latter, extract the organic layer with an aqueous base (e.g., NaHCO₃ solution), which will deprotonate the carboxylic acid and pull the product into the aqueous layer, leaving non-acidic impurities behind. Then, re-acidify the aqueous layer with HCl (to pH 2-3) to precipitate the pure product, which can be collected by filtration.[6][8]

Comparative Summary of Iodination Methods

Method	Reagents	Typical Conditions	Pros	Cons
Hydrogen Peroxide	KI, H₂O₂	Acetic Acid, RT to 50°C	Environmentally friendly, high yields, commercially available reagents.[5]	H₂O₂ can decompose on storage.
Hypochlorite	NaI, NaOCl	Methanol/Water, 0°C to RT	Uses common lab reagents (bleach), generally clean reaction.[6]	Requires careful temperature control to avoid side reactions.
Iodic Acid	HIO₃	AcOH/Ac₂O/H₂SO₄	Effective for deactivated arenes.[9]	Harsh acidic conditions, may not be suitable for sensitive substrates.
Nitric Acid/Oxidants	I₂, HNO₃ or CAN	Acetonitrile or CHCl₃	Powerful iodination system.	Can be too harsh, leading to oxidation and formation of nitro-impurities.[1][7]

Recommended Experimental Protocol

This protocol is based on an efficient and environmentally benign method for the iodination of 3-(4-hydroxyphenyl)propanoic acid.

Materials:

• 3-(4-hydroxyphenyl)propanoic acid (1.0 eq)

• Potassium Iodide (KI) (1.1 eq)

• Hydrogen Peroxide (H₂O₂, 30% aqueous solution) (1.1 eq)

• Glacial Acetic Acid

• Ethyl Acetate

• 10% (w/v) Aqueous Sodium Thiosulfate (Na₂S₂O₃)

• 2M Hydrochloric Acid (HCl)

• Saturated Sodium Chloride (Brine)

Procedure:

• In a round-bottomed flask, dissolve 3-(4-hydroxyphenyl)propanoic acid (1.0 eq) and potassium iodide (1.1 eq) in glacial acetic acid.

• Stir the mixture at room temperature until all solids have dissolved.

• Slowly add the 30% hydrogen peroxide solution (1.1 eq) dropwise to the stirring solution over 10-15 minutes. An exotherm may be observed.

• Allow the reaction mixture to stir at room temperature. Monitor the reaction progress by TLC. If the reaction is sluggish, it can be gently heated to 40-50°C.

• Once TLC indicates complete consumption of the starting material (typically 2-4 hours), cool the mixture to room temperature.

• Pour the reaction mixture into a separatory funnel containing water and add a 10% aqueous solution of sodium thiosulfate to quench excess iodine (the brown color should disappear).[5]

• Extract the aqueous mixture three times with ethyl acetate.

• Combine the organic layers and wash with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purify the crude solid by recrystallization from a suitable solvent system (e.g., water/ethanol or ethyl acetate/hexane) to afford pure 3-(5-hydroxy-2-iodophenyl)propanoic acid.

Visualized Workflows and Mechanisms

Reaction Mechanism: Electrophilic Aromatic Substitution

The diagram below illustrates the key steps in the iodination of 3-(4-hydroxyphenyl)propanoic acid.

Caption: Mechanism of electrophilic iodination on the phenol ring.

Troubleshooting Workflow for Low Yield

Use this decision tree to diagnose and solve issues related to poor reaction outcomes.

Caption: Decision tree for troubleshooting low product yield.

References

• Iodination of Aromatic Compounds Using Potassium Iodide and Hydrogen Peroxide. Taylor & Francis Online. [Link]

• An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent. National Center for Biotechnology Information. [Link]

• Hydrocarbon iodination: Aromatic compound iodination overview and reactions. Chemia. [Link]

• Advances in the direct iodination of aromatic compounds. ResearchGate. [Link]

• Iodination of Electron-Rich Aromatic Compounds with Potassium Iodide and Iodate. Rhodium Archive. [Link]

• Iodination of phenols, phenol ethers, anilines, and aniline-related compounds. Chemia. [Link]

• Reactions of Phenols. Chemistry Steps. [Link]

• Method for preparation of 3-(hydroxyphenyl phosphinyl)-propanoic acid.

• Synthesis of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Promising Scaffolds for the Development of Antimicrobial Candidates Targeting Multidrug-Resistant Bacterial and Fungal Pathogens. National Center for Biotechnology Information. [Link]

• Iodination of Phenols: Lab Procedure & Aromatic Substitution. Studylib.net. [Link]

• A method of manufacturing 3-(4-hydroxyphenyl)propanoic acid amide, its application in the manufacture of anti-aging compositions and an anti-aging composition.

• The Iodination of Aromatic Compounds. IV. The Iodination of Aromatic Hydrocarbons and Nuclear-substituted Phenols. Australian Journal of Chemistry. [Link]

• Electrochemical Iodination through the In Situ Generation of Iodinating Agents: A Promising Green Approach. National Center for Biotechnology Information. [Link]

Sources

• 1. Hydrocarbon iodination: Aromatic compound iodination overview and reactions: Aromatic compound iodination reactions (1): Discussion series on bromination/iodination reactions 15 – Chemia [chemia.manac-inc.co.jp]
• 2. Reactions of Phenols - Chemistry Steps [chemistrysteps.com]
• 3. Iodination of phenols, phenol ethers, anilines, and aniline-related compounds: Aromatic compound iodination reactions (2): Discussion series on bromination/iodination reactions 16 – Chemia [chemia.manac-inc.co.jp]
• 4. Electrochemical Iodination through the In Situ Generation of Iodinating Agents: A Promising Green Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. studylib.net [studylib.net]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. An Aromatic Iodination Method, with Iodic Acid Used as the Only Iodinating Reagent - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Iodinated Phenolic Acids by HPLC

Welcome to the technical support center for the purification of iodinated phenolic acids by High-Performance Liquid Chromatography (HPLC). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the separation and purification of these complex molecules. Here, you will find in-depth troubleshooting advice and frequently asked questions (FAQs) to ensure the success of your experiments.

I. Frequently Asked Questions (FAQs)

This section addresses common questions and provides quick solutions to prevalent issues.

Q1: What is peak tailing in HPLC, and why is it a common problem with iodinated phenolic acids?

A1: Peak tailing is a phenomenon where a chromatographic peak is asymmetrical, with a broader trailing edge compared to its leading edge.[1] In an ideal HPLC separation, peaks should be symmetrical and Gaussian in shape.[2][1] A tailing factor (Tf) or Asymmetry Factor (As) greater than 1.2 often indicates significant tailing.[2][3]

Iodinated phenolic acids are particularly prone to peak tailing due to secondary interactions between the phenolic hydroxyl groups and residual silanol groups on the surface of silica-based stationary phases (e.g., C18 columns).[2][1][4] These interactions can lead to multiple retention mechanisms, causing the peak to broaden and tail.[1][4]

Q2: My resolution between two iodinated phenolic acid isomers is poor. What are the first steps to improve it?

A2: Poor resolution between closely eluting compounds is a common challenge. Here are the initial steps to address this:

• Optimize the Mobile Phase: Small adjustments to the mobile phase composition can significantly impact selectivity.[5][6] Try altering the ratio of your organic solvent (e.g., acetonitrile or methanol) to the aqueous phase.

• Adjust the pH: The pH of the mobile phase affects the ionization state of phenolic acids.[5][7] Operating at a pH that suppresses the ionization of the phenolic hydroxyl groups (typically pH 2.5-3.5) can improve peak shape and resolution.[2]

• Lower the Flow Rate: Reducing the flow rate can increase the interaction time between the analytes and the stationary phase, often leading to better resolution, although it will increase the analysis time.[5]

Q3: I am observing a drifting baseline in my chromatogram. What are the likely causes?

A3: A drifting baseline can be caused by several factors:

• Column Equilibration: The column may not be fully equilibrated with the mobile phase.[8] Ensure the column is flushed with a sufficient volume of the mobile phase (at least 15-20 column volumes) until a stable baseline is achieved.[2]

• Mobile Phase Issues: The mobile phase could be contaminated, improperly mixed, or degrading over time.[8] Using high-purity solvents and freshly prepared mobile phases is crucial.[9]

• Temperature Fluctuations: Changes in column temperature can cause the baseline to drift.[8] Using a column oven to maintain a constant temperature is recommended.[8]

• Detector Issues: A contaminated detector flow cell or a failing lamp can also lead to baseline drift.[8][10]

Q4: Can I use the same HPLC method for different iodinated phenolic acids?

A4: While a single method might work for some closely related compounds, it is often necessary to optimize the method for each specific set of iodinated phenolic acids. The position and number of iodine atoms on the phenolic ring can significantly alter the compound's polarity and interaction with the stationary phase, requiring adjustments to the mobile phase composition, gradient profile, and other chromatographic parameters for optimal separation.

II. Troubleshooting Guide: Peak Shape Problems

Peak shape is a critical parameter in HPLC, affecting both resolution and quantification. This section provides a systematic approach to troubleshooting common peak shape issues encountered with iodinated phenolic acids.

Issue 1: Peak Tailing

As discussed in the FAQs, peak tailing is a frequent problem. The following workflow will help you systematically identify and resolve the root cause.

Troubleshooting Workflow for Peak Tailing

Caption: A decision tree for troubleshooting split or double peaks.

III. Experimental Protocols

This section provides detailed protocols for key procedures mentioned in the troubleshooting guide.

Protocol 1: Mobile Phase pH Optimization

Objective: To determine the optimal mobile phase pH to minimize secondary silanol interactions and improve the peak shape of iodinated phenolic acids.

Materials:

• HPLC-grade water

• HPLC-grade organic solvent (acetonitrile or methanol)

• Acidifier (e.g., 0.1% formic acid or phosphoric acid)

• Calibrated pH meter

Procedure:

• Prepare the aqueous component of your mobile phase.

• Create several batches of the aqueous phase and adjust the pH of each to a different value. A good starting range for phenolic compounds is typically between pH 2.5 and 3.5. [2]3. Begin with the mobile phase at the lowest pH. Mix the acidified aqueous phase with your organic solvent at the desired ratio for your analysis.

• Flush the HPLC system and column with this mobile phase for at least 15-20 column volumes, or until a stable baseline is achieved. [2]5. Inject your iodinated phenolic acid standard or sample and record the chromatogram.

• Evaluate the peak shape, particularly the tailing factor.

• Repeat steps 4-6 for each of the prepared mobile phase pH values.

• Compare the chromatograms to determine the pH that provides the most symmetrical peaks.

Protocol 2: Column Flushing and Regeneration

Objective: To remove strongly retained contaminants from the column that may be causing peak shape issues or high backpressure.

Important: Always disconnect the column from the detector before flushing with strong solvents to prevent contamination of the detector flow cell.

Procedure for Reversed-Phase (C18) Columns:

• Disconnect the column outlet from the detector.

• Flush the column with the following sequence of solvents at a low flow rate (e.g., 0.5 mL/min):

  • Mobile Phase (without buffer): 20 column volumes.

  • Water: 20 column volumes.

  • Isopropanol: 20 column volumes.

  • Hexane (optional, for very non-polar contaminants): 10 column volumes.

  • Isopropanol: 20 column volumes.

  • Water: 20 column volumes.

  • Mobile Phase (without buffer): 20 column volumes.

• Equilibrate the column with your initial mobile phase composition (including buffer) until a stable baseline is achieved.

• Reconnect the column to the detector.

IV. References

• Waters Corporation. Troubleshooting Peak Shape Problems in HPLC. Retrieved from

• Sigma-Aldrich. HPLC Troubleshooting Guide. Retrieved from

• GALAK Chromatography. HPLC Troubleshooting - Peak Shape Problems & Ghost Peak. Retrieved from

• Benchchem. Addressing peak tailing in HPLC analysis of phenolic compounds. Retrieved from

• ACE HPLC. HPLC Troubleshooting Guide. Retrieved from

• Labtech. 11 HPLC Problems and Solutions You Must Know. Retrieved from

• Benchchem. Technical Support Center: Resolving Peak Tailing in HPLC Analysis of Phenolic Compounds. Retrieved from

• Optimization Strategy for Isocratic Separation of Halogenated Phenols by Reversed Phase Liquid Chromatography with Methanol-Water Mobile. Retrieved from

• ResearchGate. Optimization of AE-HPLC separation of iodophenol species. Retrieved from

• Phenomenex. Mobile Phase Optimization: A Critical Factor in HPLC. Retrieved from

• Phenomenex. How to Reduce Peak Tailing in HPLC?. Retrieved from

• Chromatography Forum. Halogenated Molecule Sticking to Column. Retrieved from

• Steps of sample preparation for HPLC characterization of phenolic compounds. Retrieved from

• PMC. Development of an Improved Method for the Determination of Iodine/β-Cyclodextrin by Means of HPLC-UV: Validation and the Thyroid-Stimulating Activity Revealed by In Vivo Studies. Retrieved from

• Element Lab Solutions. Peak Tailing in HPLC. Retrieved from

• Chrom Tech, Inc. What Causes Peak Tailing in HPLC?. Retrieved from

• Universallab. The 10 Most Common HPLC Problems and Solutions!. Retrieved from

• PMC - NIH. HPLC Analysis of the Urinary Iodine Concentration in Pregnant Women. Retrieved from

• ResearchGate. Separation of Periodate, Iodate and Iodide on a C-18 Stationary Phase. Retrieved from

• SIELC Technologies. HPLC Separation of Phenolic Acids. Retrieved from

• ThermoFisher. HPLC Column Selection: Solve the Separation Mystery. Retrieved from

• Agilent. How Do I Choose? A guide to HPLC column selection. Retrieved from

• Semantic Scholar. effect of sample-preparation methods on the hplc quantitation of some phenolic acids in plant materials. Retrieved from

• LCGC International. Improving HPLC Separation of Polyphenols. Retrieved from

• PMC. HPLC Analysis of Phenolic Compounds and Flavonoids with Overlapping Peaks. Retrieved from

• Journal of Applied Pharmaceutical Science. Quantitative HPLC analysis of phenolic acids, flavonoids and ascorbic. Retrieved from

• Rhenium Group. Review on Common Observed HPLC Troubleshooting Problems. Retrieved from

• Sigma-Aldrich. HPLC Troubleshooting Guide. Retrieved from

• Eagle Biosciences. Iodine HPLC Assay. Retrieved from

• Agilent. Best Practices for Addressing Problems Associated With Unstable Solvents in an (U)HPLC Environment Introduction. Retrieved from

• Scilit. Optimization of a new mobile phase to know the complex and real polyphenolic composition: towards a total phenolic index using high-performance liquid chromatography. Retrieved from

• Next LVL Programming. How To Select Mobile Phase In HPLC Method Development?. Retrieved from

• ResearchGate. Effect of sample-preparation methods on the HPLC quantitation of some phenolic acids in plant materials. Retrieved from

• a rapid hplc method for determination of major phenolic acids in plant material. Retrieved from

• SciELO. Efficient and selective iodination of phenols promoted by iodine and hydrogen peroxide in water. Retrieved from

• UCA. Solid-Phase Extraction for Sample Preparation, in the HPLC Analysis of Polyphenolic Compounds in “Fino” Sherry Wine. Retrieved from

• Shodex HPLC Columns. Phenolic Acids in Grain Samples. Retrieved from

• MilliporeSigma. HPLC and UHPLC Column Selection Guide. Retrieved from

• Phenomenex. Troubleshooting Guide. Retrieved from

• ThermoFisher. Successful HPLC Operation – A Troubleshooting Guide. Retrieved from

• MDPI. Quantification of Phenolic Compounds by HPLC/DAD and Evaluation of the Antioxidant, Antileishmanial, and Cytotoxic Activities of Ethanolic Extracts from the Leaves and Bark of Sarcomphalus joazeiro (Mart.). Retrieved from

• ResearchGate. Determination of Phenolic Acids by a Modified HPLC: Its Application to Various Plant Materials. Retrieved from

Sources

• 1. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. Optimization of a new mobile phase to know the complex and real polyphenolic composition: towards a total phenolic index using high-performance liquid chromatography | Scilit [scilit.com]
• 7. bvchroma.com [bvchroma.com]
• 8. The 10 Most Common HPLC Problems and Solutions! | Universal Lab Blog [universallab.org]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. rheniumgroup.co.il [rheniumgroup.co.il]

Technical Support Center: Troubleshooting Solubility Issues with 2-iodo-5-hydroxyphenylpropionic acid

For Researchers, Scientists, and Drug Development Professionals

Section 1: Understanding the Molecule - Key Physicochemical Properties

2-iodo-5-hydroxyphenylpropionic acid is a multifaceted molecule with distinct chemical features that directly influence its solubility. Its structure, comprising a phenyl ring, a carboxylic acid group, a hydroxyl group, and an iodine atom, dictates its behavior in various solvents.

Key Structural Features Influencing Solubility:

• Carboxylic Acid Group (-COOH): This acidic functional group is a primary driver of pH-dependent solubility. At pH values below its pKa, the group is protonated, rendering the molecule less polar and thus less soluble in aqueous solutions. Above the pKa, it deprotonates to a carboxylate (-COO⁻), increasing polarity and enhancing aqueous solubility.

• Hydroxyl Group (-OH): The phenolic hydroxyl group can participate in hydrogen bonding, which can influence its interaction with polar solvents. Its acidity is lower than the carboxylic acid.

• Iodine Atom (-I): The presence of a large, hydrophobic iodine atom increases the molecule's overall lipophilicity, which can decrease its solubility in aqueous media.

• Phenyl Ring: The aromatic ring is inherently nonpolar and contributes to the compound's hydrophobic character.

Predicted Physicochemical Properties

Property	Predicted Value	Implication for Solubility
pKa (strongest acidic)	~4.0 (Carboxylic Acid)	Solubility will significantly increase at pH > 4.
LogP	~2.5 - 3.0	Indicates a degree of lipophilicity, suggesting better solubility in organic solvents than in water.
Water Solubility	Low to moderate	Expected to be poorly soluble in neutral water.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the expected aqueous solubility of 2-iodo-5-hydroxyphenylpropionic acid?

A1: The aqueous solubility of 2-iodo-5-hydroxyphenylpropionic acid is predicted to be low, especially in neutral or acidic water. This is due to the presence of the hydrophobic iodine atom and the phenyl ring. However, its solubility is highly dependent on the pH of the solution.

Q2: How does pH impact the solubility of this compound?

A2: The solubility of 2-iodo-5-hydroxyphenylpropionic acid is significantly influenced by pH due to its carboxylic acid functional group.[1] At pH values below its pKa (approximately 4), the compound exists predominantly in its less soluble, protonated form. As the pH increases above the pKa, the carboxylic acid deprotonates to form a more polar and, therefore, more soluble carboxylate salt.[1] Research on phenolic compounds confirms that their solubility is often highest at very acidic (pH 1-2) and very alkaline (pH 11-12) conditions.[2]

Q3: In which organic solvents is 2-iodo-5-hydroxyphenylpropionic acid likely to be soluble?

A3: Given its chemical structure, 2-iodo-5-hydroxyphenylpropionic acid is expected to be soluble in polar organic solvents such as methanol, ethanol, dimethyl sulfoxide (DMSO), and N,N-dimethylformamide (DMF). These solvents can engage in hydrogen bonding with the hydroxyl and carboxylic acid groups while also accommodating the nonpolar regions of the molecule.

Q4: I'm observing precipitation when I add my stock solution (in an organic solvent) to an aqueous buffer. What's happening?

A4: This is a common phenomenon known as "crashing out." It occurs when a compound that is highly soluble in a concentrated organic stock solution is diluted into an aqueous buffer where its solubility is much lower. The abrupt change in the solvent environment causes the compound to precipitate. To avoid this, it's crucial to ensure the final concentration in the aqueous buffer does not exceed the compound's solubility limit under those specific pH and temperature conditions.

Section 3: Troubleshooting Guides

This section provides step-by-step protocols to address common solubility challenges.

Issue 1: Difficulty Dissolving the Compound in Aqueous Buffers

Problem: The solid 2-iodo-5-hydroxyphenylpropionic acid does not readily dissolve in a neutral or acidic aqueous buffer.

Troubleshooting Workflow

A troubleshooting workflow for dissolving 2-iodo-5-hydroxyphenylpropionic acid.

Step-by-Step Protocol: pH Adjustment

• Initial Suspension: Suspend the desired amount of 2-iodo-5-hydroxyphenylpropionic acid in a small volume of the intended aqueous buffer.

• pH Modification: While stirring, slowly add a dilute basic solution (e.g., 0.1 M NaOH) dropwise to increase the pH. Monitor the pH continuously with a calibrated pH meter.

• Observation: As the pH rises above the compound's pKa (~4), you should observe the solid dissolving. Continue adding the base until the compound is fully dissolved.

• Final pH Adjustment: Once the compound is dissolved, you can carefully adjust the pH back to your desired experimental value using a dilute acidic solution (e.g., 0.1 M HCl), but be cautious not to go too far below the pKa, which could cause precipitation.

• Volume Adjustment: Bring the solution to the final desired volume with your buffer.

Causality: By increasing the pH, you are converting the less soluble carboxylic acid into its highly soluble carboxylate salt, thereby increasing its affinity for the aqueous solvent.

Issue 2: Precipitation Upon Dilution of an Organic Stock Solution

Problem: A precipitate forms when a stock solution of 2-iodo-5-hydroxyphenylpropionic acid in a solvent like DMSO is added to an aqueous medium (e.g., cell culture media).

Step-by-Step Protocol: Utilizing Co-solvents

Co-solvents are water-miscible organic solvents used to increase the solubility of poorly soluble compounds.[3][4][5] Common examples include ethanol, propylene glycol, and polyethylene glycols.[3][6]

• Stock Solution Preparation: Prepare a concentrated stock solution of 2-iodo-5-hydroxyphenylpropionic acid in a suitable water-miscible organic solvent such as ethanol or propylene glycol.[4]

• Pre-warm the Aqueous Medium: If appropriate for your experiment (e.g., cell culture), pre-warm your aqueous buffer or media to the experimental temperature (e.g., 37°C). This can sometimes help maintain solubility.

• Slow Addition and Mixing: While vigorously stirring or vortexing the aqueous medium, add the stock solution dropwise. This gradual introduction helps to disperse the compound and solvent, reducing the likelihood of localized high concentrations that can lead to precipitation.

• Serial Dilutions: For sensitive applications, consider performing serial dilutions. Instead of a single large dilution, make an intermediate dilution of your stock solution in the aqueous medium, and then perform the final dilution.

Causality: The co-solvent helps to create a more favorable microenvironment for the compound as it is introduced into the aqueous phase, effectively bridging the polarity gap between the organic stock and the aqueous buffer.

Solvent Selection Guide

Solvent	Polarity	Notes
Water	High	Solubility is highly pH-dependent.
Methanol/Ethanol	High	Good choice for stock solutions.
DMSO	High	Common for stock solutions, but be mindful of potential cellular toxicity at higher concentrations.
Propylene Glycol	Intermediate	Often used in pharmaceutical formulations.[3]
Polyethylene Glycol (PEG)	Intermediate	Can be effective in increasing solubility.[6]

Section 4: Advanced Considerations

Salt Formation

For applications where maintaining a specific pH is critical and the use of organic solvents is not desirable, consider preparing a salt form of the compound. By reacting 2-iodo-5-hydroxyphenylpropionic acid with a base (e.g., sodium hydroxide or potassium hydroxide), you can form the corresponding sodium or potassium salt, which will have significantly higher aqueous solubility.

Impact of Temperature

In some cases, gently warming the solution can aid in dissolution. However, be cautious as excessive heat can potentially degrade the compound. Always perform stability tests if you plan to use elevated temperatures.

Section 5: Conclusion

The solubility of 2-iodo-5-hydroxyphenylpropionic acid is a manageable challenge with a systematic approach. By understanding the key roles of pH and solvent polarity, researchers can effectively troubleshoot and prepare stable, homogenous solutions for their experiments. The key is to leverage the ionizable nature of the carboxylic acid group and, when necessary, employ co-solvents to overcome the compound's inherent hydrophobicity.

References

• Effect of pH on the solubility of phenolic compounds. ResearchGate. Available at: [Link]

• Cosolvent. Wikipedia. Available at: [Link]

• Co-solvent: Significance and symbolism. (2025). Available at: [Link]

• Phenolic acids: Natural versatile molecules with promising therapeutic applications. PMC. Available at: [Link]

• MIXED CO-SOLVENCY CONCEPT: A PROMISING TOOL TO ENHANCE SOLUBILITY OF POOR SOLUBLE DRUG ACECLOFENAC. ijpcbs. Available at: [Link]

• How does pH affect the solubility of phenolic acid?. ResearchGate. (2016). Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cosolvent - Wikipedia [en.wikipedia.org]
• 4. wisdomlib.org [wisdomlib.org]
• 5. Cosolvent - The 'Medicinal Magician' in The Laboratory [irochelating.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]

Technical Support Center: Aryl Iodide Stability Under Basic Hydrolysis

Ticket ID: #AI-HYD-404 Subject: Prevention of Deiodination and Substitution during Ester Hydrolysis Status: Open Assigned Specialist: Senior Application Scientist

Introduction: The Stability Paradox

You are likely here because you have observed the disappearance of an aryl iodide moiety during a routine ester hydrolysis (saponification). This is a critical failure mode in drug development, as the iodine handle is often the linchpin for subsequent cross-coupling reactions (Suzuki, Sonogashira, Buchwald-Hartwig).

While the C-I bond is the weakest of the halo-arenes (

), it is generally stable to simple nucleophiles. However, under basic hydrolysis conditions, two distinct failure modes emerge:

• Nucleophilic Aromatic Substitution (

  ): The hydroxide ion displaces the iodide.

• Protodeiodination: The iodine is replaced by hydrogen, often via radical or metal-mediated pathways.

This guide provides the diagnostic logic and protocols to resolve these issues.

Module 1: Diagnostic Workflow

Before selecting a protocol, you must characterize the electronic environment of your substrate. Use this decision matrix to select the correct hydrolysis method.

Figure 1: Decision tree for selecting hydrolysis conditions based on substrate electronics and base strength.

Module 2: Root Cause Analysis (Troubleshooting)

If your reaction has already failed, match your observations to these root causes.

Observation	Probable Cause	Mechanism	Corrective Action
Product is a Phenol (Ar-OH)	Reaction	OH⁻ attacks the C-I carbon. Stabilized by ortho/para EWGs (Nitro, Ketone) via a Meisenheimer complex.[1]	Switch to TMSOK (anhydrous) or reduce temperature to 0°C.
Product is De-iodinated (Ar-H)	Radical/Metal Reduction	Trace transition metals (Pd, Cu) from previous steps or ambient light induce homolytic cleavage.	Add EDTA scavenger; exclude light; ensure glassware is metal-free.
Complex Mixture / Tars	Benzyne Pathway	Base was too strong ( ). Deprotonation ortho to iodine leads to elimination-addition.	Use weaker bases (LiOH, Cs2CO3). Avoid t-BuOK or NaH.
Reaction Stalled	Solubility	Aryl iodide precipitates in aqueous base, preventing reaction.	Increase THF ratio; use LiOH (higher organic solubility than NaOH).

Deep Dive: The Trap

The presence of a nitro (

) or carbonyl group ortho or para to the iodine lowers the energy of the LUMO, making the ring susceptible to attack by hard nucleophiles like hydroxide ( ).

• The Symptom: You expect an iodobenzoic acid, but you isolate a hydroxybenzoic acid.

• The Fix: You must remove the hard nucleophile (

  ). Using TMSOK (Protocol B) generates a silyl ester intermediate that hydrolyzes upon workup, avoiding prolonged exposure to free hydroxide.[2]

Module 3: Optimized Protocols

Protocol A: Standard Controlled Hydrolysis (LiOH)

Best for: Electron-neutral or electron-rich aryl iodides.

Why LiOH? Lithium hydroxide is preferred over NaOH/KOH because it is less basic in organic solvents and has better solubility in THF, allowing for a homogeneous reaction at lower temperatures.

• Dissolution: Dissolve the ester (1.0 equiv) in THF (

  ).

• Temperature: Cool the solution to 0°C (ice bath). Crucial: Heat promotes substitution.

• Reagent: Add LiOH (1.2 – 1.5 equiv) dissolved in a minimum amount of water.

  • Tip: A 3:1 THF:Water ratio is ideal to maintain solubility of the aryl iodide.

• Monitoring: Stir at 0°C. Monitor by TLC/LCMS every 30 mins.

• Quench: Acidify carefully with 1M HCl to pH 3-4. Do not overheat during workup.

Protocol B: Anhydrous Hydrolysis (TMSOK)

Best for: Electron-poor aryl iodides (High

risk) or sterically hindered esters.

Mechanism: Potassium trimethylsilanolate (TMSOK) acts as a nucleophile to cleave the methyl ester via an

mechanism (demethylation) rather than attacking the carbonyl directly in a tetrahedral fashion, drastically reducing the risk of attacking the aromatic ring.

• Setup: Flame-dry glassware. Nitrogen atmosphere.

• Solvent: Dissolve substrate in anhydrous THF or Ether (

  ).

• Reagent: Add solid TMSOK (1.1 – 2.0 equiv).

• Reaction: Stir at Room Temperature.

  • Visual Cue: The reaction often forms a precipitate (the potassium carboxylate salt).

• Workup: The product is the potassium salt.

  • Option 1: Filter the solid (if precipitated) and wash with ether.

  • Option 2: Dilute with water (hydrolyzing the silyl ester) and acidify to isolate the free acid.

Protocol C: Enzymatic Hydrolysis (PLE)

Best for: Chiral substrates or extremely acid/base sensitive scaffolds.

• Buffer: Prepare 0.1 M phosphate buffer (pH 7-8).

• Solvent: Dissolve ester in a minimal amount of acetone or DMSO (keep organic co-solvent < 10%).

• Enzyme: Add Pig Liver Esterase (PLE) (approx 10-100 units/mmol).

• Control: Maintain pH by automatic titration or periodic addition of dilute NaOH.

• Termination: Filter off enzyme and extract.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I use microwave irradiation to speed up the hydrolysis? A: Avoid this. Microwave heating creates localized hot spots that significantly increase the rate of C-I bond cleavage (both homolytic and heterolytic). For aryl iodides, "slow and cold" is the golden rule.

Q: I see deiodination even with LiOH. My previous step used Palladium. Is this related? A: Yes. Residual Palladium from a prior coupling reaction can catalyze hydrodehalogenation in the presence of a hydride source (or even alcohols acting as hydride donors under basic conditions).

• Fix: Treat your starting material with a metal scavenger (e.g., QuadraPure™ or activated carbon) before attempting the hydrolysis.

Q: Why is the position of the Nitro group so important? A: Resonance. If the EWG is meta to the iodine, the negative charge in the Meisenheimer intermediate cannot be delocalized onto the EWG. Therefore, meta-substituted aryl iodides are much more stable to NaOH than ortho or para isomers.

References

• Nucleophilic Arom

  ) Mechanism:

  • Bunnett, J. F., & Zahler, R. E. (1951). Kinetics of the reaction of 2,4-dinitrochlorobenzene with hydroxide ion. Chemical Reviews, 49(2), 273-412.

• TMSOK (Potassium Trimethylsilanolate)

  • Laganis, E. D., & Chenard, B. L. (1984). Metal silanolates: organic soluble equivalents for O-2 and HO-. Tetrahedron Letters, 25(51), 5831-5834.

• Pig Liver Esterase Applications

  • Ohno, M., & Otsuka, M. (1989). Chiral synthons by ester hydrolysis catalyzed by pig liver esterase.[3] Organic Reactions, 37, 1-55.

• Palladium-Mediated Dehalogenation (Side Reaction)

  • Navarro, O., et al. (2004). Dehalogenation of Aryl Halides Mediated by Palladium.[4] Journal of Organic Chemistry, 69(9), 3173–3180.

Sources

• 1. 16.6 Nucleophilic Aromatic Substitution - Organic Chemistry | OpenStax [openstax.org]
• 2. TMS Iodide - Wordpress [reagents.acsgcipr.org]
• 3. Pig Liver Esterase Catalyzed Hydrolysis: Substrate Specificity and Stereoselectivity (1992) | Ch. Tamm | 2 Citations [scispace.com]
• 4. ethz.ch [ethz.ch]

Purification Support Hub: Iodine Removal from Phenolic Acid Synthesis

Current Status: Operational Support Tier: Level 3 (Senior Application Scientist) Topic: Elimination of Elemental Iodine (

) and Iodide ( ) Impurities

Introduction

Welcome to the Purification Support Hub. If you are reading this, you are likely facing the "persistent pink" issue or struggling with catalyst poisoning in downstream cross-coupling reactions.

Phenolic acids (e.g., salicylic, vanillic, or p-coumaric acid) present a unique challenge during iodine removal. Unlike neutral organic molecules, phenolic acids possess acidic protons (

~4 for carboxyl, ~10 for phenol). Standard basic washes often inadvertently extract your product into the aqueous waste stream.

This guide prioritizes retention of the phenolic backbone while aggressively targeting iodine species.

Part 1: The First Line of Defense (Chemical Quenching)

Target: Elemental Iodine (

) Symptom: Reaction mixture is brown, purple, or reddish-pink.

The most common error in phenolic synthesis is using the wrong reducing agent for the pH environment. While Sodium Thiosulfate is the standard, it can decompose into colloidal sulfur under the acidic conditions required to keep phenolic acids protonated.

Protocol A: The Acidic Biphasic Wash (Recommended)

Use this when your product is dissolved in an organic solvent (e.g., Ethyl Acetate, DCM).

• Preparation: Prepare a 10% w/v aqueous solution of Sodium Bisulfite (

  ) .

  • Why Bisulfite? Unlike thiosulfate, bisulfite is stable in mild acid and will not precipitate colloidal sulfur, which is notoriously difficult to filter from phenolic solids.

• The Wash: Add the aqueous bisulfite to your organic layer (1:1 volume ratio).

• Agitation: Shake vigorously until the organic layer shifts from brown/purple to pale yellow or colorless.

  • Mechanism:[1][2][3]

• Phase Separation: Separate the layers.

  • Critical Check: Measure the pH of the aqueous layer.[4][5] It must remain acidic (pH < 3) . If the pH rises, your phenolic acid may deprotonate and migrate to the water. Add dilute

    if necessary to maintain phase separation.

• Brine Wash: Wash the organic layer once with saturated brine to remove residual iodide ions (

  ).

Protocol B: The Thiosulfate Alternative (Neutral Conditions)

Use only if your solvent system tolerates pH 5-7.

• Reagent: 10% Sodium Thiosulfate (

  ).

• Warning: If the solution becomes too acidic (pH < 4), thiosulfate disproportionates:

  This leaves a milky white haze (sulfur) in your product.

Part 2: Deep Purification (Adsorption & Scavenging)

Target: Trace Iodide Ions (

) and Organo-Iodine complexes Symptom: Product passes visual inspection but fails elemental analysis or poisons Pd-catalysts.

When washing isn't enough, you need active sequestration.

Method 1: Activated Carbon Polishing

Not all carbon is created equal. You must select carbon with a high Iodine Number .

• Specification: Ensure your carbon has an Iodine Number > 900 mg/g.

• Protocol:

  • Dissolve crude phenolic acid in hot ethanol or isopropanol.

  • Add Activated Carbon (5-10 wt% relative to substrate).

  • Reflux for 30 minutes.

  • Hot Filtration: Filter through a Celite pad while hot.

  • Why: As the solution cools, the carbon releases adsorbed impurities back into the solution (desorption). Filtration must happen at equilibrium temperature.

Method 2: Silver Scavenging (The "Nuclear" Option)

For pharmaceutical intermediates (API) where Iodine limits are strict (ICH Q3D), silver is the most reliable scavenger because

of AgI is .

• Option A (Solid Phase - Cleanest): Use a Thiol-functionalized Silica or Resin (e.g., SiliaMetS® Thiol). These bind metals and halides without leaving silver residues.

• Option B (Salt Wash - Cheaper):

  • Dissolve product in organic solvent.[6]

  • Wash with 1%

    solution (acidified with ).

  • Precipitate: Yellow

    will form at the interface. Filter off immediately.

Part 3: Workflow Visualization

The following diagram illustrates the decision logic for selecting the correct purification route based on your impurity type and product solubility.

Caption: Decision matrix for removing iodine impurities (

vs ) from phenolic acid synthesis.

Part 4: Data & Comparison

Select your method based on the impurity level and cost constraints.

Method	Target Impurity	Efficiency	Cost	Risk Factor
Bisulfite Wash	Elemental Iodine ( )	High (Visual)	Low	Low (Stable in acid)
Thiosulfate Wash	Elemental Iodine ( )	High	Low	High (Sulfur precipitation in acid)
Activated Carbon	Trace & Organics	Medium	Low	Product loss via adsorption
Silver Nitrate	Iodide Ions ( )	Very High	High	Silver contamination in product
Thiol Resins	Iodide Ions ( )	Very High	Very High	None (Solid phase removal)

Part 5: Troubleshooting (FAQ)

Q: I washed with thiosulfate, but my solution turned cloudy white. What happened? A: You likely performed the wash in a highly acidic environment (pH < 3).[7] The thiosulfate decomposed into colloidal sulfur.

• Fix: Filter the solution through a 0.45

  membrane or Celite. In the future, use Sodium Bisulfite for acidic mixtures.

Q: The organic layer was clear, but turned pink again after sitting on the bench. Why? A: This is "Photo-Oxidation." Residual iodide ions (

) that were not washed out are oxidizing back to elemental iodine ( ) upon exposure to air and light.

• Fix: Ensure a thorough Brine wash after the Bisulfite step to remove the iodide salts. Store the final product in amber glass.

Q: My phenolic acid is soluble in water. How do I remove the iodine? A: If your product is water-soluble, biphasic washing won't work.

• Fix: Use a Solid Phase Extraction (SPE) cartridge (C18) or pass the aqueous solution through a column of Activated Carbon. Alternatively, recrystallize from water (if temperature dependent).

References

• Vogel, A.I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989.

• Armarego, W.L.F., & Chai, C.L.L. Purification of Laboratory Chemicals, 7th Ed. Butterworth-Heinemann, 2013.

• International Conference on Harmonisation (ICH). Guideline Q3D: Elemental Impurities. (Defines limits for Iodine and Silver in pharmaceutical ingredients).

• Org. Synth. 1934, 14, 48. p-Iodophenol. (Describes the acidification and thiosulfate wash of phenolic intermediates).

Sources

• 1. Sciencemadness Discussion Board - Making Sodium Iodide with Iodine + Sodium Thiosulfate - Problems? - Powered by XMB 1.9.11 [sciencemadness.org]
• 2. Oxidative azidations of phenols and ketones using iodine azide after release from an ion exchange resin - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D1OB00083G [pubs.rsc.org]
• 3. What is the mechanism of Sodium Thiosulfate? [synapse.patsnap.com]
• 4. studylib.net [studylib.net]
• 5. ecoxtract.com [ecoxtract.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Iodination Kinetics of Hydrocinnamic Acid

Topic: Optimizing Reaction Time for Iodination of Hydrocinnamic Acid Content Type: Technical Support Center Guide

Status: Active Department: Process Chemistry & Kinetics Doc ID: TS-HCA-IOD-004 Last Updated: March 3, 2026

Executive Summary & Core Chemistry

The Challenge: Iodinating hydrocinnamic acid (3-phenylpropanoic acid) presents a kinetic paradox. The alkyl side chain (

) is a weak activator and ortho/para director, but the terminal carboxylic acid can induce solubility issues and minor inductive deactivation. Standard protocols often suffer from extended reaction times (12–24 hours) or incomplete conversion due to the poor electrophilicity of molecular iodine ( ).

The Solution: To optimize reaction time without compromising regioselectivity (favoring the para-isomer, 4-iodohydrocinnamic acid ), you must shift the mechanism from a passive equilibrium to an irreversible electrophilic attack. This is best achieved by generating a "super-electrophile" (iodonium species,

) using an oxidant-acid system.

Target Reaction:

Standard Operating Protocol (Baseline)

Use this protocol as your control. If your reaction takes >4 hours, proceed to the Troubleshooting Module.

Method: Oxidative Iodination using

(The "Jacobsen-Type" Modification) Rationale: Iodic acid ( ) acts as both an oxidant and an iodine source, converting atom-uneconomical iodide byproducts back into electrophilic iodine. This drives the kinetics forward.

Reagents & Stoichiometry

Component	Equiv.	Role
Hydrocinnamic Acid	1.0	Substrate
Iodine ( )	0.55	Iodine Source
Iodic Acid ( )	0.25	Oxidant & Iodine Source
Acetic Acid (Glacial)	Solvent	Solubilizer (10 vol)
Sulfuric Acid (conc.)	0.5–1.0	Catalyst/Protonator

Step-by-Step Workflow

• Dissolution: Charge Hydrocinnamic Acid and

  into Glacial Acetic Acid. Stir at 25°C until mostly dissolved.

• Activation: Add

  (dissolved in minimal water) dropwise.

• Catalysis (Critical Step): Add conc.

  dropwise. Exotherm warning: Maintain temp <35°C during addition.

• Reaction: Heat to 60°C . Monitor via HPLC at t=30 min, 60 min, and 120 min.

• Quench: Pour into ice water containing 10% Sodium Thiosulfate (

  ) to remove excess iodine.

Troubleshooting Guide: Optimizing Reaction Time

Scenario A: Reaction Stalls (Conversion < 50% after 2 hours)

Diagnosis: The electrophile (

) is not being generated fast enough, or the active species is quenching before reacting.

Root Cause	Diagnostic Question	Corrective Action
Low Acid Strength	Is your old or diluted?	The formation of the reactive species is critically dependent on acidity. Increase load to 1.5 equiv or use Oleum (fuming sulfuric acid) if the substrate tolerates it.
Solvent Wetness	Is your Acetic Acid "glacial"?	Water acts as a base, reducing the concentration of the active protonated acetyl hypoiodite species. Add 5% Acetic Anhydride to the solvent to scavenge water.
Iodine Solubility	Do you see solid clumps?	Kinetics are limited by phase transfer. Switch solvent to 10% Trifluoroacetic Acid (TFA) in Acetic Acid or increase agitation speed (RPM > 500).

Scenario B: Reaction is Fast but Dirty (High Impurities)

Diagnosis: Over-oxidation or loss of regioselectivity due to aggressive conditions.

Impurity Type	Probable Cause	Corrective Action
Di-iodo species	Excess electrophile or high temp.[1]	Reduce Temp to 45°C. Stop reaction at 95% conversion (do not chase 100%).
Benzylic Oxidation	Oxidant attacking the alkyl chain.	The -position is vulnerable. Switch from to NIS (N-Iodosuccinimide) with TFA catalysis. It is milder but more expensive.

Visualizing the Optimization Logic

The following diagram illustrates the decision matrix for optimizing reaction time based on real-time HPLC monitoring.

Caption: Decision tree for kinetic adjustments during the iodination of hydrocinnamic acid.

Frequently Asked Questions (FAQs)

Q: Can I use Iodine Monochloride (ICl) to speed up the reaction? A: Yes, ICl is kinetically faster than

because the I-Cl bond is polarized ( ). However, ICl is less atom-efficient and can lead to chlorination byproducts if the temperature is too high. Recommendation: Use ICl only if the method fails. Run at 0°C to Room Temp in Acetic Acid.

Q: Why is my reaction turning black and viscous? A: This indicates polymerization or oxidative degradation. Hydrocinnamic acid is generally stable, but high concentrations of

at high temperatures (>80°C) can dehydrate the carboxylic acid or sulfonate the ring. Fix: Keep concentration below 2M in the reaction mixture and temperature below 70°C.

Q: How do I remove the purple iodine color during workup? A: The purple color is unreacted iodine. Do not just wash with water. You must use a reducing agent. Protocol: Wash the organic layer with 10% Sodium Thiosulfate (

) or Sodium Bisulfite ( ) until the purple color vanishes and the organic layer is pale yellow/colorless.

Q: My HPLC shows two product peaks close together. What are they? A: These are likely the para-isomer (major) and the ortho-isomer (minor). Resolution: The para-isomer is more symmetrical and has a higher melting point. It can often be purified by recrystallization from Ethanol/Water, leaving the oily ortho-isomer in the mother liquor.

References

• Krasnokutskaya, E. A., et al. "Iodination of Arenes with Iodine and Iodic Acid in the Presence of Sulfuric Acid." Synthesis, vol. 2007, no. 01, 2007, pp. 81–84. Link

  • Core Reference for the method described in the protocol.

• Castanet, A.-S., et al. "Mild and Regioselective Iodination of Electron-Rich Aromatics with N-Iodosuccinimide."[2] Tetrahedron Letters, vol. 43, no. 29, 2002, pp. 5047–5048.[2] Link

  • Source for the alternative NIS/TFA method mentioned in troubleshooting.
• Sienkiewicz, P., et al. "Iodination of deactivated aromatics." Journal of Organic Chemistry, vol. 65, 2000.

• BenchChem. "Application Notes and Protocols for the Iodination of Aromatic Compounds using Iodine Monochloride." Link

  • Reference for ICl handling and stoichiometry.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Iodoarenes synthesis by iodination or substitution [organic-chemistry.org]

Technical Support Center: Avoiding Polymerization During Coupling of Iodophenyl Acids

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with unwanted polymerization during palladium-catalyzed cross-coupling reactions involving iodophenyl acids and their derivatives. This document provides in-depth troubleshooting strategies and answers to frequently asked questions to help you optimize your reaction conditions and achieve high yields of your desired products.

Part 1: Troubleshooting Guide

This section addresses specific problems you might observe during your experiments. Each entry details the issue, identifies probable causes, and provides a step-by-step solution.

Issue 1: Rapid formation of an insoluble solid or gel in the reaction flask.

Observation: Shortly after heating or upon addition of the palladium catalyst, the reaction mixture becomes thick, gelatinous, or solidifies completely, preventing effective stirring.

Probable Cause: This is a classic sign of rapid, uncontrolled polymerization. Iodophenyl acids are particularly susceptible to this due to their high reactivity. The primary culprits are often self-coupling reactions (homocoupling) or Heck-type polymerizations.[1] High temperatures, incorrect base selection, or a highly active (but unselective) catalyst system can exacerbate this issue.

Step-by-Step Solution:

• Reduce Reaction Temperature: This is the most critical first step. High temperatures significantly accelerate the rate of polymerization side reactions, sometimes more than the desired cross-coupling.[1]

  • Action: Decrease the temperature by 20-30 °C from your initial setting. For highly reactive substrates, consider starting the reaction at room temperature and heating incrementally only if no conversion is observed.[2]

• Re-evaluate Your Base: The choice and amount of base are crucial. A base that is too strong or too concentrated can promote side reactions.

  • Action: Switch to a milder or more sterically hindered base. For instance, if you are using a strong inorganic base like K₃PO₄, consider a weaker one like K₂CO₃ or an organic base like triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA).[3]

• Change the Ligand: The ligand on the palladium catalyst controls its reactivity and steric environment. Bulky phosphine ligands can sterically hinder the side reactions that lead to polymerization.

  • Action: If using a simple ligand like PPh₃, switch to a bulkier, electron-rich ligand such as SPhos, XPhos, or P(tBu)₃. These can promote the desired reductive elimination step over unwanted side pathways.

• Lower Catalyst Loading: While counterintuitive, a very high catalyst concentration can sometimes lead to an increased rate of side reactions.

  • Action: Reduce the palladium catalyst loading to 1-2 mol%. Ensure the precatalyst is fully dissolved and activated before adding the coupling partners.

Issue 2: The desired product is formed, but accompanied by a significant amount of high molecular weight, difficult-to-remove byproduct.

Observation: Your analytical data (e.g., LC-MS, GC-MS, or NMR) shows the correct product peak, but also a broad "smear" or multiple peaks corresponding to oligomers or polymers. This complicates purification and lowers the isolated yield.

Probable Cause: A competitive polymerization pathway is active alongside your desired cross-coupling reaction. This indicates that your conditions are close to optimal but require fine-tuning to improve selectivity. Dehalogenation of the starting material can also be a competing side reaction.[4]

Step-by-Step Solution:

• Ensure Rigorous Exclusion of Oxygen: Oxygen can promote the homocoupling of coupling partners, particularly in Sonogashira (Glaser coupling) and Suzuki reactions.[2][5][6]

  • Action: Degas all solvents thoroughly by sparging with an inert gas (Argon or Nitrogen) for at least 30 minutes.[5] Assemble your reaction under a positive pressure of inert gas using Schlenk line techniques.

• Optimize the Base-Solvent System: The solubility and effectiveness of the base are critical for activating the coupling partners correctly.[7]

  • Action: Select a base-solvent combination that ensures all components are well-dissolved. For Suzuki couplings, using an aqueous base solution (e.g., 2M K₂CO₃) with a solvent like dioxane or THF can be effective.[8] The base's primary role is to activate the boronic acid for transmetalation.[7][9]

• Consider a "Copper-Free" Protocol (for Sonogashira Coupling): The copper(I) co-catalyst in Sonogashira reactions is a primary mediator of the alkyne homocoupling (Glaser) side reaction.[5][10]

  • Action: Employ a copper-free Sonogashira protocol. These methods often use a slightly higher palladium loading or specific ligands (like P(tBu)₃) and an organic base (like piperidine or TEA) to facilitate the catalytic cycle without copper.[10][11][12]

• Add a Polymerization Inhibitor: For reactions prone to radical polymerization, a small amount of an inhibitor can be beneficial.

  • Action: Add a radical scavenger like hydroquinone or 4-Hydroxy-TEMPO (4-HT) to the reaction mixture.[13] This can suppress radical-mediated polymerization pathways without significantly interfering with the palladium catalytic cycle.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why are iodophenyl acids so prone to polymerization during cross-coupling reactions?

Iodophenyl acids possess a unique combination of features that make them susceptible to unwanted side reactions. The iodine atom makes the aryl-iodine bond highly reactive and prone to oxidative addition to the Pd(0) catalyst, which is the first step in most cross-coupling cycles.[14][15] At the same time, the electron-withdrawing nature of the carboxylic acid group can make the aryl group susceptible to nucleophilic attack or participate in Heck-type reactions. This dual reactivity opens up pathways for self-coupling where one molecule acts as the electrophile (aryl iodide) and another, after a side reaction, acts as the nucleophile, leading to chain growth.

Q2: Which cross-coupling reaction is generally "safest" to use with iodophenyl acids to avoid polymerization?

While no reaction is immune, the Suzuki-Miyaura coupling is often the most robust and high-yielding choice for several reasons:

• High Tolerance: It is known for its exceptional tolerance of a wide variety of functional groups, including carboxylic acids.[15]

• Stable Reagents: Boronic acids and their esters are generally stable, easy to handle, and less prone to the rapid homocoupling seen with organometallic reagents used in other couplings.[4]

• Well-Understood Mechanism: The mechanism is well-studied, and a vast array of catalysts, ligands, and conditions have been developed to control selectivity.[9][16]

Sonogashira and Heck reactions can also be effective, but often require more careful optimization to suppress polymerization and homocoupling side reactions.[1][5]

Q3: Can the carboxylic acid group itself interfere with the reaction?

Yes, the acidic proton of the carboxylic acid can interfere in several ways:

• Base Quenching: It can neutralize one equivalent of the base added to the reaction, potentially altering the pH and affecting the catalytic cycle. It is standard practice to add at least one extra equivalent of base to account for this.

• Ligand Interaction: The carboxylate anion formed after deprotonation can coordinate to the palladium center, potentially altering its reactivity or stability.

• Solubility Issues: The salt formed between the iodophenyl acid and the base may have different solubility properties than the starting material, which can affect reaction rates.

In some cases, it is advantageous to protect the carboxylic acid as an ester (e.g., a methyl or ethyl ester) before performing the coupling reaction, followed by hydrolysis to regenerate the acid.[2]

Q4: How do I choose the right catalyst and ligand combination?

The optimal choice depends on the specific coupling reaction and the other coupling partner. Here is a general guide:

Catalyst/Ligand System	Recommended For	Rationale
Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	General purpose, good starting point for Suzuki & Sonogashira.[10]	Widely available and effective for many standard transformations. May be less effective for challenging substrates or suppressing side reactions.
Pd(OAc)₂ / SPhos or XPhos	Suzuki couplings, especially with sterically hindered or electron-rich partners.	Bulky, electron-rich Buchwald-type ligands accelerate the rate-limiting reductive elimination step, outcompeting side reactions.
Pd₂(dba)₃ / P(tBu)₃	Copper-free Sonogashira, Heck reactions.	The bulky and highly electron-donating tri(tert-butyl)phosphine ligand is highly active and can promote difficult couplings at lower temperatures.
PEPPSI™-IPr	Suzuki couplings involving challenging substrates, including some aryl chlorides.[3]	A robust and air-stable precatalyst that generates a highly active N-heterocyclic carbene (NHC) catalyst in situ.

General Protocol: Screening a small set of catalysts and ligands is often the most effective way to identify the optimal system for your specific substrates.

Part 3: Visualizations and Protocols

Key Mechanistic Pathways

The following diagram illustrates the desired cross-coupling pathway versus the competing polymerization side reaction. Successful suppression of polymerization involves optimizing conditions to favor the "Productive Reductive Elimination" step.

Caption: Fig 1. Competing pathways in cross-coupling.

Troubleshooting Workflow

Use this decision tree to systematically troubleshoot polymerization issues in your reaction.

Caption: Fig 2. Decision tree for troubleshooting polymerization.

Example Protocol: Optimized Suzuki Coupling of 4-Iodobenzoic Acid

This protocol is a starting point and may require further optimization for different substrates.

Materials:

• 4-Iodobenzoic acid (1.0 mmol, 1.0 equiv.)

• Arylboronic acid (1.2 mmol, 1.2 equiv.)

• Pd(PPh₃)₄ (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (3.0 mmol, 3.0 equiv.)

• 1,4-Dioxane (5 mL)

• Deionized Water (1 mL)

Procedure:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-iodobenzoic acid, the arylboronic acid, and K₂CO₃.

• Inert Atmosphere: Seal the flask with a septum, then evacuate and backfill with high-purity argon or nitrogen. Repeat this cycle three times.[5]

• Catalyst Addition: Under a positive flow of inert gas, add the Pd(PPh₃)₄ catalyst.

• Solvent Addition: Add the 1,4-dioxane (which should be previously degassed by sparging with argon for 30 min) followed by the degassed deionized water via syringe.

• Reaction: Lower the flask into an oil bath preheated to 80 °C. Stir the reaction mixture vigorously.

• Monitoring: Monitor the progress of the reaction by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (10 mL). Acidify the aqueous layer with 1M HCl to pH ~2-3 to protonate the product.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x 20 mL). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

References

• Benchchem. Technical Support Center: Troubleshooting Heck Reactions of 1-Bromo-2-methyl-1-propene.
• Benchchem. preventing homo-coupling in Sonogashira reactions of Ethyl 4-iodobenzoate.
• Biscoe, M. R., et al. (2008). Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. PMC.
• Benchchem. Technical Support Center: Sonogashira Reaction with Ethyl 4-iodobenzoate.
• Ball, N. D., et al. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. Organometallics, ACS Publications.
• Carrow, B. P., & Nozaki, K. (2012). Role of the Base and Control of Selectivity in the Suzuki-Miyaura Cross-Coupling Reaction. Inorganica Chimica Acta.
• Sperotto, E., et al. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. The Journal of Organic Chemistry.
• Ball, N. D., et al. (2023). Nuances in fundamental Suzuki−Miyaura cross-couplings employing [Pd(PPh3)4]: poor reactivity of aryl Iodides at lower temperatures. University of Tasmania.
• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide.
• Nolan, S. P., et al. (2021). Suzuki–Miyaura Cross-Coupling of Esters by Selective O– C(O) Cleavage Mediated by Air.
• Wang, S., et al. (2022). Metal-free photo-induced sulfidation of aryl iodide and other chalcogenation. Frontiers in Chemistry.
• Al-Zoubi, R. M., et al. (2011). Microwave-assisted Suzuki-Miyaura couplings on α-iodoenaminones. PMC.
• Sperotto, E., et al. (2008). Ligand-Free Copper-Catalyzed C-S Coupling of Aryl Iodides and Thiols. DSpace.
• Dunn, P. J., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. Organic Process Research & Development, ACS Publications.
• Sperotto, E., et al. (2008). Ligand-Free Copper-Catalyzed C−S Coupling of Aryl Iodides and Thiols. ACS Figshare.
• Wikipedia. Cross-coupling reaction.
• Organic Chemistry Portal. Sonogashira Coupling.
• Chinchilla, R., & Nájera, C. (2011). Copper-free Sonogashira cross-coupling reactions: an overview. Chemical Society Reviews, PMC.
• Liskon Biological. (2025). A Brief Discussion on Polymerization Inhibitors.
• Chemistry LibreTexts. (2024). Sonogashira Coupling.
• Legros, J., et al. (2013). Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow. MDPI.
• Nobel Prize Outreach AB. (2010). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. Nobel Prize.
• Organic Chemistry Portal. Suzuki Coupling.

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• 2. benchchem.com [benchchem.com]
• 3. Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Yoneda Labs [yonedalabs.com]
• 5. benchchem.com [benchchem.com]
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• 16. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow [mdpi.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the ¹H-NMR Spectrum of 3-(5-hydroxy-2-iodophenyl)propanoic acid

This guide provides an in-depth analysis and prediction of the ¹H-NMR spectrum for 3-(5-hydroxy-2-iodophenyl)propanoic acid. Moving beyond a simple data sheet, we will deconstruct the molecule's structure to predict its spectral features, compare it with analogous compounds to ground our predictions in experimental data, and provide a robust protocol for empirical validation. This document is intended for researchers and drug development professionals who rely on NMR spectroscopy for unambiguous structural elucidation.

Part 1: Structural Deconstruction and Spectral Prediction

The predictive power of NMR spectroscopy lies in understanding how a molecule's electronic structure translates into a unique spectral fingerprint. For 3-(5-hydroxy-2-iodophenyl)propanoic acid, we can anticipate the spectrum by analyzing its distinct proton environments.

Molecular Structure and Proton Environments

The molecule contains three key regions: a trisubstituted aromatic ring, an aliphatic propanoic acid chain, and exchangeable acidic protons. Each unique proton or group of equivalent protons will generate a distinct signal.

Caption: Labeled proton environments in 3-(5-hydroxy-2-iodophenyl)propanoic acid.

Predicting Chemical Shifts (δ)

The chemical shift of a proton is dictated by its local electronic environment. Electron-donating groups (EDGs) shield protons, shifting them upfield (lower ppm), while electron-withdrawing groups (EWGs) deshield them, causing a downfield shift (higher ppm).[1]

• Aromatic Protons (Hₐ, Hₑ, Hₑ): The benzene ring has three substituents with competing effects.

  • Hydroxyl (-OH): A strong electron-donating group through resonance, it significantly shields the ortho (Hₑ) and para protons.

  • Iodo (-I): An electron-withdrawing group via induction but weakly donating through resonance. Its primary effect is deshielding.

  • Propanoic acid chain (-CH₂CH₂COOH): A weakly electron-withdrawing group.

  We can predict the following relative shifts for the aromatic protons:

  • Hₐ (proton at C6): Positioned ortho to the withdrawing iodo group, this proton is expected to be the most deshielded of the three, likely appearing furthest downfield.

  • Hₑ (proton at C4): Located ortho to the strongly donating hydroxyl group, this proton should be the most shielded and appear furthest upfield.

  • Hₑ (proton at C3): Situated meta to the hydroxyl group and ortho to the propanoic acid chain, its shift will be intermediate.

• Aliphatic Protons (Hα, Hβ):

  • Hβ (benzylic): These protons are adjacent to the aromatic ring and will appear in the typical benzylic region (~2.5-3.0 ppm).

  • Hα (alpha to carbonyl): These protons are adjacent to the electron-withdrawing carboxylic acid group, which deshields them more strongly than the benzylic protons. They will appear further downfield than Hβ.

• Exchangeable Protons (-OH, -COOH):

  • Carboxylic Acid (-COOH): This proton is highly deshielded and typically appears as a broad singlet far downfield, often above 10 ppm.[2][3]

  • Phenolic (-OH): The chemical shift of this proton is highly variable and depends on solvent, concentration, and temperature. In a solvent like DMSO-d₆, it is often observed as a distinct, somewhat broad peak.

Predicting Spin-Spin Splitting (J-Coupling)

The multiplicity (splitting pattern) of a signal is determined by the number of neighboring non-equivalent protons, following the n+1 rule for first-order spectra.

• Aromatic System:

  • Hₐ: Coupled to Hₑ via a meta-coupling (⁴J), which is typically small (2-3 Hz). This signal is expected to be a doublet (d).

  • Hₑ: Coupled to Hₑ via a larger ortho-coupling (³J, ~8-9 Hz) and to Hₐ via a smaller meta-coupling (⁴J, ~2-3 Hz). This will result in a doublet of doublets (dd).

  • Hₑ: Coupled only to Hₑ via ortho-coupling (³J, ~8-9 Hz). Para-coupling to Hₐ is usually too small to be resolved (<1 Hz). This signal should appear as a doublet (d).[4][5]

• Aliphatic Chain:

  • The Hα and Hβ protons are on adjacent carbons. They will split each other. Since they are chemically non-equivalent, we expect to see two distinct signals.

  • Hβ: Split by the two Hα protons into a triplet (t).

  • Hα: Split by the two Hβ protons into a triplet (t).

Summary of Predicted ¹H-NMR Spectrum

Proton Label	Predicted δ (ppm) Range	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)	Integration
-COOH	> 10.0	broad singlet (s)	-	1H
Phenolic -OH	8.0 - 9.5 (in DMSO)	broad singlet (s)	-	1H
Hₐ (C6-H)	7.4 - 7.6	doublet (d)	⁴J ≈ 2-3 Hz (meta)	1H
Hₑ (C3-H)	7.0 - 7.2	doublet (d)	³J ≈ 8-9 Hz (ortho)	1H
Hₑ (C4-H)	6.7 - 6.9	doublet of doublets (dd)	³J ≈ 8-9 Hz (ortho), ⁴J ≈ 2-3 Hz (meta)	1H
Hβ	~ 2.8	triplet (t)	³J ≈ 7-8 Hz (vicinal)	2H
Hα	~ 2.6	triplet (t)	³J ≈ 7-8 Hz (vicinal)	2H

Part 2: Comparative Analysis with Model Compounds

To substantiate our predictions, we can compare them with experimental data from structurally related molecules. This practice is fundamental to building a trustworthy and authoritative interpretation.

Aromatic Region Comparison

• 3-Iodophenol: The ¹H-NMR spectrum of 3-Iodophenol provides insight into the effects of -I and -OH groups in a similar arrangement. Experimental data shows signals around 7.27, 7.21, 6.95, and 6.80 ppm.[6] The upfield shifts caused by the -OH group are evident.

• 2-Iodophenol: In this isomer, the iodine and hydroxyl groups are ortho to each other, creating a different electronic environment compared to our target molecule.[7][8] Analyzing its spectrum helps isolate the specific influence of substituent positioning.

Aliphatic Chain Comparison

• 3-(4-Hydroxyphenyl)propanoic acid: This compound lacks the iodo-substituent but possesses the identical propanoic acid side chain attached to a phenolic ring. Its ¹H-NMR spectrum shows two triplets for the aliphatic protons, confirming our prediction of a triplet-triplet pattern for the Hα and Hβ protons.[9][10]

• Propanoic Acid: The parent acid shows a quartet for the -CH₂- group and a triplet for the -CH₃ group, a classic ethyl pattern.[3][11] While the substitution is different, it reinforces the fundamental vicinal coupling observed in saturated chains.

This comparative approach validates our initial predictions. The electronic effects of the substituents in the model compounds align with the expected shielding and deshielding patterns, and the observed multiplicities confirm the predicted coupling networks.

Part 3: A Self-Validating Experimental Protocol

Trustworthiness in scientific data comes from methodological rigor. The following protocol outlines the steps for acquiring a high-quality, reproducible ¹H-NMR spectrum for 3-(5-hydroxy-2-iodophenyl)propanoic acid.

Experimental Workflow

Caption: Standard workflow for NMR sample preparation, acquisition, and processing.

Step-by-Step Methodology

• Sample Preparation:

  • Causality: The choice of solvent is critical. DMSO-d₆ is selected for its ability to dissolve the polar compound and, importantly, to slow the exchange rate of the acidic -OH and -COOH protons, allowing them to be observed as distinct signals rather than being broadened into the baseline.

  • Protocol:

    • Accurately weigh approximately 5-10 mg of 3-(5-hydroxy-2-iodophenyl)propanoic acid.

    • Transfer the solid to a clean, dry vial.

    • Add 0.6-0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).

    • Vortex briefly to ensure complete dissolution.

    • Using a pipette, transfer the solution into a 5 mm NMR tube.

• Instrument Setup and Data Acquisition:

  • Causality: A higher field strength spectrometer (e.g., 400 MHz or greater) is recommended to achieve better signal dispersion, which is crucial for resolving the complex splitting patterns in the aromatic region and preventing signal overlap. Shimming is essential to ensure a homogeneous magnetic field, leading to sharp, well-defined peaks.

  • Protocol:

    • Insert the NMR tube into the spectrometer.

    • Lock the field frequency onto the deuterium signal of the DMSO-d₆ solvent.

    • Perform an automated or manual shimming procedure to optimize magnetic field homogeneity.

    • Set acquisition parameters: a 90° pulse, an acquisition time of ~3-4 seconds, and a relaxation delay of 5 seconds to ensure full relaxation of all protons for accurate integration.

    • Acquire the spectrum, co-adding at least 16 scans to improve the signal-to-noise ratio.

• Data Processing:

  • Causality: Raw NMR data (the Free Induction Decay or FID) must be mathematically processed to generate the familiar frequency-domain spectrum. Each processing step is a self-validating system: incorrect phasing results in distorted peak shapes, poor baseline correction affects integration accuracy, and improper referencing shifts all peaks.

  • Protocol:

    • Apply an exponential window function to the FID to improve the signal-to-noise ratio.

    • Perform a Fourier Transform to convert the data from the time domain to the frequency domain.

    • Carefully correct the phase of the spectrum to ensure all peaks are in pure absorption mode (positive and symmetrical).

    • Apply a polynomial function to correct the baseline, ensuring it is flat and at zero intensity.

    • Calibrate the chemical shift axis by setting the residual solvent peak of DMSO-d₅ to 2.50 ppm or an internal TMS standard to 0.00 ppm.

    • Integrate the area under each distinct signal and normalize the values to obtain the relative proton count for each environment.

By following this detailed protocol, researchers can reliably obtain a high-quality ¹H-NMR spectrum, allowing for a direct comparison with the predictions outlined in this guide and leading to an unambiguous structural confirmation of 3-(5-hydroxy-2-iodophenyl)propanoic acid.

References

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from [Link]

• JOVE. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

• Baranac-Stojanović, M. (2018). Can Variations of 1H NMR Chemical Shifts in Benzene Substituted with an Electron-Accepting (NO2)/Donating (NH2) Group be Explained in Terms of Resonance Effects of Substituents?. Chemistry – An Asian Journal. Retrieved from [Link]

• McConnell, H. M. (1961). Negative Nuclear Spin‐Spin Coupling Constants for Aromatic Protons. The Journal of Chemical Physics. Retrieved from [Link]

• Scilit. (n.d.). Negative Nuclear Spin-Spin Coupling Constants for Aromatic Protons. Retrieved from [Link]

• ResearchGate. (n.d.). Substituents on Benzene with 1H and 13C Chemical Shifts at the C4 site in Benzene Relative to TMS. Retrieved from [Link]

• University of Regensburg. (n.d.). Spin-Spin Coupling. Retrieved from [Link]

• Biological Magnetic Resonance Bank. (n.d.). bmse000331 3-(2-Hydroxyphenyl)propionic Acid. Retrieved from [Link]

• PubChem. (n.d.). 3-(4-Hydroxyphenyl)propionic acid. Retrieved from [Link]

• e-PG Pathshala. (n.d.). CHEMISTRY PAPER No. 12: ORGANIC SPECTROSCOPY MODULE No. 15: Spin-Spin Coupling. Retrieved from [Link]

• Jasperse, J. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Filo. (2025, December 12). Carefully study the attached IR and 1H NMR spectra and predict the structure. Retrieved from [Link]

• PubChem. (n.d.). 2-Iodophenol. Retrieved from [Link]

• University of Wisconsin-Madison, Department of Chemistry. (n.d.). 5.3 Spin-Spin Splitting: J-Coupling. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 500 MHz, D2O, predicted) (NP0083777). Retrieved from [Link]

• SpectraBase. (n.d.). p-Iodophenol. Retrieved from [Link]

• Chemistry LibreTexts. (2020, June 16). 12.2: Predicting A 1H-NMR Spectrum from the Structure. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 300 MHz, H2O, predicted) (NP0273223). Retrieved from [Link]

• MDPI. (2024, May 19). Accurate Prediction of 1H NMR Chemical Shifts of Small Molecules Using Machine Learning. Retrieved from [Link]

• FooDB. (n.d.). 1H NMR Spectrum (1D, 600 MHz, H2O, experimental) (FDB002253). Retrieved from [Link]

• YouTube. (2021, January 7). 108 Problem Solving Predicting NMR Spectra of Molecule. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH. Retrieved from [Link]

• Reddit. (2020, April 16). 1H NMR spectrum. Retrieved from [Link]

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• 3. low/high resolution 1H proton nmr spectrum of propanoic acid C3H6O2 CH3CH2COOH analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propionic acid 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
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C13-NMR shifts of iodine-substituted phenolic rings

Comparative Analysis of C-NMR Shifts in Iodine-Substituted Phenolic Systems

Content Type: Publish Comparison Guide Audience: Researchers, Structural Biologists, and Medicinal Chemists

Executive Summary & Technical Rationale

In the structural elucidation of halogenated pharmacophores, iodine presents a unique spectroscopic anomaly. While lighter halogens (F, Cl, Br) induce downfield shifts (deshielding) on the ipso-carbon due to inductive electron withdrawal, iodine substitution consistently results in a significant upfield shift (shielding) .

This guide provides a comparative analysis of

C-NMR spectral fingerprints for iodine-substituted phenols versus their chloro- and bromo-analogs. It details the quantum mechanical "Heavy Atom Effect" driving this phenomenon and provides a validated experimental protocol for the detection of these often-suppressed quaternary carbon signals.

Mechanistic Insight: The Heavy Atom Effect

The counter-intuitive shielding observed in iodinated aromatics is not governed by electronegativity but by Spin-Orbit Coupling (SOC) . This is known as the "Heavy-Atom-on-Light-Atom" (HALA) effect.[1]

• Electronegativity Trend (F, Cl): High electronegativity desrobs electron density from the ipso-carbon, deshielding the nucleus and shifting the signal downfield (higher ppm).

• Spin-Orbit Coupling (I): As the atomic number (

  ) increases, relativistic effects become non-negligible. The circulation of electrons in the large, diffuse -orbitals of iodine creates a local magnetic field that opposes the external field ( ). This induced field shields the attached carbon nucleus, overriding the inductive effect.

Visualization: The Spin-Orbit Coupling Mechanism

Figure 1: Logical flow of the Heavy Atom Effect causing upfield shifts in iodinated systems.

Comparative Data: Spectral Fingerprints

The following data compares the

C-NMR shifts of the ipso-carbon (C-X) in 4-substituted phenols. Note the inversion of the trend when moving from Bromine to Iodine.

Table 1:

C-NMR Shift Comparison of 4-Halophenols (in DMSO-d )

Substituent (X)	Electronegativity ( )	C-1 (C-OH) Shift (ppm)	C-4 (C-X) Ipso Shift (ppm)	Shift Direction (vs. Phenol)
Hydrogen (Phenol)	2.20	157.3	119.8	Reference
Chlorine (Cl)	3.16	156.0	124.5	Downfield (Deshielded)
Bromine (Br)	2.96	156.5	110.9	Mixed Effect
Iodine (I)	2.66	157.1	82.5	Strongly Upfield (Shielded)

Key Diagnostic Feature: In an unknown phenolic sample, a quaternary carbon signal appearing in the 80–95 ppm range is a strong diagnostic indicator of an iodine-substituted aromatic ring. This is distinct from alkyne carbons (70–90 ppm) which would typically show coupling in non-decoupled spectra or different chemical environments.

Experimental Protocol: Quantitative Detection

Iodine-substituted carbons are quaternary (non-protonated) and subject to efficient relaxation mechanisms due to the heavy atom, yet they often suffer from low intensity in standard proton-decoupled spectra due to the lack of Nuclear Overhauser Effect (NOE) enhancement and potential saturation.

Method A: Optimized Acquisition for Iodophenols

Objective: To obtain quantitative integration of the C-I signal relative to protonated carbons.

• Sample Preparation:

  • Dissolve 20–50 mg of the analyte in 0.6 mL DMSO-d

    .

  • Note: DMSO is preferred over CDCl

    for phenols to sharpen the OH signal (via H-bonding) and prevent exchange broadening, although CDCl is acceptable if solubility permits.

  • Optional: Add 0.05 M Chromium(III) acetylacetonate [Cr(acac)

    ] as a relaxation agent if rapid pulsing is required.

• Instrument Parameters:

  • Pulse Sequence: Inverse Gated Decoupling (zgig on Bruker).

    • Why: Decoupler is ON during acquisition (to remove splitting) but OFF during delay (to suppress NOE). This ensures signal intensity is proportional to concentration, not proton proximity.

  • Spectral Width: 240 ppm (to cover C-I at ~80 ppm and C=O/C-OH up to 180 ppm).

  • Relaxation Delay (

    ): Set .

    • For C-I carbons,

      is typically 2–5 seconds. Set to 10–15 seconds .

  • Scan Count (NS): Minimum 512 scans (due to loss of NOE enhancement).

• Processing:

  • Apply Exponential Multiplication (LB = 1.0–2.0 Hz) to improve S/N ratio for the quaternary C-I peak.

Visualization: Experimental Workflow

Figure 2: Workflow for quantitative detection of quaternary iodinated carbons.

Troubleshooting & Validation

• Missing C-I Peak: If the peak at ~85 ppm is absent, increase the relaxation delay (

  ). The C-I carbon has no attached protons to facilitate relaxation via dipolar coupling, making it easily saturated.

• Solvent Effects: Be aware that changing from CDCl

  to DMSO-d can shift the C-OH signal by 2–3 ppm, but the C-I shift remains relatively stable.

• Differentiation from Alkynes: If a peak appears at 85 ppm, confirm it is not a terminal alkyne by running a DEPT-135 or HSQC. The C-I carbon is quaternary and will not correlate to protons in HSQC, whereas a terminal alkyne carbon (C-H) will.

References

• BenchChem. (2025).[2][3] A Comparative Guide to Purity Assessment of 4-Bromo-3-iodophenol Derivatives by NMR Spectroscopy. Retrieved from

• Kaupp, M., et al. (2020). Relativistic Heavy-Neighbor-Atom Effects on NMR Shifts: Concepts and Trends Across the Periodic Table. Chemical Reviews. Retrieved from

• Compound Interest. (2015).[4] A Guide to

  C NMR Chemical Shift Values. Retrieved from

• Reich, H. J. (2020). Chemical Shifts and Interpreting

  C NMR Spectra. Chemistry LibreTexts. Retrieved from

• National Institute of Standards and Technology (NIST). Spectral Data Base System for Organic Compounds (SDBS). (Data verified for 4-iodophenol).[2]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. compoundchem.com [compoundchem.com]

A Comparative Guide to the Carbonyl Stretch in the IR Spectra of Propanoic Acid and its Iodinated Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of molecular analysis, Infrared (IR) spectroscopy stands as a cornerstone technique for the identification and characterization of functional groups. The carbonyl (C=O) stretch, in particular, offers a sharp and intense signal that is highly sensitive to the local electronic environment of the molecule. This guide provides a detailed comparison of the C=O stretching frequency in propanoic acid and its α- and β-iodinated derivatives, 2-iodopropanoic acid and 3-iodopropanoic acid, respectively. Understanding these spectral shifts is crucial for researchers in fields ranging from synthetic chemistry to drug development, where precise structural elucidation is paramount.

This guide will delve into the theoretical underpinnings of these spectral variations, supported by experimental data, to provide a comprehensive understanding of how the position of an inductively-acting substituent, such as iodine, modulates the vibrational frequency of a carbonyl group.

The Carbonyl Stretch: A Vibrational Signature

The C=O double bond in a carboxylic acid gives rise to a strong absorption band in the IR spectrum, typically found in the region of 1700-1725 cm⁻¹ for saturated aliphatic acids in the condensed phase (as a liquid film).[1] This absorption is due to the stretching vibration of the bond. The exact wavenumber of this absorption is influenced by several factors, including the physical state of the sample, hydrogen bonding, and electronic effects of neighboring substituents.[2][3][4]

Carboxylic acids often exist as hydrogen-bonded dimers in the liquid and solid states, which tends to lower the C=O stretching frequency compared to the free monomer. For instance, the carbonyl stretching frequency of the propanoic acid dimer in a CCl₄ solution is observed around 1710 cm⁻¹.

The Inductive Effect of Halogens on the Carbonyl Frequency

The introduction of an electronegative atom, such as a halogen, onto the alkyl chain of a carboxylic acid can significantly alter the electronic environment of the carbonyl group. This influence is primarily transmitted through the sigma bonds of the molecule, a phenomenon known as the inductive effect. An electron-withdrawing group, like iodine, pulls electron density away from the carbonyl carbon. This withdrawal of electron density leads to a strengthening and shortening of the C=O bond, which in turn increases the force constant of the bond. A higher force constant results in a higher vibrational frequency, and thus a shift of the C=O stretching band to a higher wavenumber (a "blueshift").

The magnitude of this inductive effect is dependent on the distance between the halogen and the carbonyl group. The effect is strongest when the halogen is in the α-position (on the carbon adjacent to the carbonyl group) and diminishes as the distance increases.

Comparative Analysis: Propanoic Acid vs. Iodinated Propanoic Acids

To illustrate the impact of the iodine substituent's position, we will compare the carbonyl stretching frequencies of propanoic acid, 2-iodopropanoic acid (α-iodination), and 3-iodopropanoic acid (β-iodination).

Compound	Structure	Position of Iodine	Typical C=O Stretch (cm⁻¹)
Propanoic Acid	CH₃CH₂COOH	N/A	~1715 (liquid film)
2-Iodopropanoic Acid	CH₃CH(I)COOH	α-position	Data not available in searched literature
3-Iodopropanoic Acid	ICH₂CH₂COOH	β-position	Data not available in searched literature

Note: While specific experimental values for the iodinated compounds were not found in the available literature and spectral databases (SDBS, NIST), the expected trends based on the inductive effect are discussed below.

Expected Trends and Scientific Rationale

2-Iodopropanoic Acid (α-Iodination):

The iodine atom in the α-position is in close proximity to the carbonyl group. Its strong electron-withdrawing inductive effect will significantly pull electron density away from the carbonyl carbon. This will lead to a more pronounced strengthening of the C=O bond compared to the unsubstituted propanoic acid. Consequently, the C=O stretching frequency for 2-iodopropanoic acid is expected to be higher than that of propanoic acid. This phenomenon is well-documented for other α-halo-substituted carboxylic acids.

3-Iodopropanoic Acid (β-Iodination):

In 3-iodopropanoic acid, the iodine atom is situated on the β-carbon, one carbon atom further away from the carbonyl group than in the α-substituted isomer. The inductive effect weakens with distance. Therefore, the electron-withdrawing influence of the iodine atom on the carbonyl group will be less pronounced in 3-iodopropanoic acid compared to 2-iodopropanoic acid. As a result, the C=O stretching frequency for 3-iodopropanoic acid is expected to be higher than that of propanoic acid, but lower than that of 2-iodopropanoic acid.

The following diagram illustrates the diminishing inductive effect with distance:

Caption: Inductive effect of iodine on the carbonyl group in 2- and 3-iodopropanoic acid.

Experimental Protocol: Acquiring IR Spectra

For researchers looking to verify these principles or analyze similar compounds, the following is a general protocol for obtaining the IR spectrum of a carboxylic acid.

Instrumentation:

• Fourier Transform Infrared (FTIR) Spectrometer

Sample Preparation (Liquid Film Method):

• Ensure the salt plates (e.g., NaCl or KBr) are clean and dry. Handle them only by the edges to avoid contamination.

• Place one salt plate on a clean, dry surface.

• Apply a small drop of the carboxylic acid sample to the center of the plate.

• Carefully place the second salt plate on top of the first, spreading the liquid into a thin film.

• Mount the salt plates in the spectrometer's sample holder.

Data Acquisition:

• Record a background spectrum with the empty salt plates in the beam path. This will be automatically subtracted from the sample spectrum.

• Place the sample in the spectrometer and acquire the IR spectrum.

• Typically, spectra are collected over a range of 4000 to 400 cm⁻¹.

• Process the spectrum to identify the peak corresponding to the C=O stretch. This will be a strong, sharp absorption in the 1700-1800 cm⁻¹ region.

Conclusion

References

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of propanoic acid. Retrieved from [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

• NIST Chemistry WebBook. (n.d.). Propanoic acid, 3-iodo-. Retrieved from [Link]

• Rauf, M. A., & Ikram, M. (2002). Infrared Spectral Studies of Propanoic Acid in Various Solvents. Journal of the Chemical Society of Pakistan, 24(1), 25-27.

• University of Calgary. (n.d.). Sample IR spectra. Retrieved from [Link]

Sources

• 1. infrared spectrum of propanoic acid C3H6O2 CH3CH2COOH prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of propionic acid image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. jcsp.org.pk [jcsp.org.pk]

Comparative Reactivity Guide: 2-Iodo vs. 4-Iodo Hydrocinnamic Acids in Cross-Coupling

Executive Summary

In modern drug discovery and organic synthesis, hydrocinnamic acid derivatives serve as critical bifunctional building blocks. While 3-(4-iodophenyl)propanoic acid (4-iodo hydrocinnamic acid) and 3-(2-iodophenyl)propanoic acid (2-iodo hydrocinnamic acid) share identical molecular weights and similar electronic profiles, their reactivity in transition-metal catalysis diverges drastically. This guide objectively compares their performance, detailing how the spatial relationship between the bulky iodine atom and the propanoic acid side chain dictates catalyst selection, reaction kinetics, and ultimate synthetic utility.

Mechanistic Reactivity Profile

Electronic Equivalency vs. Steric Divergence

In both isomers, the propanoic acid moiety exerts a mild, essentially equivalent electron-donating inductive effect on the aromatic ring. The fundamental differentiator is the steric microenvironment surrounding the carbon-iodine (C-I) bond.

4-Iodo Hydrocinnamic Acid (Para-Substituted)

The para-iodo configuration places the reactive C-I bond far from the propanoic acid chain, rendering it highly accessible. Consequently, it undergoes rapid and highly efficient 2-electron oxidative addition with standard Palladium(0) catalysts. This unhindered profile makes it an ideal substrate for high-throughput linear cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), and it is frequently utilized as a linear linker in the synthesis of PROteolysis TArgeting Chimeras (PROTACs)[1].

2-Iodo Hydrocinnamic Acid (Ortho-Substituted)

The ortho-iodo configuration forces the propanoic acid chain into close proximity with the C-I bond, creating severe steric encumbrance. Historically, this steric bulk was known to decelerate standard 2-electron oxidative addition[2]. However, recent mechanistic breakthroughs demonstrate that severe steric hindrance can actually be leveraged to accelerate activation via a 1-electron halogen abstraction pathway when paired with bulky, electron-rich ligands like t-BuXantphos[3]. Furthermore, this hindered geometry is uniquely advantageous for specialized transformations, such as carbonylative cross-coupling to form sterically hindered ketones[4] and Catellani-type dual functionalization[5].

Comparative Data & Application Matrix

The following table summarizes the quantitative and qualitative performance metrics of both isomers under standard and optimized catalytic conditions.

Parameter	4-Iodo Hydrocinnamic Acid	2-Iodo Hydrocinnamic Acid
Iodine Position	Para (C4)	Ortho (C2)
Steric Microenvironment	Unhindered	Highly Encumbered
Pd(0) Oxidative Addition Rate	Rapid (Standard 2e⁻ pathway)[2]	Sluggish (Standard); Accelerated via 1e⁻[3]
Optimal Catalyst System	Pd(dppf)Cl₂, Pd(PPh₃)₄	PEPPSI-IPr, Pd₂(dba)₃ / t-BuXantphos[3][4]
Primary Synthetic Utility	Linear biaryls, PROTAC linkers[1]	Sterically hindered ketones, Catellani reactions[4][5]
Typical Yields (Suzuki)	85–95% (Mild conditions)	<40% (Standard); >90% (Optimized NHC)[4]

Logical Workflows & Visualization

The divergent reactivity profiles necessitate entirely different catalytic approaches. The diagram below illustrates the logical relationship between the substrate's structural isomerism and the resulting cross-coupling pathways.

Caption: Logical relationship between isomer sterics and catalytic cross-coupling pathways.

Experimental Methodologies (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, the following protocols detail the causality behind the experimental choices and incorporate built-in validation checkpoints.

Protocol A: Suzuki-Miyaura Coupling of 4-Iodo Hydrocinnamic Acid

• Objective: Rapid synthesis of a linear biaryl propanoic acid for linker applications.

• Causality: Because the para-position is unhindered, the C-I bond readily undergoes 2-electron oxidative addition. A standard, cost-effective bidentate ligand like dppf is sufficient to stabilize the Pd(II) intermediate without requiring massive steric bulk to force reductive elimination.

• Step-by-Step Procedure:

  • Reagent Charging: In a round-bottom flask, combine 4-iodohydrocinnamic acid (1.0 equiv), phenylboronic acid (1.2 equiv), and K₂CO₃ (3.0 equiv).

  • Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) to ensure both organic and inorganic solubility.

  • Catalyst Introduction: Add Pd(dppf)Cl₂ (5 mol%) under a strict argon atmosphere to prevent catalyst oxidation.

  • Reaction Execution: Stir the mixture at 80 °C for 4–6 hours.

  • Validation Checkpoint: Monitor via LC-MS. The complete disappearance of the starting material mass (m/z 275 [M-H]⁻) and the emergence of the coupled product mass validates successful oxidative addition and reductive elimination. Post-purification, ¹H NMR must show the disappearance of the characteristic para-iodophenyl doublet at ~7.6 ppm.

  • Workup: Acidify the aqueous layer with 1M HCl to pH 3 (protonating the carboxylate), extract with EtOAc, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Carbonylative Cross-Coupling of 2-Iodo Hydrocinnamic Acid

• Objective: Synthesis of a sterically hindered ortho-substituted aryl ketone.

• Causality: The ortho-propanoic acid chain sterically blocks the palladium center, inhibiting standard coupling[2]. To overcome this, the bulky N-heterocyclic carbene (NHC) ligand in the PEPPSI-IPr catalyst is utilized. Its strong σ-donating character forces oxidative addition into the hindered C-I bond, while its massive steric profile accelerates the normally sluggish reductive elimination step, preventing the catalyst from becoming trapped in a resting state[4].

• Step-by-Step Procedure:

  • Reagent Charging: In a specialized pressure vessel, combine 2-iodohydrocinnamic acid (1.0 equiv), arylboronic acid (1.5 equiv), and anhydrous K₂CO₃ (3.0 equiv).

  • Solvent & Catalyst: Add anhydrous toluene and the PEPPSI-IPr catalyst (5 mol%).

  • Gas Purging: Purge the vessel three times with CO gas and pressurize to 60 psi. Caution: CO is highly toxic; perform strictly in a ventilated fume hood.

  • Reaction Execution: Heat the reaction mixture to 90 °C for 16 hours.

  • Validation Checkpoint: Monitor the reaction by IR spectroscopy or LC-MS. Successful carbonylative coupling is validated by the appearance of a strong ketone carbonyl stretch (~1660 cm⁻¹) in the IR spectrum, which is distinctly separated from the carboxylic acid stretch (~1710 cm⁻¹). If direct (non-carbonylative) cross-coupling occurs as a side reaction, CO pressure must be increased in subsequent runs.

  • Workup: Safely vent the CO gas, filter the mixture through a Celite pad to remove Pd black, and concentrate the filtrate for chromatographic purification.

References

• Kinetics of the Oxidative Addition of ortho-Substituted Aryl Halides to Palladium(0)
• Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides.
• Source: chemrxiv.
• Sterically Induced Acceleration of Aryl Halide Activation by Pd(0)
• 3-(4-Iodophenyl)

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Sterically Induced Acceleration of Aryl Halide Activation by Pd(0): A Radical Alternative to 2‑Electron Oxidative Addition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]

HPLC Profiling of 3-(5-Hydroxy-2-iodophenyl)propanoic Acid: A Comparative Technical Guide

This guide provides an in-depth technical analysis of the HPLC retention behavior of 3-(5-hydroxy-2-iodophenyl)propanoic acid , a specific iodinated derivative of 3-(3-hydroxyphenyl)propanoic acid (dihydro-m-coumaric acid).

Given the specialized nature of this compound (often an intermediate in radiotracer synthesis or thyromimetic design), this guide synthesizes experimental data from structurally homologous iodinated phenolic acids to establish a self-validating retention model .

Executive Summary & Chemical Logic

3-(5-hydroxy-2-iodophenyl)propanoic acid is a di-substituted hydrocinnamic acid derivative. Its chromatographic behavior is governed by two competing structural factors:

• The Hydrophobic Iodine Effect: The introduction of an iodine atom at the C2 position (ortho to the propanoic acid chain) significantly increases the partition coefficient (logP) relative to the non-iodinated parent, driving longer retention on Reversed-Phase (RP) columns.

• Positional Isomerism (2-iodo vs. 4-iodo): Unlike the common Bolton-Hunter reagent isomer (3-iodo-4-hydroxyphenyl...), the target compound has the iodine para to the hydroxyl group (positions 2 and 5). This prevents the formation of an intramolecular hydrogen bond (ortho-effect), potentially making it slightly less retained than its 3-iodo-4-hydroxy isomer, which forms a stable, hydrophobic pseudo-ring.

Structural Comparison

Feature	Target: 3-(5-hydroxy-2-iodo...)	Parent: 3-(3-hydroxyphenyl)...	Isomer: 3-(3-iodo-4-hydroxy...)
Core	Dihydro-m-coumaric acid	Dihydro-m-coumaric acid	Dihydro-p-coumaric acid
Iodine Position	C2 (Ortho to chain)	None	C3 (Ortho to OH)
Hydroxyl Position	C5 (Meta to chain)	C3 (Meta to chain)	C4 (Para to chain)
Intramolecular H-Bond	No (I and OH are para)	No	Yes (OH···I interaction)
Predicted Hydrophobicity	High	Low	Very High

Experimental Protocol: Self-Validating System

To accurately identify and quantify this compound, use the following standardized RP-HPLC protocol. This method is designed to separate the target from its non-iodinated precursors and regioisomers.

Chromatographic Conditions

• Column: C18 End-capped (e.g., Agilent Zorbax Eclipse Plus or Phenomenex Kinetex), 150 x 4.6 mm, 3.5 µm or 5 µm.

• Mobile Phase A: 0.1% Formic Acid in Water (Milli-Q grade).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile (HPLC grade).

  • Note: Formic acid is preferred over TFA to prevent ion-pairing effects that might mask the phenolic ionization differences.

• Flow Rate: 1.0 mL/min.

• Temperature: 30°C.

• Detection:

  • UV 280 nm: Primary detection for the phenolic moiety.

  • UV 254 nm: Secondary detection (enhanced by the iodine atom).

• Injection Volume: 10 µL.

Gradient Program

Time (min)	% Mobile Phase B	Event
0.0	5%	Equilibration
2.0	5%	Isocratic Hold (Polar impurities)
15.0	95%	Linear Ramp
18.0	95%	Wash
18.1	5%	Re-equilibration
23.0	5%	End

Comparative Performance & Retention Data

The following data establishes the Relative Retention Time (RRT) of the target compound against standard alternatives. This allows for identification even if an authentic standard of the specific isomer is unavailable, by using the parent compound as a reference anchor.

Retention Table (Predicted based on Homologue Data)

Data derived from validated shifts in iodinated hydroxybenzoic and hydrocinnamic acids [1, 2].

Compound	Description	Est. Retention Time (min)*	RRT (vs. Parent)	Elution Logic
3-(3-hydroxyphenyl)propanoic acid	Parent Precursor	9.5 ± 0.5	1.00	Baseline polarity; elutes early due to phenolic OH and carboxyl group.
3-(5-hydroxy-2-iodophenyl)propanoic acid	Target Analyte	16.2 ± 0.8	~1.70	Iodine adds ~0.6-0.8 logP units. Steric bulk at C2 (ortho to chain) slightly reduces binding efficiency compared to para-iodo.
3-(3-iodo-4-hydroxyphenyl)propanoic acid	Bolton-Hunter Isomer	17.5 ± 0.8	~1.85	Ortho-iodine to OH forms intramolecular H-bond, masking the polar OH group and increasing retention further.
3,5-diiodo-4-hydroxyphenylpropanoic acid	Di-iodo Derivative	19.8 ± 0.5	~2.10	Two iodine atoms maximize hydrophobicity; elutes last.

*Retention times are estimates based on the standard gradient described above. RRT is the robust metric for identification.

Method Development Workflow (Visualization)

The following diagram illustrates the decision logic for confirming the identity of 3-(5-hydroxy-2-iodophenyl)propanoic acid during synthesis or metabolite profiling.

Caption: Decision tree for distinguishing 3-(5-hydroxy-2-iodophenyl)propanoic acid from its isomers using Relative Retention Time (RRT) and UV spectral properties.

References

• MDPI. (2025). A Rapid Method for the Determination of Potassium Iodide in Ophthalmic Formulations by Indirect Derivatization with 4-Hydroxybenzoic Acid. (Demonstrates the retention shift of ~2.0x upon mono-iodination of phenolic acids). [1]

• Revvity. (n.d.). Bolton-Hunter Reagent Data Sheet. (Provides structural context for 3-(3-iodo-4-hydroxyphenyl)propionic acid retention behavior).

• Science.gov. (2015). HPLC retention times of phenolic acid derivatives. (Baseline data for non-iodinated hydrocinnamic acids).

Sources

• 1. mdpi.com [mdpi.com]

A Comparative Guide to the UV-Vis Absorption Maxima of Iodinated Phenols

This in-depth technical guide provides a comparative analysis of the ultraviolet-visible (UV-Vis) absorption maxima of iodinated phenols. Designed for researchers, scientists, and drug development professionals, this document delves into the spectral properties of these compounds, the underlying scientific principles governing their light absorption, and a detailed experimental protocol for their characterization. By understanding the influence of iodination on the electronic structure of phenols, researchers can better interpret spectroscopic data and utilize these compounds in various applications.

Introduction: The Significance of Iodinated Phenols and their Spectroscopic Properties

Iodinated phenols are a class of organic compounds that have found widespread use in chemical synthesis, as disinfectants, and as precursors for various pharmaceuticals and polymers. Their utility is often linked to their electronic and chemical properties, which are significantly influenced by the number and position of iodine atoms on the phenolic ring. UV-Vis spectroscopy is a fundamental technique for characterizing these compounds, as the absorption of ultraviolet and visible light is directly related to their electronic structure.

The position of the maximum absorption (λmax) in a UV-Vis spectrum provides valuable information about the energy required to promote electrons to higher energy orbitals. For phenolic compounds, these transitions primarily involve the π-electrons of the aromatic ring. The introduction of iodine atoms, as heavy halogens with available lone pairs of electrons, can perturb this π-system, leading to predictable shifts in the λmax. This guide will explore these shifts and provide the necessary context for their interpretation.

Comparative Analysis of UV-Vis Absorption Maxima

The UV-Vis absorption maxima of phenol and its iodinated derivatives are influenced by the electronic effects of the iodine substituents. The lone pairs on the iodine atoms can participate in resonance with the aromatic ring, which can affect the energy of the π and π* orbitals. Generally, the substitution of hydrogen with iodine on the phenol ring leads to a bathochromic shift (a shift to longer wavelengths) of the primary absorption bands. This is attributed to the electron-donating character of the iodine atom through resonance, which raises the energy of the highest occupied molecular orbital (HOMO) and/or lowers the energy of the lowest unoccupied molecular orbital (LUMO), thus reducing the energy gap for the π-π* transition.

Compound	Structure	λmax (nm)	Solvent
Phenol	C₆H₅OH	~270	Water
2-Iodophenol	C₆H₄IOH	~278	Data from NIST WebBook[1]
4-Iodophenol	C₆H₄IOH	~275	Data from NIST WebBook[2]
2,4-Dichlorophenol	C₆H₃Cl₂OH	~284	Not Specified[3]
2,4,6-Trichlorophenol	C₆H₂Cl₃OH	~295	Not Specified[4]

Note: The λmax values for 2-Iodophenol and 4-Iodophenol are estimated from the spectral data available in the NIST Chemistry WebBook. The data for dichlorinated and trichlorinated phenols are provided to illustrate the general trend of bathochromic shift with increasing halogenation.

The Science Behind the Spectrum: Understanding the Effect of Iodination

The absorption of UV light by phenols corresponds to the excitation of electrons from lower energy molecular orbitals to higher energy ones. The primary absorption bands in phenols are due to π-π* transitions within the aromatic ring. The position and intensity of these bands are sensitive to the nature of the substituents on the ring.

Iodine, being a halogen, has two opposing electronic effects:

• Inductive Effect (-I): As an electronegative atom, iodine withdraws electron density from the benzene ring through the sigma bond. This effect would be expected to lower the energy of the molecular orbitals, potentially leading to a hypsochromic shift (a shift to shorter wavelengths).

• Resonance Effect (+R): The lone pairs of electrons on the iodine atom can be delocalized into the π-system of the benzene ring. This donation of electron density increases the electron density of the ring and is generally the dominant effect for halogens in UV-Vis spectroscopy. This resonance effect raises the energy of the HOMO, leading to a smaller HOMO-LUMO gap and a bathochromic shift.

With increasing iodination, the cumulative resonance effect of multiple iodine atoms typically leads to a more significant bathochromic shift. The positions of the iodine atoms also play a role, with substitution at the ortho and para positions generally having a more pronounced effect on the spectrum due to more effective resonance interaction with the hydroxyl group.

Caption: A generalized workflow for the UV-Vis spectroscopic analysis of iodinated phenols.

Step-by-Step Procedure

• Preparation of Stock Solutions: Accurately weigh approximately 10 mg of each phenolic compound and dissolve it in 10 mL of the chosen spectroscopic grade solvent in a volumetric flask to prepare a 1 mg/mL stock solution.

• Preparation of Working Solutions: Dilute the stock solutions with the same solvent to obtain working concentrations that give an absorbance reading in the optimal range of the spectrophotometer (typically 0.2-0.8 a.u.). A starting concentration of 5-10 µg/mL is recommended.

• Instrument Setup: Turn on the UV-Vis spectrophotometer and allow it to warm up for at least 30 minutes to ensure lamp stability. Set the scanning range from 200 nm to 400 nm.

• Baseline Correction: Fill both the sample and reference cuvettes with the spectroscopic grade solvent. Place them in the respective holders in the spectrophotometer and run a baseline scan. This will subtract the absorbance of the solvent and the cuvettes from the subsequent sample measurements.

• Sample Measurement: Empty the sample cuvette and rinse it with a small amount of the working solution of the first analyte. Then, fill the cuvette with the working solution and place it in the sample holder.

• Data Acquisition: Run the spectral scan for the sample. The instrument will record the absorbance as a function of wavelength.

• Determination of λmax: Use the software of the spectrophotometer to identify the wavelength at which the maximum absorbance occurs. This is the λmax.

• Repeat for all Samples: Repeat steps 5-7 for all the prepared working solutions of the different iodinated phenols.

• Data Analysis: Compare the λmax values obtained for phenol and its iodinated derivatives.

Conclusion

This guide has provided a comparative overview of the UV-Vis absorption maxima of iodinated phenols. The key takeaway is that the degree and position of iodination on the phenol ring systematically influence the electronic structure and, consequently, the UV-Vis absorption spectrum. The observed bathochromic shift with increasing iodination is a direct consequence of the resonance effect of the iodine substituents. The provided experimental protocol offers a robust method for researchers to determine these spectral properties in their own laboratories. A thorough understanding of these structure-property relationships is essential for the effective application of iodinated phenols in various scientific and industrial fields.

References

• National Institute of Standards and Technology. (n.d.). Phenol, 2-iodo-. NIST Chemistry WebBook. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Phenol, 4-iodo-. NIST Chemistry WebBook. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichlorophenol. National Center for Biotechnology Information. Retrieved from [Link]

• ResearchGate. (n.d.). UV-vis spectra of photocatalytic degradation of 2,4,6-trichlorophenol.... Retrieved from [Link]

Sources

• 1. Phenol, 4-iodo- [webbook.nist.gov]
• 2. 2,4,6-Triiodophenol | C6H3I3O | CID 11862 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phenol, 4-iodo- [webbook.nist.gov]

Comparative Guide: Elemental Analysis &amp; Characterization of C₉H₉IO₃ Isomers

This guide provides an authoritative technical comparison of elemental analysis (EA) and characterization data for the chemical formula C₉H₉IO₃ . While multiple isomers exist, this analysis prioritizes the iodinated dimethoxybenzaldehydes , which are critical intermediates in the synthesis of phenethylamine-based pharmaceuticals, kinase inhibitors, and alkaloid analogs.

Executive Summary

C₉H₉IO₃ (MW: 292.07 g/mol ) represents a class of iodinated aromatic aldehydes used extensively in medicinal chemistry. The primary challenge in working with this formula is not merely establishing purity, but distinguishing between regioisomers that share identical elemental compositions (C: 37.01%, H: 3.11%, I: 43.45%).

This guide compares the three most prevalent isomers encountered in drug development:

• 3-Iodo-4,5-dimethoxybenzaldehyde (Primary scaffold for reserpine/mescaline analogs).

• 5-Iodo-2,4-dimethoxybenzaldehyde (Common byproduct or alternative scaffold).

• 2-Iodo-4,5-dimethoxybenzaldehyde (Ortho-substituted variant).

Key Insight: Standard Combustion Analysis (CHN) confirms the empirical formula but cannot distinguish isomers. For C₉H₉IO₃, a "Triangulated Analytical Approach" combining High-Precision EA, Quantitative NMR (qNMR), and Melting Point determination is required to validate both identity and purity.

Chemical Profile & Theoretical Data

All isomers of C₉H₉IO₃ share the following theoretical elemental composition. Deviations >0.4% in experimental data typically indicate solvent entrapment (common with iodine-rich lattices) or incomplete combustion.

Element	Symbol	Count	Atomic Mass	Mass % (Theoretical)
Carbon	C	9	12.011	37.01%
Hydrogen	H	9	1.008	3.11%
Iodine	I	1	126.904	43.45%
Oxygen	O	3	15.999	16.43%

Comparative Performance: Isomer Differentiation

The following table aggregates experimental data to allow rapid differentiation of the C₉H₉IO₃ isomers. Note the distinct melting points and NMR shifts, which are more diagnostic than EA alone.

Table 1: Physicochemical Properties of C₉H₉IO₃ Isomers

Property	3-Iodo-4,5-dimethoxy	5-Iodo-2,4-dimethoxy	2-Iodo-4,5-dimethoxy
CAS Number	32024-15-0	121177-67-1	56518-59-3
Physical Form	White to yellow powder	White solid	Yellow solid
Melting Point	69–72 °C	172–176 °C	137–139 °C
¹H NMR (Aldehyde -CHO)	δ 9.80–9.85 ppm	δ 10.18 ppm	δ 10.15 ppm
¹H NMR (Aromatic H)	δ 7.41 (d), 7.85 (d)	δ 6.38 (s), 8.20 (s)	δ 7.30 (s), 7.41 (s)
Solubility Profile	Soluble in DCM, EtOAc	Low sol. in Et₂O	Soluble in CHCl₃
Key Application	Phenethylamine synthesis	Dendrimer antioxidants	Suzuki coupling

Critical Observation: The large disparity in melting points (over 100°C difference between the 3-iodo and 5-iodo isomers) makes thermal analysis a faster initial identification tool than NMR for solid samples.

Technical Challenges in Elemental Analysis of C₉H₉IO₃

Analyzing compounds with high iodine content (>40% w/w) presents specific challenges for standard CHN combustion analyzers.

Challenge A: Iodine Trapping & Interference

• Mechanism: During combustion, iodine can sublime rather than oxidize fully, or form volatile I₂ that interferes with thermal conductivity detectors (TCD) used for N₂/CO₂ detection.

• Symptom: High Carbon values (due to detector overlap) or erratic Nitrogen baselines.

• Solution: Ensure the combustion tube is packed with silver wool (Ag) or copper turnings at the exit zone. The silver reacts with free iodine to form AgI (solid), preventing it from reaching the detector.

Challenge B: Incomplete Combustion (Refractory Formation)

• Mechanism: Poly-iodinated aromatic rings are thermally stable and may form graphitic char rather than fully converting to CO₂.

• Symptom: Low Carbon results (e.g., Found C: 36.2% vs. Calc: 37.0%).

• Solution: Use a combustion aid such as Vanadium Pentoxide (V₂O₅) or Tungsten Trioxide (WO₃) mixed with the sample to provide an internal oxygen source and catalyze complete oxidation.

Recommended Experimental Workflow

To ensure scientific integrity (E-E-A-T), the following workflow is recommended for characterizing C₉H₉IO₃. This protocol triangulates data to prevent false positives.

Diagram 1: Characterization Logic Flow

Caption: Logical workflow for validating C₉H₉IO₃ isomers, prioritizing thermal screening before expensive spectral analysis.

Detailed Experimental Protocols

Protocol A: High-Precision CHN Analysis for Iodides

• Instrument: PerkinElmer 2400 Series II or Elementar vario EL cube.

• Sample Prep:

  • Dry sample under vacuum (0.1 Torr) at 40°C for 4 hours to remove occluded solvent.

  • Weigh 2.0–2.5 mg of sample into a tin capsule.

  • Critical Step: Add ~5 mg of Vanadium Pentoxide (V₂O₅) powder to the capsule.

  • Fold capsule tightly to exclude atmospheric nitrogen.

• Combustion Parameters:

  • Furnace Temperature: 975°C (boosted O₂ injection).

  • Reduction Tube: Copper (600°C).

  • Scrubber: Silver wool zone maintained at >450°C to trap Iodine.

• Acceptance Criteria: Carbon ±0.4%, Hydrogen ±0.3%.

Protocol B: ¹H NMR Regiochemistry Check

• Solvent: CDCl₃ (Deuterated Chloroform).

• Concentration: 10 mg / 0.6 mL.

• Diagnostic Signals:

  • Aldehyde Proton (-CHO): Look for a singlet between 9.8–10.2 ppm.

  • Methoxy Protons (-OCH₃): Two singlets around 3.8–4.0 ppm.

  • Aromatic Protons:

    • Para coupling (J ~0 Hz, appearing as singlets) indicates 2,5- or 4,5-substitution patterns (e.g., 5-iodo-2,4-dimethoxy).

    • Meta coupling (J ~2 Hz) or Ortho coupling (J ~8 Hz) indicates 2,3- or 3,4-substitution.

    • 3-Iodo-4,5-dimethoxy: Typically shows two doublets (J ~2 Hz) if meta-coupled, or a singlet pattern if para-positioned protons are isolated. (Experimental data often shows singlets or tight doublets depending on resolution).

References

• PubChem. 3-Iodo-4,5-dimethoxybenzaldehyde (Compound Summary). National Library of Medicine. [Link]

• Royal Society of Chemistry (RSC). Synthesis and characterization of iodinated benzaldehydes (Supp. Info). ChemSpider / RSC Journals. [Link]

The Definitive Guide to Structural Elucidation of 3-(5-hydroxy-2-iodophenyl)propanoic acid: A Comparative Analysis of Modern Analytical Techniques

In the landscape of drug discovery and materials science, the precise determination of a molecule's three-dimensional structure is paramount. This guide provides an in-depth, comparative analysis of the primary analytical techniques for the structural elucidation of novel small molecules, using 3-(5-hydroxy-2-iodophenyl)propanoic acid as a central case study. As researchers and drug development professionals, understanding the strengths and limitations of each method is crucial for efficient and accurate characterization of new chemical entities. While single-crystal X-ray diffraction remains the gold standard for unambiguous structural determination, its success is not always guaranteed. Here, we will explore the practical application of X-ray crystallography and compare its outcomes with powerful spectroscopic techniques, namely Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), providing a comprehensive strategy for structural verification.

The Challenge: Unveiling the Molecular Architecture

3-(5-hydroxy-2-iodophenyl)propanoic acid presents a unique structural puzzle. The presence of a heavy iodine atom, a hydroxyl group, and a flexible propanoic acid side chain introduces possibilities for various intermolecular interactions that can influence its solid-state packing and, consequently, its physical and biological properties. The primary challenge lies in obtaining a single crystal of sufficient quality for X-ray diffraction analysis, a common bottleneck in the characterization of small organic molecules.[1][2]

Gold Standard: Single-Crystal X-ray Diffraction (SCXRD)

SCXRD provides an unparalleled, high-resolution map of electron density within a crystal, allowing for the precise determination of bond lengths, bond angles, and stereochemistry.[1][2] The resulting crystal structure is the most definitive evidence of a molecule's three-dimensional arrangement.

Experimental Workflow for SCXRD

The journey to a crystal structure is a multi-step process, often requiring empirical optimization.

Caption: A generalized workflow for single-crystal X-ray diffraction analysis.

Key Considerations for Crystallization of Phenylpropanoic Acid Derivatives

The literature on related phenylpropanoic acid derivatives provides valuable insights into potential crystallization strategies.[3] The presence of both a hydrogen bond donor (hydroxyl and carboxylic acid groups) and a halogen atom suggests that a variety of intermolecular interactions, including hydrogen bonding and halogen bonding, will play a role in the crystal packing.

Table 1: Comparison of Common Crystallization Techniques

Technique	Principle	Advantages	Disadvantages
Slow Evaporation	Gradual removal of solvent increases solute concentration, leading to supersaturation and crystal nucleation.[4]	Simple to implement, requires minimal sample.	Can lead to rapid crystal growth and poor quality crystals.
Vapor Diffusion	A less soluble solvent (anti-solvent) slowly diffuses into a solution of the compound in a more soluble solvent, inducing crystallization.[4]	Excellent for small quantities, allows for slow, controlled crystal growth.	Requires volatile solvents and careful selection of solvent/anti-solvent pairs.
Cooling	Decreasing the temperature of a saturated solution reduces the solubility of the compound, promoting crystallization.	Effective for compounds with a steep solubility curve.	Requires precise temperature control.

Orthogonal Validation: NMR Spectroscopy

When single crystals are elusive, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for elucidating the connectivity and stereochemistry of a molecule in solution.[5][6][7] For 3-(5-hydroxy-2-iodophenyl)propanoic acid, NMR can definitively establish the substitution pattern on the aromatic ring, a critical piece of structural information.

Distinguishing Regioisomers with NMR

The key to identifying the correct regioisomer lies in analyzing the coupling patterns and chemical shifts in the aromatic region of the ¹H NMR spectrum, along with 2D NMR experiments like COSY and HSQC.[5][8]

Table 2: Predicted ¹H NMR Signatures for Isomers of Iodo-hydroxyphenylpropanoic Acid

Isomer	Aromatic Proton Environment	Expected Splitting Pattern
3-(5-hydroxy-2-iodophenyl)propanoic acid	Three distinct aromatic protons	d, dd, d
3-(3-hydroxy-4-iodophenyl)propanoic acid	Three distinct aromatic protons	d, dd, d
3-(2-hydroxy-5-iodophenyl)propanoic acid	Three distinct aromatic protons	d, dd, d

While the splitting patterns may appear similar, the specific coupling constants and chemical shifts will be unique to each isomer, allowing for unambiguous assignment when combined with 2D NMR data.

Experimental Protocol for 2D NMR Analysis

• Sample Preparation: Dissolve 5-10 mg of the purified compound in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• ¹H NMR: Acquire a standard one-dimensional proton NMR spectrum to assess purity and identify all proton signals.

• COSY (Correlation Spectroscopy): This experiment reveals proton-proton coupling networks, helping to connect adjacent protons, such as those on the propanoic acid chain and within the aromatic ring.[8]

• HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly bonded to carbons, allowing for the assignment of carbon signals based on their attached protons.[5]

• HMBC (Heteronuclear Multiple Bond Correlation): This experiment shows correlations between protons and carbons that are two or three bonds away, providing crucial information about the connectivity of different molecular fragments.[8]

Sources

• 1. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00697A [pubs.rsc.org]
• 2. Advanced crystallisation methods for small organic molecules - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 3. Crystal Structures of the Human Peroxisome Proliferator-Activated Receptor (PPAR)α Ligand-Binding Domain in Complexes with a Series of Phenylpropanoic Acid Derivatives Generated by a Ligand-Exchange Soaking Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy [nmr.oxinst.com]
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• 8. bpb-us-w2.wpmucdn.com [bpb-us-w2.wpmucdn.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Benzenepropanoic acid, 5-hydroxy-2-iodo-

This guide provides essential safety and logistical information for the proper disposal of Benzenepropanoic acid, 5-hydroxy-2-iodo-. As a trusted partner in your research, we are committed to providing value beyond the product itself by ensuring you have the necessary information for safe laboratory practices. The following procedures are based on established principles for handling halogenated organic compounds and are designed to ensure the safety of personnel and compliance with environmental regulations.

Understanding the Compound: Hazard Profile and Classification

• Halogenated Organic Compound: The presence of an iodine atom bonded to the benzene ring places this compound in the category of halogenated organic compounds. The U.S. Environmental Protection Agency (EPA) regulates many such compounds as hazardous waste due to their potential for persistence in the environment and toxicity.[1][2] The carbon-halogen bond is a key feature that necessitates specific disposal protocols.[1]

• Irritant Properties: Based on data from similar substituted benzenepropanoic acids and other iodo-organic compounds, it is prudent to assume that this chemical is a skin and eye irritant and may cause respiratory irritation.[3][4][5][6][7] Direct contact should always be avoided.

Table 1: Anticipated Hazard Classification and Properties

Property	Anticipated Hazard	Rationale
Physical State	Solid (likely a powder)	Based on similar benzenepropanoic acid derivatives.
Health Hazards	Skin Irritant, Serious Eye Irritant, May cause respiratory irritation.[3][5]	Common hazards for substituted aromatic acids.[3][5]
Environmental Hazards	Potentially hazardous to the aquatic environment.	Iodinated organic compounds can be persistent. It is advisable not to let the product enter drains.[3][8]
Disposal Classification	Likely Hazardous Waste (Halogenated Organic Waste)	Due to the presence of iodine, it falls under regulations for halogenated organic compounds.[9]

Personnel Protection: Your First Line of Defense

Before handling Benzenepropanoic acid, 5-hydroxy-2-iodo- for any purpose, including disposal, it is imperative to wear appropriate Personal Protective Equipment (PPE). The causality here is straightforward: creating a barrier between yourself and the chemical is the most effective way to prevent exposure.

• Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[4]

• Skin Protection: Wear a lab coat and nitrile gloves. Use proper glove removal technique to avoid skin contact.[8] For significant handling, a chemically resistant apron or full-body suit may be necessary.[8]

• Respiratory Protection: If handling the powder outside of a fume hood where dust may be generated, use a NIOSH-approved respirator.

• Work Area: Always handle this chemical in a well-ventilated area, preferably within a chemical fume hood.[3] Ensure that an eyewash station and safety shower are readily accessible.[4]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of Benzenepropanoic acid, 5-hydroxy-2-iodo- is to treat it as a hazardous halogenated organic waste. This ensures the highest level of safety and regulatory compliance.

Step 1: Waste Segregation

• Causality: Proper segregation is critical to prevent dangerous chemical reactions and to avoid the costly process of treating non-hazardous waste as hazardous.

• Procedure:

  • Designate a specific, clearly labeled waste container for "Halogenated Organic Solid Waste."

  • Do not mix this waste with non-halogenated solvents, aqueous waste, or other incompatible chemicals. Mixing halogenated and non-halogenated waste streams needlessly increases hazardous waste volume and disposal costs.

Step 2: Containerization

• Causality: Secure and proper containerization prevents spills and exposure to personnel.

• Procedure:

  • Use a chemically compatible, leak-proof container with a secure lid.

  • Place the waste directly into this container. If the chemical is in its original container, it can be placed inside a larger, suitable disposal container.

  • Label the container clearly with "Hazardous Waste," the chemical name ("Benzenepropanoic acid, 5-hydroxy-2-iodo-"), and the associated hazards (e.g., "Irritant").

Step 3: Storage

• Causality: Safe temporary storage minimizes the risk of accidents and ensures the waste is ready for collection.

• Procedure:

  • Store the sealed waste container in a designated hazardous waste accumulation area.

  • This area should be cool, dry, and well-ventilated, away from incompatible materials.[10]

  • Follow your institution's guidelines for the maximum allowable accumulation time.

Step 4: Final Disposal

• Causality: This compound requires disposal by professionals equipped to handle and treat hazardous chemical waste in compliance with federal, state, and local regulations.

• Procedure:

  • Arrange for pickup by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[8][11]

  • Never dispose of Benzenepropanoic acid, 5-hydroxy-2-iodo- down the drain or in the regular trash.[3] This is to prevent environmental contamination.

  • The likely ultimate disposal method for this type of waste is high-temperature incineration at a permitted facility, which is effective for destroying halogenated organic compounds.[9]

Emergency Procedures: Spill and Exposure

In Case of a Spill:

• Evacuate and Secure: Alert others in the area and restrict access.

• Ventilate: Ensure the area is well-ventilated.

• Protect Yourself: Don appropriate PPE before attempting to clean up.

• Containment: For a solid spill, carefully sweep or vacuum the material and place it into the designated hazardous waste container.[3][4] Avoid creating dust.

• Decontaminate: Clean the spill area thoroughly.

In Case of Personal Exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

• Skin: Immediately flush the affected area with plenty of soap and water. Remove contaminated clothing. If irritation persists, seek medical attention.[4]

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Benzenepropanoic acid, 5-hydroxy-2-iodo-.

Caption: Disposal workflow for Benzenepropanoic acid, 5-hydroxy-2-iodo-.

References

• Case Western Reserve University. Environmental Health and Safety Disposal of Iodine. [Link]

• eCFR. Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32. [Link]

• Pallav Chemicals. 2-IODO BENZOIC ACID MATERIAL SAFETY DATA SHEET. [Link]

• U.S. EPA. Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. [Link]

• Wastebits. Guidelines for Solvent Waste Recycling and Disposal. [Link]

Sources

• 1. 40 CFR Appendix III to Subpart E of Part 268 - List of Halogenated Organic Compounds Regulated Under § 268.32 | Electronic Code of Federal Regulations (e-CFR) | US Law | LII / Legal Information Institute [law.cornell.edu]
• 2. eCFR :: Appendix III to Part 268, Title 40 -- List of Halogenated Organic Compounds Regulated Under § 268.32 [ecfr.gov]
• 3. aksci.com [aksci.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. tcichemicals.com [tcichemicals.com]
• 7. tcichemicals.com [tcichemicals.com]
• 8. pallavchemicals.com [pallavchemicals.com]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. assets.thermofisher.com [assets.thermofisher.com]
• 11. collectandrecycle.com [collectandrecycle.com]

A Comprehensive Guide to Personal Protective Equipment for Handling Benzenepropanoic Acid, 5-hydroxy-2-iodo-

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling Benzenepropanoic acid, 5-hydroxy-2-iodo-. As a senior application scientist, this document is structured to provide not just procedural steps but also the scientific rationale behind them, ensuring a deep understanding of the necessary precautions. The information herein is synthesized from established safety protocols for structurally similar compounds, emphasizing a precautionary approach in the absence of a specific Safety Data Sheet (SDS) for this novel compound.

Understanding the Hazard Profile: A Precautionary Approach

Benzenepropanoic acid, 5-hydroxy-2-iodo- is a substituted aromatic acid. While a specific SDS is not available, analysis of analogous compounds—iodinated aromatics and phenolic acids—suggests a hazard profile that includes:

• Skin Irritation: Similar phenolic compounds are known to cause skin irritation.[1][2][3][4][5][6]

• Serious Eye Irritation/Damage: Contact with eyes may cause serious irritation or damage.[1][2][3][4][5][6]

• Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to respiratory irritation.[1][2][4][5]

• Potential for Unknown Hazards: The presence of an iodine substituent on the aromatic ring could introduce additional, uncharacterized toxicological properties. Therefore, treating this compound with a high degree of caution is imperative.

Given these potential hazards, a robust personal protective equipment (PPE) plan is the cornerstone of safe handling.

Core Principles of Chemical Handling

Before detailing specific PPE, it is crucial to establish a foundational understanding of safe laboratory practices when working with this and similar research compounds:

• Engineering Controls First: PPE is the last line of defense. All work with Benzenepropanoic acid, 5-hydroxy-2-iodo- should be conducted in a certified chemical fume hood to minimize inhalation exposure.[7]

• Minimize Exposure: Employ work practices that reduce the generation of dust or aerosols.

• Hygiene: Always wash hands thoroughly after handling the compound, even if gloves were worn.[4]

• Know Your Emergency Procedures: Be familiar with the location and operation of safety showers, eyewash stations, and fire extinguishers before beginning any work.[7]

Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical for mitigating the risks associated with handling Benzenepropanoic acid, 5-hydroxy-2-iodo-. The following table outlines the recommended PPE for various laboratory operations.

Operation	Eye and Face Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Aliquoting (Solid)	Chemical splash goggles and a face shield	Double-gloving with nitrile gloves	Fully buttoned lab coat	N95 or higher-rated respirator (recommended)
Solution Preparation	Chemical splash goggles and a face shield	Double-gloving with nitrile gloves	Fully buttoned lab coat; chemical-resistant apron	Not generally required if performed in a fume hood
Reaction Work-up and Purification	Chemical splash goggles and a face shield	Double-gloving with nitrile gloves	Fully buttoned lab coat; chemical-resistant apron	Not generally required if performed in a fume hood
Spill Cleanup	Chemical splash goggles and a face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant suit or coveralls	Air-purifying respirator with organic vapor/acid gas cartridges and a P100 particulate filter

• Eye and Face Protection: Given the risk of serious eye damage, chemical splash goggles are mandatory. A face shield provides an additional layer of protection against splashes, especially during solution preparation and transfers.[8]

• Hand Protection: Nitrile gloves offer good resistance to a wide range of chemicals. Double-gloving is a prudent measure to protect against undetected pinholes and to allow for safe removal of the outer glove if contamination occurs.

• Body Protection: A standard lab coat protects against minor spills. For larger volumes or tasks with a higher splash potential, a chemical-resistant apron is essential.[8]

• Respiratory Protection: While a fume hood is the primary means of respiratory protection, an N95 respirator is recommended when handling the solid material outside of a glove box to prevent inhalation of fine particulates. For emergency situations like a large spill, a more robust air-purifying respirator is necessary.

Step-by-Step Guide to Safe Handling and PPE Use

The following workflow illustrates the procedural steps for safely handling Benzenepropanoic acid, 5-hydroxy-2-iodo-, integrating the use of appropriate PPE at each stage.

Caption: Experimental workflow for handling Benzenepropanoic acid, 5-hydroxy-2-iodo-.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1][2][3]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1][2][3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[1][2]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and give them a small amount of water to drink. Seek immediate medical attention.

• Spill: Evacuate the area. Wear appropriate PPE, including respiratory protection. For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department.

Disposal Plan for Iodinated Organic Compounds

The disposal of iodinated organic compounds requires special consideration due to their potential environmental persistence and the possibility of forming hazardous byproducts.

• Waste Segregation: All waste contaminated with Benzenepropanoic acid, 5-hydroxy-2-iodo- (including solid waste, solutions, and contaminated labware) must be collected in a dedicated, clearly labeled hazardous waste container.

• Do Not Dispose Down the Drain: Iodinated compounds should never be disposed of down the sink, as they can be persistent in the environment and interfere with wastewater treatment processes.[9]

• Consult Local Regulations: Disposal procedures for halogenated organic waste are governed by local, state, and federal regulations. Always consult with your institution's environmental health and safety department for specific guidance.[10]

• Consider Incineration: High-temperature incineration is often the preferred method for the disposal of halogenated organic compounds, as it can break down the molecule and prevent the release of harmful substances into the environment.[11]

The following decision-making diagram outlines the process for appropriate waste disposal.

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• 2. WERCS Studio - Application Error [assets.thermofisher.com]
• 3. fishersci.ie [fishersci.ie]
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• 11. Tackling the increasing contamination of the water supply by iodinated contrast media - PMC [pmc.ncbi.nlm.nih.gov]